(2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride

• CAS: 60538-15-0

Core Science & Biosynthesis

Technical Guide: Physical Properties of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride. Due to the limited availability of experimental data for this specific stereoisomer, this guide also includes data for its enantiomer, (2S,3R)-Methyl 2-amino-3-hydroxybutanoate hydrochloride (L-Threonine methyl ester hydrochloride), and its diastereomers. The physical properties of enantiomers are identical, with the exception of the direction of optical rotation, which is equal in magnitude but opposite in sign.

Core Physical and Chemical Properties

The fundamental chemical and physical properties of Methyl 2-amino-3-hydroxybutanoate hydrochloride stereoisomers are summarized below.

Property	(2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride (Inferred)	(2S,3R)-Methyl 2-amino-3-hydroxybutanoate hydrochloride (L-Threonine methyl ester hydrochloride)	(2R,3S)-enantiomer (D-Threonine methyl ester hydrochloride)	(2R,3R)-diastereomer (D-allo-Threonine methyl ester hydrochloride)	(2S,3S)-diastereomer (L-allo-Threonine methyl ester hydrochloride)
Synonyms	D-Threonine methyl ester hydrochloride	L-Threonine methyl ester hydrochloride, H-L-Thr-OMe·HCl	D-Thr-OMe·HCl	H-D-allo-Thr-OMe HCl, Methyl D-allo-threoninate hydrochloride	allo-L-Thr-OMe·HCl
CAS Number	60538-15-0[1]	39994-75-7[2][3]	60538-15-0[1]	60538-18-3[4][]	79617-27-9[6]
Molecular Formula	C₅H₁₂ClNO₃[1]	C₅H₁₂ClNO₃[3]	C₅H₁₂ClNO₃[1]	C₅H₁₂ClNO₃[4][]	C₅H₁₁NO₃·HCl[6]
Molecular Weight	169.61 g/mol [1]	169.61 g/mol	169.6 g/mol [1]	169.61 g/mol []	169.64 g/mol [6]
Appearance	Yellowish oil (inferred)	White to off-white solid/powder, or yellowish oil[3][7]	Yellowish oil[1]	White or off-white solid[4][]	White solid[6]
Melting Point	64 °C or 122-124 °C (inferred)	64 °C or 122-124 °C (conflicting data)[8]	Not available	95-97°C[]	Not available
Solubility	Soluble in water (inferred)	Soluble in water[8]	Not available	Not available	Not available
Specific Optical Rotation ([α]D²⁰)	+13 to +15° (inferred)	-15 ± 1.5º (c=1 in 5N HCl) or -19 to -13° (c=1, 5N HCl)[3][9]	+13 ± 2° (c=1 in 5N HCl)[1]	Not available	Not available
Storage Conditions	Store at 0-8°C (inferred)	Store at -20°C or 0-8°C[3][8]	Store at 0-8°C[1]	Store at 0-8°C or -20°C[4][]	Store at 0-8°C[6]

Experimental Protocols

Detailed methodologies for determining the key physical properties are outlined below.

Determination of Melting Point

Apparatus:

• Melting point apparatus (e.g., DigiMelt or similar)

• Capillary tubes (sealed at one end)

• Mortar and pestle

• Spatula

Procedure:

• Sample Preparation: A small amount of the dry, solid sample is placed on a clean, dry surface. If the crystals are large, they should be gently crushed to a fine powder using a mortar and pestle.

• Loading the Capillary Tube: The open end of a capillary tube is pressed into the powdered sample. The tube is then inverted and tapped gently to cause the solid to fall to the sealed end. The sample is packed to a height of 2-3 mm.

• Measurement: The capillary tube is placed in the heating block of the melting point apparatus.

• Approximate Melting Point: The sample is heated at a relatively rapid rate to determine an approximate melting range.

• Accurate Melting Point: A fresh sample is prepared and the apparatus is allowed to cool. The sample is then heated rapidly to about 20°C below the approximate melting point. The heating rate is then reduced to 1-2°C per minute.

• Data Recording: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the entire sample has melted is recorded as the end of the range.

Determination of Solubility

Apparatus:

• Test tubes and rack

• Vortex mixer or stirring rods

• Graduated pipettes or cylinders

• Analytical balance

Procedure:

• Solvent Selection: A range of solvents of varying polarity are selected (e.g., water, ethanol, dichloromethane, acetone).

• Sample Preparation: A precisely weighed amount of the compound (e.g., 10 mg) is placed into a clean, dry test tube.

• Solvent Addition: A specific volume of the chosen solvent (e.g., 1 mL) is added to the test tube.

• Dissolution: The mixture is agitated vigorously using a vortex mixer or by stirring with a glass rod for a set period (e.g., 1-2 minutes) at a controlled temperature.

• Observation: The mixture is visually inspected to determine if the solid has completely dissolved. The solubility is typically expressed in qualitative terms (e.g., soluble, sparingly soluble, insoluble) or quantitatively (e.g., in mg/mL or mol/L).

Determination of Specific Optical Rotation

Apparatus:

• Polarimeter

• Polarimeter cell (of a known path length, typically 1 dm)

• Volumetric flask

• Analytical balance

• Sodium lamp (for D-line at 589 nm)

Procedure:

• Solution Preparation: A precise mass of the compound is weighed and dissolved in a specific volume of a suitable solvent (e.g., 5N HCl) in a volumetric flask to achieve a known concentration (c), expressed in g/mL.

• Instrument Calibration: The polarimeter is turned on and allowed to stabilize. The polarimeter cell is filled with the pure solvent (blank), and the instrument is zeroed.

• Sample Measurement: The polarimeter cell is rinsed and then filled with the prepared solution of the compound. Care is taken to avoid air bubbles.

• Angle of Rotation Measurement: The cell is placed in the polarimeter, and the observed angle of rotation (α) is measured.

• Calculation of Specific Rotation: The specific rotation ([α]) is calculated using Biot's law: [α] = α / (l × c) where:

  • α is the observed rotation in degrees.

  • l is the path length of the cell in decimeters (dm).

  • c is the concentration of the solution in g/mL. The temperature and wavelength of light used are also reported with the specific rotation value.

Mandatory Visualizations

The following diagram illustrates a typical workflow for the determination of specific optical rotation.

Caption: Workflow for Specific Optical Rotation Measurement.

References

• 1. chemimpex.com [chemimpex.com]
• 2. BLDpharm - Bulk Product Details [bldpharm.com]
• 3. chemimpex.com [chemimpex.com]
• 4. chemimpex.com [chemimpex.com]
• 6. chemimpex.com [chemimpex.com]
• 7. benchchem.com [benchchem.com]
• 8. echemi.com [echemi.com]
• 9. L-Threonine methyl ester hydrochloride [myskinrecipes.com]

An In-depth Technical Guide to (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties, synthesis, and analysis of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride. This compound, a specific stereoisomer of threonine methyl ester hydrochloride, is a valuable chiral building block in organic synthesis, particularly for the development of novel therapeutics.

Chemical Structure and Properties

(2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride is the hydrochloride salt of the methyl ester of D-threonine. The presence of two chiral centers at the C2 and C3 positions results in four possible stereoisomers. The (2R,3S) configuration corresponds to D-threonine.

Chemical Structure:

Stereochemistry: The stereochemical designations are crucial for the biological activity and interaction with other chiral molecules. The four stereoisomers of methyl 2-amino-3-hydroxybutanoate are:

• (2S, 3R) - L-threonine methyl ester

• (2R, 3S) - D-threonine methyl ester

• (2S, 3S) - L-allo-threonine methyl ester

• (2R, 3R) - D-allo-threonine methyl ester

Physicochemical Properties

Quantitative data for (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride is summarized below. For context, computed properties for the free base, (2R,3S)-2-amino-3-hydroxybutanoate, are also included.

Property	Value	Source
Molecular Formula	C₅H₁₂ClNO₃	PubChem[1]
Molecular Weight	169.61 g/mol	PubChem[1]
Computed Molecular Weight (Free Base)	119.12 g/mol	PubChem[2]
XLogP3 (Free Base)	-2.3	PubChem[2]
Hydrogen Bond Donor Count (Free Base)	3	PubChem[2]
Hydrogen Bond Acceptor Count (Free Base)	4	PubChem[2]
Rotatable Bond Count (Free Base)	3	PubChem[2]
Exact Mass (Free Base)	119.058243149 Da	PubChem[2]
Monoisotopic Mass (Free Base)	119.058243149 Da	PubChem[2]
Topological Polar Surface Area (Free Base)	87.8 Ų	PubChem[2]
Heavy Atom Count (Free Base)	8	PubChem[2]

Spectroscopic Data

While a comprehensive public dataset for the hydrochloride salt is limited, spectral data for the parent compound, (2R,3S)-2-amino-3-hydroxybutanoate (D-threonine), is available.

Technique	Data Highlights	Source
¹H NMR	Spectra available in public databases.	PubChem[2]
¹³C NMR	Spectra available in public databases.	PubChem[2]
FTIR	KBr Wafer spectra available.	PubChem[2]
ATR-IR	Spectra available from various sources.	PubChem[2]

Experimental Protocols

Synthesis of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride

The synthesis of threonine methyl ester hydrochlorides is typically achieved through the esterification of the corresponding threonine stereoisomer. A common method involves the use of thionyl chloride in methanol.

Protocol: Fischer Esterification using Thionyl Chloride

• Reaction Setup: Suspend D-threonine (1 equivalent) in anhydrous methanol in a round-bottom flask equipped with a magnetic stirrer and a drying tube.

• Cooling: Cool the suspension to -10 °C in an ice-salt bath.

• Reagent Addition: Slowly add thionyl chloride (1.1-1.5 equivalents) dropwise to the cooled and stirred suspension. Caution: This reaction is exothermic and releases HCl gas. It must be performed in a well-ventilated fume hood.

• Reaction: After the addition is complete, remove the cooling bath and allow the reaction mixture to warm to room temperature. Stir for 12-24 hours.

• Work-up: Remove the solvent and excess thionyl chloride under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product can be purified by recrystallization from a suitable solvent system, such as methanol/diethyl ether, to yield pure (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride.

References

• 1. benchchem.com [benchchem.com]
• 2. (2R,3S)-2-amino-3-hydroxybutanoate | C4H9NO3 | CID 6995277 - PubChem [pubchem.ncbi.nlm.nih.gov]

(2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride CAS number 39994-75-7

CAS Number: 39994-75-7 Synonyms: L-Threonine methyl ester hydrochloride, H-Thr-OMe.HCl, Methyl L-threoninate hydrochloride

This technical guide provides an in-depth overview of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride, a key chiral building block used in scientific research and drug development. The document details its chemical properties, synthesis protocols, and applications, tailored for researchers, scientists, and professionals in the pharmaceutical industry.

Chemical and Physical Properties

(2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride is the methyl ester hydrochloride salt of L-threonine, an essential amino acid. The presence of two stereocenters makes it a valuable precursor for the stereoselective synthesis of complex organic molecules.[1][2] While data for all stereoisomers is not always available, the following tables summarize key physicochemical properties. Data for the common L-Threonine (2S,3R) isomer is often used as a reference.

Table 1: General Properties

Property	Value	Reference
CAS Number	39994-75-7	[3][4][5]
Molecular Formula	C₅H₁₂ClNO₃	[3][6]
Molecular Weight	169.61 g/mol	[3][4]
Appearance	White powder or solid	[6][7]
Purity	≥97-98%	[4][5]

Table 2: Physicochemical Data

Property	Value	Notes
Melting Point	64 °C	For L-Threonine methyl ester hydrochloride (2S,3R).[8]
Water Solubility	Soluble	[7]
Storage Temperature	-20°C to Room Temperature	Recommended storage: -20°C for long term[7], or room temp under inert atmosphere[4].
InChI Key	OZSJLLVVZFTDEY-HJXLNUONSA-N	For (2S,3R) stereoisomer.[4]

Spectroscopic Data

Table 3: Representative NMR Chemical Shifts

Nucleus	Atom	Chemical Shift (ppm)	Notes
¹H NMR	H-α	~3.85	Data for allo-DL-Threonine in D₂O.[9]
¹H NMR	H-β	~4.36	Data for allo-DL-Threonine in D₂O.[9]
¹H NMR	-CH₃ (ester)	~3.92	Representative data for Glycine methyl ester.[10]
¹H NMR	-CH₃ (side chain)	~1.22	Data for allo-DL-Threonine in D₂O.[9]
¹³C NMR	C=O (ester)	~169	Representative data for Glycine methyl ester.[10]
¹³C NMR	C-α	~60.7	Data for L-Threonine at pH 7.4.
¹³C NMR	C-β	~67.6	Data for L-Threonine at pH 7.4.
¹³C NMR	-CH₃ (ester)	~53.5	Representative data for Glycine methyl ester.[10]
¹³C NMR	-CH₃ (side chain)	~20.3	Data for L-Threonine at pH 7.4.

Note: NMR shifts are highly dependent on the solvent and pH. The data provided is for illustrative purposes.

Synthesis and Experimental Protocols

The most common method for synthesizing amino acid methyl ester hydrochlorides is through the Fischer esterification of the corresponding amino acid using methanol in the presence of an acid catalyst.[1][11]

General Synthesis Workflow

The diagram below illustrates the general workflow for the synthesis of Threonine Methyl Ester Hydrochloride, which is applicable to all stereoisomers.

Caption: General workflow for the synthesis of Threonine Methyl Ester Hydrochloride.

Detailed Experimental Protocol (Thionyl Chloride Method)

This protocol describes a common and high-yielding method for the esterification of threonine.[1][11][12] The procedure is adapted from literature and is generally applicable to all threonine stereoisomers.[11][12]

Materials:

• L-Threonine (or other stereoisomer)

• Anhydrous Methanol (MeOH)

• Thionyl Chloride (SOCl₂)

• Diethyl ether or tert-Butyl methyl ether (for washing)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen), cool anhydrous methanol (approx. 8.5 mL per gram of amino acid) to -10 °C using an ice-salt bath.

• Add thionyl chloride (approx. 2.2 equivalents) dropwise to the cold methanol with vigorous stirring. Caution: This reaction is exothermic and releases HCl gas. Perform in a well-ventilated fume hood.

• Once the addition of thionyl chloride is complete, add the L-Threonine (1.0 equivalent) to the reaction mixture in one portion.[1][12]

• Remove the cooling bath and allow the reaction mixture to warm to room temperature. Stir for 16-24 hours.[1][11]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting amino acid is fully consumed.

• Remove the solvent and excess thionyl chloride under reduced pressure using a rotary evaporator. This yields the crude product as a white solid.[1][11][12]

• For purification, triturate the crude solid with diethyl ether or tert-butyl methyl ether. Collect the purified solid by filtration, wash with additional ether, and dry under vacuum to yield the final product in near-quantitative yield.[1][11]

Applications in Research and Drug Development

(2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride and its stereoisomers are primarily utilized as versatile chiral building blocks in organic synthesis.[1][2]

• Peptide Synthesis: It serves as a C-terminal starting material in solution-phase peptide synthesis. The methyl ester protects the carboxylic acid, allowing for sequential coupling of N-protected amino acids to the free amino group.[2]

• Chiral Precursor: The compound is a crucial starting material for the stereoselective synthesis of complex molecules, including pharmaceutical intermediates and natural products.[1][2] It has been used in the synthesis of thiopeptide antibiotic candidates and kinase inhibitors.[2]

• Metabolic Studies: While the compound itself is not directly involved in signaling, isotopically labeled versions can be used to trace the metabolic fate of the threonine backbone in various biochemical pathways.

Logical Relationship in Peptide Synthesis

The diagram below outlines the logical role of L-Threonine methyl ester hydrochloride as a foundational component in a standard dipeptide synthesis workflow.

Caption: Logical flow of using the title compound in peptide synthesis.

Safety and Handling

(2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride is classified as an irritant.

• Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[13]

• Precautionary Statements: P261 (Avoid breathing dust), P280 (Wear protective gloves/eye protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[13]

• Personal Protective Equipment (PPE): Standard laboratory PPE, including safety glasses (eyeshields), gloves, and a lab coat, is required. Use a type N95 respirator if handling large quantities or if dust is generated.

Always consult the Safety Data Sheet (SDS) provided by the supplier before handling this chemical.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Methyl L-threoninate hydrochloride | C5H12ClNO3 | CID 2734893 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. methyl (2S,3R)-2-amino-3-hydroxybutanoate hydrochloride | 39994-75-7 [sigmaaldrich.com]
• 5. scbt.com [scbt.com]
• 6. chemimpex.com [chemimpex.com]
• 7. echemi.com [echemi.com]
• 8. L-Threonine methyl ester hydrochloride | 39994-75-7 | FT47589 [biosynth.com]
• 9. allo-DL-Threonine(144-98-9) 1H NMR spectrum [chemicalbook.com]
• 10. A Convenient Synthesis of Amino Acid Methyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. prepchem.com [prepchem.com]
• 13. methyl (2S,3S)-2-amino-3-hydroxybutanoate hydrochloride | C5H12ClNO3 | CID 56777184 - PubChem [pubchem.ncbi.nlm.nih.gov]

(2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride molecular weight

An In-depth Technical Guide on (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride

This technical guide provides a comprehensive overview of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride, a derivative of the amino acid D-threonine. The document is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis, detailing its chemical properties, synthesis, and applications.

Core Properties

(2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride is the hydrochloride salt of the methyl ester of D-threonine. The esterification of the carboxylic acid and the formation of the hydrochloride salt enhance the compound's solubility and reactivity, making it a valuable intermediate in various synthetic processes, particularly in peptide synthesis and as a chiral building block.

Physicochemical Data

A summary of the key quantitative data for (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride and its related stereoisomers is presented below for easy comparison.

Property	(2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride	(2S,3R)-Methyl 2-amino-3-hydroxybutanoate hydrochloride[1][2][3][4]	(2S,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride[5]
Molecular Weight	169.61 g/mol	169.61 g/mol	169.61 g/mol
Molecular Formula	C₅H₁₂ClNO₃	C₅H₁₂ClNO₃	C₅H₁₂ClNO₃
CAS Number	Not explicitly found, but is the enantiomer of 39994-75-7	39994-75-7	79617-27-9
IUPAC Name	methyl (2R,3S)-2-amino-3-hydroxybutanoate;hydrochloride	methyl (2S,3R)-2-amino-3-hydroxybutanoate;hydrochloride	methyl (2S,3S)-2-amino-3-hydroxybutanoate;hydrochloride
Synonyms	D-Threonine methyl ester hydrochloride	L-Threonine methyl ester hydrochloride	L-allo-Threonine methyl ester hydrochloride
Physical Form	Solid or Semi-solid or liquid or lump	Solid or Semi-solid or liquid or lump	Not specified
Purity	Typically >97%	Typically >97%	Not specified
Storage Temperature	Keep in dark place, inert atmosphere, room temperature	Keep in dark place, inert atmosphere, room temperature	Not specified

Synthesis and Experimental Protocols

The primary method for synthesizing (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride is through the esterification of D-threonine. Common reagents for this transformation include thionyl chloride or trimethylchlorosilane in methanol.[6][7] These methods are known for their high yields.

Synthesis of D-Threonine Methyl Ester Hydrochloride via Thionyl Chloride

This protocol describes the synthesis of the D-enantiomer of threonine methyl ester hydrochloride, which yields the product in nearly quantitative amounts. The resulting crude ester can often be used directly in subsequent reactions, such as amino group protection.[8]

Materials:

• D(+)-Threonine (1.0 equivalent, e.g., 17.85 g, 0.15 mole)[8][9]

• Dry Methanol (e.g., 150 ml)[8][9]

• Thionyl chloride (3.6 equivalents, e.g., 39.0 ml, 0.542 mole)[8][9]

• Round bottom flask

• Magnetic stirrer and stir bar

• Cooling bath (e.g., ice-salt or dry ice-acetone)

• Rotary evaporator

Procedure:

• Cool the dry methanol to -10°C in a round bottom flask equipped with a magnetic stirrer.[8][9]

• Slowly add thionyl chloride dropwise to the stirred methanol while maintaining the temperature at -10°C.[8][9] Caution: This reaction is exothermic and releases HCl gas. It must be performed in a well-ventilated fume hood.

• Once the addition of thionyl chloride is complete, add D(+)-Threonine to the reaction mixture in one portion.[8][9]

• Remove the cooling bath and allow the reaction mixture to stir at room temperature (approximately 22°C) for 16-24 hours.[6][9]

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After the reaction is complete, remove the solvent and excess thionyl chloride in vacuo using a rotary evaporator.[6][8][9]

• The crude D(+)-threonine methyl ester hydrochloride is obtained as a white solid.[8]

• For purification, the product can be triturated with diethyl ether or tert-butyl methyl ether and then collected by filtration, or recrystallized from a suitable solvent system like methanol/diethyl ether.[6][10]

Caption: Generalized workflow for the synthesis of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride.

Applications in Drug Development and Research

(2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride, as a derivative of D-threonine, is a valuable chiral precursor for the synthesis of complex molecules with specific stereochemistry, which is often critical for their biological activity.

• Chiral Precursor for β-Lactam Antibiotics: The threonine backbone is a structural motif in many β-lactam antibiotics. The chiral centers in D-threonine methyl ester hydrochloride can be utilized to control the stereochemistry of the final antibiotic product.[11]

• Synthesis of Kinase Inhibitors: Many protein kinase inhibitors have chiral centers that are crucial for their efficacy and selectivity. Threonine derivatives can serve as chiral synthons for the construction of these inhibitors.[11]

• Precursor for Antiviral Nucleoside Analogues: Threonine and its derivatives can be used as starting materials for the synthesis of novel nucleoside analogues with potential antiviral activity.[11]

• Peptide Synthesis: As a protected amino acid derivative, it is a fundamental component in the stepwise synthesis of peptides and peptidomimetics.[11]

Biological Context and Signaling

While the direct biological activity of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride is not extensively documented, the parent amino acid, L-threonine, is known to influence cellular signaling pathways. For instance, L-threonine can promote the proliferation and self-renewal of mouse embryonic stem cells (mESCs) through the activation of the mTORC1 and MAPK signaling pathways.[10] It is plausible that derivatives like the methyl ester hydrochloride could be investigated for similar or modulated biological effects.

Caption: L-Threonine-induced signaling pathway promoting mESC proliferation.[10] Note: This pathway is for the parent amino acid.

Experimental Protocols for Biological Assays

To assess the biological activity of newly synthesized threonine derivatives, various in vitro assays can be employed. A fundamental initial screen is a cytotoxicity assay to determine the concentration at which a compound inhibits cell growth.

MTT Assay for Cytotoxicity

This protocol outlines a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazrazolium bromide) assay to determine the half-maximal inhibitory concentration (IC₅₀) of a compound.[12]

Materials:

• Cells in culture (e.g., a cancer cell line)

• 96-well plates

• Compound of interest dissolved in a suitable solvent (e.g., DMSO)

• Cell culture medium

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of the test compound in the cell culture medium.

• Remove the old medium from the cells and add the medium containing the different concentrations of the compound. Include vehicle-only controls.

• Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

• After incubation, add MTT solution to each well and incubate for another 2-4 hours, allowing viable cells to convert the yellow MTT to purple formazan crystals.

• Remove the medium and dissolve the formazan crystals by adding the solubilization solution.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and plot the results to determine the IC₅₀ value.

Caption: Experimental workflow for an MTT cytotoxicity assay.

References

• 1. Methyl L-threoninate hydrochloride | C5H12ClNO3 | CID 2734893 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. rasayanconnect.com [rasayanconnect.com]
• 3. BLDpharm - Bulk Product Details [bldpharm.com]
• 4. manchesterorganics.com [manchesterorganics.com]
• 5. methyl (2S,3S)-2-amino-3-hydroxybutanoate hydrochloride | C5H12ClNO3 | CID 56777184 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. A Convenient Synthesis of Amino Acid Methyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. prepchem.com [prepchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

An In-depth Technical Guide to (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride

This technical guide provides a comprehensive overview of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride, a key building block for researchers, scientists, and drug development professionals. This document outlines its chemical properties, synthesis, and applications, with a focus on its role in peptide synthesis and as a chiral precursor.

Chemical Identity and Synonyms

(2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride is most commonly known in the scientific community as L-Threonine methyl ester hydrochloride . This designation is crucial for literature and database searches.

Other synonyms and identifiers include:

• H-L-Thr-OMe·HCl

• L-Threonine, methyl ester, hydrochloride

• Methyl (2S,3R)-2-amino-3-hydroxybutanoate hydrochloride

• (2S,3R)-Methyl 2-amino-3-hydroxybutanoate hydrochloride[1][2]

The Chemical Abstracts Service (CAS) registry number for this compound is 39994-75-7 .[3][4]

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic properties is presented in the table below, compiled from various sources. This data is essential for reaction planning, analytical method development, and quality control.

Property	Value	Reference(s)
Molecular Formula	C₅H₁₂ClNO₃	[5]
Molecular Weight	169.61 g/mol	[3][5]
Appearance	White to off-white solid/powder or yellow to yellowish oil	[5][6]
Melting Point	64 °C (for L-form)	[7]
Solubility	Soluble in water	[5][8]
Optical Rotation	[α]₂₀/D = -19° to -13° (c=1, 5N HCl)	[7]
Storage Conditions	-20°C for long-term stability; hygroscopic and moisture-sensitive	[5]
¹H NMR (D₂O)	δ ~4.1-4.3 (d, 1H), ~3.9-4.1 (m, 1H), 3.78 (s, 3H), ~1.3-1.4 (d, 3H)	[9]
¹³C NMR (D₂O)	δ ~170-172 (C=O), ~66-68 (β-C), ~58-60 (α-C), ~51-53 (-OCH₃), ~19-21 (γ-CH₃)	[9]
Infrared (IR) (KBr)	Broad absorbances at ~2800-3200 cm⁻¹ (N-H, O-H), ~1740 cm⁻¹ (C=O)	[9]

Experimental Protocols

Detailed methodologies for the synthesis, purification, and analysis of L-Threonine methyl ester hydrochloride are provided below. These protocols are intended to be a starting point for laboratory work and may require optimization based on specific experimental conditions.

Synthesis of L-Threonine Methyl Ester Hydrochloride

This compound is typically synthesized via Fischer esterification of L-Threonine.

Materials:

• L-Threonine

• Anhydrous Methanol

• Thionyl chloride (SOCl₂) or Trimethylchlorosilane (TMSCl)

• Round-bottom flask with magnetic stirrer and drying tube

Procedure using Thionyl Chloride:

• Suspend L-Threonine (1 equivalent) in anhydrous methanol in a round-bottom flask and cool to -10 °C in an ice-salt bath.

• Slowly add thionyl chloride (1.1-1.5 equivalents) dropwise to the stirred suspension. Caution: This reaction is exothermic and releases HCl gas. Perform in a well-ventilated fume hood.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Remove the solvent and excess thionyl chloride under reduced pressure using a rotary evaporator.

• The resulting crude product can be purified by recrystallization.

Purification by Recrystallization

Procedure:

• Dissolve the crude L-Threonine methyl ester hydrochloride in a minimum amount of hot methanol or ethanol.

• Slowly add a less polar solvent, such as diethyl ether or hexane, until turbidity is observed.

• Allow the solution to cool slowly to room temperature and then in an ice bath to facilitate crystallization.

• Collect the crystals by filtration, wash with a small amount of the cold, less polar solvent, and dry under vacuum.

Analytical Methods

Thin-Layer Chromatography (TLC):

• Stationary Phase: Silica gel plates.

• Mobile Phase: A mixture of dichloromethane and methanol or ethyl acetate and methanol. The exact ratio may need to be optimized.

• Visualization: Staining with a ninhydrin solution followed by heating will reveal the amino acid ester as a colored spot.

High-Performance Liquid Chromatography (HPLC) for Chiral Separation:

• Column: A chiral stationary phase (CSP) column, such as one based on teicoplanin.

• Mobile Phase: An isocratic or gradient mixture of aqueous and organic solvents, often with an acidic modifier (e.g., water:methanol:formic acid).

• Detection: UV detection is typically used.

Applications in Peptide Synthesis and Drug Discovery

L-Threonine methyl ester hydrochloride is a cornerstone in solution-phase peptide synthesis (SPPS) . The methyl ester protects the C-terminal carboxylic acid, allowing for the sequential coupling of N-protected amino acids to the free N-terminus. This method is particularly well-suited for the large-scale synthesis of shorter peptides.

In drug discovery , this compound serves as a versatile chiral building block. Its predefined stereochemistry is crucial for the synthesis of complex molecules with specific biological activities. It is used in the development of novel therapeutics, including antibiotics and kinase inhibitors.

Signaling Pathways and Experimental Workflows

The diagrams below illustrate a key signaling pathway influenced by the parent amino acid, L-threonine, and a typical experimental workflow for the use of L-Threonine methyl ester hydrochloride in peptide synthesis.

L-Threonine Signaling Pathway

Solution-Phase Dipeptide Synthesis Workflow

References

• 1. (2R,3S)-2-amino-3-hydroxybutanoate | C4H9NO3 | CID 6995277 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. methyl (2S,3R)-2-amino-3-hydroxybutanoate hydrochloride | 39994-75-7 [sigmaaldrich.com]
• 4. L-Threonine | C4H9NO3 | CID 6288 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. chemimpex.com [chemimpex.com]
• 7. L-Threonine methyl ester hydrochloride [myskinrecipes.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Technical Guide: Solubility Profile of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

(2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride, a derivative of the essential amino acid threonine, is a key building block in synthetic organic chemistry, particularly in the fields of peptide synthesis and pharmaceutical development. A thorough understanding of its solubility is crucial for optimizing reaction conditions, purification strategies, and formulation development. This technical guide provides a summary of the available qualitative solubility data for the closely related DL-Threonine methyl ester hydrochloride, a detailed experimental protocol for determining aqueous and non-aqueous solubility, and a visual representation of its application in synthetic workflows. While specific quantitative solubility data for (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride is not extensively documented in public literature, the information provided herein offers a robust framework for its practical application and further characterization.

Solubility Data

Table 1: Qualitative Solubility of DL-Threonine Methyl Ester Hydrochloride [1]

Solvent	Qualitative Solubility	Notes
Water	Soluble	The hydrochloride salt enhances aqueous solubility. Gentle heating can aid dissolution.
Methanol (MeOH)	Moderately Soluble	Can be used as a co-solvent with water.
Ethanol (EtOH)	Low to Moderate	May be used as a co-solvent. The parent amino acid has low solubility in ethanol.
Dichloromethane (DCM)	Insoluble	The ionic salt form is not soluble. Conversion to the free base is required for solubility.
Diethyl Ether	Insoluble	The salt is insoluble. The free base may have limited solubility.
Hexanes	Insoluble	Not a suitable solvent for either the salt or the free base.
Dimethyl Sulfoxide (DMSO)	Likely Soluble	While specific data is not available, amino acid hydrochlorides often show solubility in DMSO.[3]

Experimental Protocol: Isothermal Equilibrium Solubility Determination

The following is a generalized and robust protocol for determining the equilibrium solubility of a solid compound like (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride. This method, often referred to as the "shake-flask method," involves creating a saturated solution at a constant temperature and subsequently measuring the concentration of the dissolved solute.[2][4][5]

2.1. Materials and Equipment

• (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride

• Selected solvents (e.g., water, buffers of various pH, organic solvents)

• Scintillation vials or other suitable sealed containers

• Constant temperature incubator or water bath with agitation capabilities

• Analytical balance

• Filtration apparatus (e.g., syringe filters with appropriate membrane)

• High-Performance Liquid Chromatography (HPLC) or other suitable analytical instrument for quantification

• Volumetric flasks and pipettes

2.2. Procedure

• Preparation of Supersaturated Solutions:

  • Add an excess amount of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride to a pre-weighed vial. The amount should be sufficient to ensure undissolved solid remains at equilibrium.

  • Add a precise volume of the desired solvent to the vial.

  • Securely cap the vial to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature environment (e.g., 25 °C or 37 °C).

  • Agitate the samples for a predetermined period (typically 24-72 hours) to ensure equilibrium is reached.[5] The time required may need to be determined empirically.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed at the set temperature to allow the undissolved solid to settle.

  • Carefully withdraw a sample of the supernatant.

  • Immediately filter the sample to remove any undissolved solid. The choice of filter membrane should be compatible with the solvent used.

• Analysis:

  • Quantify the concentration of the dissolved compound in the filtrate using a validated analytical method, such as HPLC.

  • Prepare a calibration curve of the compound in the same solvent to ensure accurate quantification.

2.3. Data Analysis

• The solubility is reported as the concentration of the compound in the saturated solution (e.g., in mg/mL or mol/L) at the specified temperature.

• It is recommended to perform the experiment in triplicate to ensure the reliability of the results.[6]

Visualization of Workflows

3.1. Experimental Workflow for Solubility Determination

The following diagram illustrates the key steps in the isothermal equilibrium method for determining the solubility of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride.

Workflow for Isothermal Equilibrium Solubility Determination.

3.2. Application in Peptide Synthesis

(2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride is a valuable building block in peptide synthesis.[7][8] For coupling reactions in organic solvents, the hydrochloride salt is typically converted to the free amine in situ. The following diagram outlines this general workflow.

General Workflow for the Use of Amino Acid Ester Hydrochlorides in Peptide Synthesis.

Conclusion

While quantitative solubility data for (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride remains to be fully documented, this guide provides essential qualitative information and a detailed experimental protocol for its determination. The provided workflows offer a visual representation of its solubility testing and its practical application in peptide synthesis. For researchers and drug development professionals, this information serves as a critical starting point for the effective utilization of this important chemical building block. It is recommended that solubility be determined empirically for specific solvent systems and experimental conditions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. DL-Threonine methyl ester hydrochloride | Amino Acid Derivatives | 62076-66-8 | Invivochem [invivochem.com]
• 4. Equilibrium Solubility Assays Protocol | AxisPharm [axispharm.com]
• 5. researchgate.net [researchgate.net]
• 6. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]
• 7. benchchem.com [benchchem.com]
• 8. A Convenient Synthesis of Amino Acid Methyl Esters - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Profile of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate Hydrochloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride (CAS No: 39994-75-7), a derivative of the essential amino acid L-Threonine. This document serves as a centralized resource for its spectral characteristics, detailing expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. The guide also includes detailed experimental protocols for acquiring this data, intended to support research and development in pharmaceuticals and analytical chemistry.

Molecular Structure:

• Molecular Formula: C₅H₁₂ClNO₃

• Molecular Weight: 169.61 g/mol

• Synonyms: L-Threonine methyl ester hydrochloride, H-Thr-OMe.HCl[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a fundamental technique for elucidating the structure of organic molecules. The following tables summarize the predicted proton (¹H) and carbon-13 (¹³C) NMR data for (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride. The data is based on values for closely related compounds and spectral predictions.[2]

¹H NMR Spectroscopic Data

Table 1: Predicted ¹H NMR Data for (2R,3S)-Methyl 2-amino-3-hydroxybutanoate Hydrochloride

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment	Notes
~4.1-4.3	Doublet (d)	1H	α-H	Coupled to β-H.
~3.9-4.1	Multiplet (m)	1H	β-H	Coupled to α-H and γ-CH₃.
3.78	Singlet (s)	3H	-OCH₃	Singlet from the methyl ester group.
~1.3-1.4	Doublet (d)	3H	γ-CH₃	Coupled to β-H.
Solvent: D₂O, Reference: TMS (0 ppm)[2]

¹³C NMR Spectroscopic Data

Table 2: Predicted ¹³C NMR Data for (2R,3S)-Methyl 2-amino-3-hydroxybutanoate Hydrochloride

Chemical Shift (δ) ppm	Assignment	Notes
~170-172	C=O	Carbonyl carbon of the ester.
~66-68	β-C	Carbon bearing the hydroxyl group.
~58-60	α-C	Carbon bearing the amino group.
~52-54	-OCH₃	Methyl ester carbon.
~19-21	γ-CH₃	Methyl group carbon.
Solvent: D₂O, Proton-decoupled[2]

Infrared (IR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule. The following table lists the expected characteristic absorption bands for (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride, based on data for L-Threonine and its derivatives.

FTIR Spectroscopic Data

Table 3: Predicted FTIR Absorption Bands

Wavenumber (cm⁻¹)	Functional Group Assignment	Description
~3400-3200	O-H stretch	Hydroxyl group.
~3100-3000	N-H stretch	Ammonium group (from the hydrochloride salt).
~2960-2870	C-H stretch	Aliphatic C-H bonds.[3]
~1750-1735	C=O stretch	Ester carbonyl group.
~1640-1550	N-H bend	Ammonium group.[3]
~1250-1050	C-O stretch	Ester and hydroxyl groups.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, enabling determination of the molecular weight and elemental composition. For polar molecules like amino acid esters, derivatization is often employed, particularly for Gas Chromatography-Mass Spectrometry (GC-MS). Liquid Chromatography-Mass Spectrometry (LC-MS) with a soft ionization technique like Electrospray Ionization (ESI) can often be used with less sample preparation.

Predicted Mass Spectrometry Data (ESI-MS)

Table 4: Predicted m/z Values for (2R,3S)-Methyl 2-amino-3-hydroxybutanoate Hydrochloride

Adduct	Predicted m/z	Notes
[M+H]⁺	134.0812	Protonated molecular ion (loss of HCl).
[M+Na]⁺	156.0631	Sodium adduct of the free base.
[M-H]⁻	132.0666	Deprotonated molecular ion (in negative ion mode).

Note: The observed mass will be that of the free base, methyl 2-amino-3-hydroxybutanoate (C₅H₁₁NO₃), which has a monoisotopic mass of 133.0739 Da.

Experimental Protocols

The following are detailed methodologies for the acquisition of the spectral data.

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve 5-10 mg of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride in approximately 0.6 mL of a suitable deuterated solvent (e.g., D₂O, DMSO-d₆). Transfer the solution to a 5 mm NMR tube.[2]

• Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Set the spectral width to cover a range of 0-14 ppm.

  • Acquire 16-64 scans to achieve an adequate signal-to-noise ratio.

  • Use a 90° pulse with a relaxation delay of 1-5 seconds.[2]

  • Reference the spectrum to the residual solvent peak or an internal standard.

• ¹³C NMR Acquisition:

  • Set the spectral width to cover a range of 0-200 ppm.

  • Use a proton-decoupled pulse sequence.

  • Acquire several thousand scans due to the low natural abundance of ¹³C.[2]

• Data Processing: Process the acquired Free Induction Decay (FID) with an appropriate window function (e.g., exponential) and perform a Fourier transform.

FTIR Spectroscopy Protocol (KBr Pellet Method)

• Sample Preparation: Grind 1-2 mg of the sample with 100-200 mg of dry potassium bromide (KBr) powder in an agate mortar until a fine, homogeneous powder is obtained.[2]

• Pellet Formation: Press the mixture into a thin, transparent pellet using a hydraulic press.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Acquisition:

  • Record a background spectrum of the empty sample compartment.

  • Place the KBr pellet in the sample holder and record the sample spectrum.

  • Scan the range from 4000 to 400 cm⁻¹.

  • Co-add 16-32 scans to improve the signal-to-noise ratio.[2]

• Data Presentation: The final spectrum is typically presented in terms of transmittance or absorbance versus wavenumber.

Mass Spectrometry Protocol (LC-MS/MS)

• Sample Preparation and Derivatization (Optional but recommended for enhanced sensitivity):

  • Prepare a stock solution of the compound in a suitable buffer (e.g., 0.1 M borate buffer, pH 8.0).

  • For N-terminal derivatization, add a solution of a derivatizing agent such as 9-fluorenylmethyloxycarbonyl chloride (Fmoc-Cl) in acetone to the sample solution.[4]

  • Allow the reaction to proceed for a few minutes at room temperature.

  • Quench the reaction with a suitable reagent (e.g., an aqueous solution of glycine) to consume excess derivatizing agent.[4]

  • Acidify the mixture and extract the derivatized analyte with an organic solvent.

  • Evaporate the organic layer and reconstitute the sample in the mobile phase.[4]

• LC-MS/MS Analysis:

  • LC Column: Use a C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm particle size).

  • Mobile Phase: Use a gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

  • Ionization Mode: Employ Electrospray Ionization (ESI) in positive ion mode.

  • Mass Range: Scan a mass range appropriate for the expected ions (e.g., m/z 50-500).

  • Tandem MS (MS/MS): Select the parent ion of interest and perform collision-induced dissociation (CID) to obtain fragment ions for structural confirmation.

Mandatory Visualizations

The following diagrams illustrate the general workflows for spectroscopic analysis of a chemical compound.

Caption: General workflow for spectroscopic analysis of a chemical compound.

Caption: Detailed workflow for an NMR spectroscopy experiment.

Caption: Workflow for Mass Spectrometry analysis, including optional derivatization.

References

• 1. Methyl L-threoninate hydrochloride | C5H12ClNO3 | CID 2734893 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

A Technical Guide to (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride: Commercial Availability, Synthesis, and Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability, synthesis, and analytical methodologies for (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride. This compound, also known as D-Threonine methyl ester hydrochloride, is a valuable chiral building block in synthetic organic chemistry and drug discovery.

Commercial Availability

(2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride is commercially available from a number of suppliers. The primary identifier for this specific stereoisomer is CAS Number 60538-15-0 . When sourcing this compound, it is crucial to use this CAS number to avoid confusion with its diastereomer, (2S,3R)-Methyl 2-amino-3-hydroxybutanoate hydrochloride (CAS Number: 39994-75-7), which is derived from L-Threonine.

Below is a summary of commercial suppliers offering (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride:

Supplier	Product Name	CAS Number	Purity	Additional Notes
Biosynth	D-Threonine methyl ester hydrochloride	60538-15-0	-	Building block for synthesis of complex compounds.
Santa Cruz Biotechnology	D-Threonine methyl ester hydrochloride	60538-15-0	≥98%	For research use only.[1]
Chem-Impex International	D-Threonine methyl ester hydrochloride	60538-15-0	≥ 98% (HPLC)	Optical Rotation: [a]D20 = + 13 ± 2° (C=1 in 5N HCl).[2]

Physicochemical Properties

Property	Value
Molecular Formula	C₅H₁₂ClNO₃
Molecular Weight	169.61 g/mol
Appearance	Yellowish oil or white to off-white solid/powder
Storage Conditions	Store at 0-8°C or -20°C for long-term stability. The compound is hygroscopic.

Experimental Protocols

The most common method for the synthesis of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride is the esterification of D-Threonine.

Synthesis of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride from D-Threonine

This protocol describes the synthesis via the thionyl chloride method.

Materials:

• D-Threonine

• Anhydrous Methanol

• Thionyl Chloride (SOCl₂)

• Diethyl ether or tert-butyl methyl ether (for trituration)

Procedure:

• Suspend D-Threonine (1 equivalent) in anhydrous methanol in a round-bottom flask equipped with a magnetic stirrer.

• Cool the suspension in an ice bath (0°C).

• Slowly add thionyl chloride (1.1 to 1.5 equivalents) dropwise to the stirred suspension. Caution: This reaction is exothermic and releases HCl gas. This step must be performed in a well-ventilated fume hood.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 16-24 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete, remove the solvent and excess thionyl chloride in vacuo using a rotary evaporator.

• The resulting crude product is obtained as a white solid.

• To purify the product, it can be triturated with diethyl ether or tert-butyl methyl ether and then collected by filtration.

Analytical Methods for Characterization

A combination of chromatographic and spectroscopic techniques is essential for confirming the identity and purity of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride.

1. High-Performance Liquid Chromatography (HPLC)

• Principle: Used to determine the purity of the compound and for chiral separation to assess enantiomeric excess.

• Sample Preparation: Dissolve the sample in the mobile phase. For chiral analysis, derivatization with a suitable agent (e.g., Fmoc-OSu) may be required for separation on an achiral column, or the underivatized compound can be analyzed on a chiral column.

• Typical Chromatographic Conditions (Chiral HPLC):

  • Column: A chiral stationary phase (CSP) column (e.g., Chirasil-Val).

  • Mobile Phase: A mixture of a non-polar organic solvent (e.g., hexane) and a polar organic solvent (e.g., isopropanol) with a small amount of an acidic or basic modifier.

  • Detection: UV at an appropriate wavelength (e.g., 210 nm).

2. Gas Chromatography-Mass Spectrometry (GC-MS)

• Principle: Provides information on the molecular weight and fragmentation pattern, confirming the structure of the compound. Derivatization is typically required to increase volatility.

• Sample Preparation (Derivatization): A two-step derivatization is common. First, the amino group is acylated (e.g., with trifluoroacetic anhydride), and then the hydroxyl group is silylated (e.g., with BSTFA).

• Typical GC-MS Conditions:

  • Column: A chiral capillary column (e.g., Chirasil-Val).

  • Carrier Gas: Helium.

  • Temperature Program: An initial temperature of 100°C, held for 2 minutes, followed by a ramp to 200°C at 5°C/min.

  • MS Detection: Electron ionization (EI) in full scan mode.

3. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Principle: ¹H and ¹³C NMR spectroscopy are used to confirm the chemical structure of the compound.

• Sample Preparation: Dissolve 5-10 mg of the sample in a suitable deuterated solvent (e.g., D₂O or DMSO-d₆).

• Expected ¹H NMR Signals (in D₂O): Signals corresponding to the methyl group of the ester, the methyl group of the threonine backbone, and the α- and β-protons. The chemical shifts and coupling constants will be characteristic of the (2R,3S) configuration.

Visualizations

The following diagrams illustrate key workflows related to the procurement and synthesis of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride.

Procurement and Quality Control Workflow.

Synthesis Workflow of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate HCl.

References

• 1. scbt.com [scbt.com]
• 2. chemimpex.com [chemimpex.com]

Navigating the Safe Handling of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

(2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride , a chiral amino acid derivative, is a valuable building block in pharmaceutical research and development. As with any chemical substance, a thorough understanding of its safety profile and proper handling procedures is paramount to ensure the well-being of laboratory personnel and the integrity of research. This technical guide provides an in-depth overview of the safety and handling protocols for this compound, drawing from available data for its stereoisomers.

Chemical and Physical Properties

While specific experimental data for the (2R,3S) isomer is limited, the general properties can be inferred from its structure and data from related compounds.

Property	Value	Source
Molecular Formula	C₅H₁₂ClNO₃	PubChem[1]
Molecular Weight	169.61 g/mol	Sigma-Aldrich[2]
Appearance	Solid, semi-solid, or liquid	Sigma-Aldrich[2]
Storage Temperature	Room temperature, in a dark, inert atmosphere	Sigma-Aldrich[2]

Hazard Identification and GHS Classification

Based on data for its stereoisomers, (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride is classified as a hazardous substance.

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation

Signal Word: Warning

Hazard Pictogram:

First-Aid Measures

Immediate and appropriate first-aid measures are crucial in the event of accidental exposure.

Exposure Route	First-Aid Protocol
Inhalation	Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist.
Skin Contact	Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. Seek medical attention if irritation develops or persists.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.

Firefighting Measures

In the event of a fire involving this compound, the following measures should be taken:

Aspect	Recommendation
Suitable Extinguishing Media	Use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam.
Specific Hazards	Emits toxic fumes under fire conditions, including carbon monoxide, carbon dioxide, nitrogen oxides, and hydrogen chloride.
Protective Equipment	Wear self-contained breathing apparatus (SCBA) and full protective gear.

Accidental Release Measures

Proper containment and cleanup are essential to prevent environmental contamination and personnel exposure.

Step	Action
Personal Precautions	Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. Ensure adequate ventilation. Avoid breathing dust or vapors.
Environmental Precautions	Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.
Methods for Cleaning Up	For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a suitable container for disposal. For large spills, dike the area and collect the material for disposal.

Handling and Storage

Adherence to proper handling and storage practices is key to minimizing risk.

Aspect	Guideline
Handling	Avoid contact with skin, eyes, and clothing. Avoid inhalation of dust or vapors. Use only in a well-ventilated area. Wash hands thoroughly after handling.
Storage	Store in a tightly closed container in a cool, dry, and well-ventilated area. Keep away from incompatible materials such as strong oxidizing agents. Store at room temperature in a dark, inert atmosphere.[2]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment are fundamental to safe handling.

Control Parameter	Specification
Engineering Controls	Use in a well-ventilated area, preferably in a chemical fume hood.
Eye/Face Protection	Wear chemical safety goggles or a face shield.
Skin Protection	Wear compatible chemical-resistant gloves and a lab coat.
Respiratory Protection	If ventilation is inadequate, use a NIOSH-approved respirator.

Experimental Protocols

• Skin Irritation/Corrosion: OECD Test Guideline 404

• Serious Eye Damage/Irritation: OECD Test Guideline 405

• Acute Inhalation Toxicity: OECD Test Guideline 403

Visualizing Safety and Handling Workflows

To further clarify the safety procedures, the following diagrams illustrate key workflows.

References

• 1. methyl (2S,3S)-2-amino-3-hydroxybutanoate hydrochloride | C5H12ClNO3 | CID 56777184 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. methyl (2S,3R)-2-amino-3-hydroxybutanoate hydrochloride | 39994-75-7 [sigmaaldrich.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride

Introduction

(2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride, the methyl ester hydrochloride salt of D-Threonine, is a crucial chiral building block in synthetic organic chemistry. As a derivative of an essential amino acid, it serves as a valuable intermediate in the pharmaceutical industry for the synthesis of complex chiral molecules, including novel antibiotics and protected amino acids for peptide synthesis. The esterification of the carboxylic acid and the formation of a hydrochloride salt from the amine group enhance the compound's stability, solubility, and reactivity for subsequent chemical transformations.[1][2] This document provides detailed protocols for two common and efficient synthetic pathways, summarizes key quantitative data, and illustrates the reaction and workflow.

Synthetic Pathways

The synthesis of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride is most effectively achieved through the direct esterification of D-Threonine with methanol, facilitated by an acid catalyst. The acid catalyst protonates the carboxylic acid group, increasing its susceptibility to nucleophilic attack by methanol, and concurrently forms the hydrochloride salt of the primary amine. Two principal methods are widely employed:

• Thionyl Chloride (SOCl₂) in Methanol: This is a classic, robust, and widely utilized method for the esterification of amino acids. Thionyl chloride reacts in situ with methanol to generate hydrogen chloride (HCl), which acts as the catalyst.[1][2] This method typically proceeds to completion, yielding the product in near-quantitative amounts.[2][3]

• Trimethylchlorosilane (TMSCl) in Methanol: This approach offers a milder and often more convenient alternative to the thionyl chloride method.[1][4] Trimethylchlorosilane reacts with methanol to generate HCl in a more controlled manner, providing good to excellent yields under ambient conditions.[4][5] The choice of method may depend on the scale of the reaction, reagent availability, and the desired level of control.

Data Presentation

The following tables summarize the reactants, conditions, and yields for the described synthetic methods based on established protocols.

Table 1: Synthesis of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride via Thionyl Chloride Method

Parameter	Value	Source
Starting Material	D(+)-Threonine	[2][6]
Reagents	Thionyl Chloride (SOCl₂), Dry Methanol (MeOH)	[2][6]
Molar Ratio (Threonine:SOCl₂)	1 : 3.6	[2][6]
Initial Temperature	-10 °C to 0 °C	[2][3][6]
Reaction Temperature	~22 °C (Room Temperature)	[2][6]
Reaction Time	16 - 48 hours	[2][3][6]
Yield	Essentially Quantitative (~99.5%)	[2][3][6]

Table 2: Synthesis of Amino Acid Methyl Ester Hydrochlorides via Trimethylchlorosilane Method (General Protocol)

Parameter	Value	Source
Starting Material	Amino Acid (e.g., D-Threonine)	[4][5]
Reagents	Trimethylchlorosilane (TMSCl), Methanol (MeOH)	[4][5]
Molar Ratio (Amino Acid:TMSCl)	1 : 2	[4][5]
Temperature	Room Temperature	[4][5]
Reaction Time	Monitored by TLC until completion	[4][5]
Yield	Good to Excellent	[4][5]

Experimental Protocols

Safety Precautions: These experiments should be conducted in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, lab coat, and acid-resistant gloves, must be worn. Thionyl chloride and trimethylchlorosilane are corrosive and react violently with water; handle with extreme care.

Protocol 1: Synthesis using Thionyl Chloride in Methanol

This protocol is adapted from established procedures for the esterification of threonine.[2][3][6]

Materials:

• D(+)-Threonine (e.g., 17.85 g, 0.15 mol)

• Thionyl chloride (SOCl₂) (e.g., 39.0 mL, 0.542 mol)

• Dry Methanol (e.g., 150 mL)

• Round-bottom flask equipped with a magnetic stirrer and a drying tube

• Ice-salt bath

• Rotary evaporator

Procedure:

• Cool 150 mL of dry methanol to -10 °C in a round-bottom flask using an ice-salt bath.

• While stirring, add 39.0 mL of thionyl chloride dropwise to the cold methanol. Maintain the temperature below 0 °C during the addition.

• Once the addition is complete, add 17.85 g of D(+)-Threonine to the solution in one portion.[2][6]

• Remove the cooling bath and allow the reaction mixture to warm to room temperature (approx. 22 °C).[2][6]

• Stir the mixture for 16-48 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• After completion, concentrate the reaction mixture using a rotary evaporator to remove the solvent and excess thionyl chloride.[2][6]

• The resulting white solid is the crude (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride. The yield is typically near-quantitative.[2][3] Further purification can be achieved by recrystallization if necessary.

Protocol 2: Synthesis using Trimethylchlorosilane in Methanol

This is a general and convenient protocol for converting amino acids to their methyl ester hydrochlorides.[4][5]

Materials:

• D-Threonine (0.1 mol)

• Trimethylchlorosilane (TMSCl) (0.2 mol), freshly distilled

• Methanol (100 mL)

• Round-bottom flask with a magnetic stirrer

• Rotary evaporator

Procedure:

• Place D-Threonine (0.1 mol) into a round-bottom flask.

• With magnetic stirring, slowly add freshly distilled trimethylchlorosilane (0.2 mol) to the flask.

• Add 100 mL of methanol to the mixture.

• Stir the resulting solution or suspension at room temperature.[4][5]

• Monitor the reaction for completion using TLC.

• Once the starting material is consumed, concentrate the reaction mixture on a rotary evaporator to yield the product, (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride.[4][5]

Visualizations

The following diagrams illustrate the chemical reaction and the general experimental workflow.

Caption: General reaction pathway for the synthesis.

Caption: Workflow for synthesis and analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. CN103450040A - Synthesis method of D-threonine - Google Patents [patents.google.com]
• 4. A Convenient Synthesis of Amino Acid Methyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Convenient Synthesis of Amino Acid Methyl Esters [mdpi.com]
• 6. prepchem.com [prepchem.com]

Asymmetric Synthesis of Threonine Derivatives Using (2R,3S)-Methyl 2-amino-3-hydroxybutanoate Hydrochloride: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride as a versatile chiral building block in the asymmetric synthesis of various threonine derivatives. The inherent chirality of this starting material makes it a valuable precursor for the stereoselective synthesis of complex molecules, including unnatural amino acids, peptide fragments, and key intermediates for natural product synthesis.

Introduction

(2R,3S)-Methyl 2-amino-3-hydroxybutanoate, the methyl ester of D-threonine, possesses two chiral centers, making it an excellent starting point for introducing stereochemistry into target molecules. Its functional groups—a primary amine, a secondary alcohol, and a methyl ester—offer multiple sites for chemical modification. Protecting these functional groups allows for subsequent diastereoselective reactions, enabling the synthesis of a wide array of complex chiral structures. Threonine and its non-natural derivatives are crucial in the development of biodegradable polymers for medical devices and drug delivery systems.[] D-threonine derivatives, in particular, are utilized in the synthesis of specialized peptides and other bioactive compounds.[]

Key Synthetic Strategies and Applications

The primary synthetic strategy involves the initial protection of the amino and hydroxyl groups of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride. This is typically followed by diastereoselective modifications and subsequent deprotection to yield the desired threonine derivative. Common applications include the synthesis of chiral oxazolidines, β-lactams, and as a chiral auxiliary in various asymmetric transformations.

Protection of Amino and Hydroxyl Groups

The initial and crucial step in utilizing (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride is the protection of its reactive amino and hydroxyl groups. This prevents unwanted side reactions and allows for selective transformations at other parts of the molecule. The most common protection strategy involves N-protection with a tert-butoxycarbonyl (Boc) group, followed by the formation of an oxazolidine (acetonide) which simultaneously protects the N-Boc group and the hydroxyl group.

Experimental Protocol: N-Boc Protection and Oxazolidine Formation

This protocol is adapted from established methods for the protection of similar amino acid esters.

Step 1: N-Boc Protection

• Reaction: (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride is reacted with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base to yield N-Boc-(2R,3S)-methyl 2-amino-3-hydroxybutanoate.

• Reagents and Solvents:

  • (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride

  • Di-tert-butyl dicarbonate (Boc₂O)

  • Triethylamine (Et₃N) or Sodium Bicarbonate (NaHCO₃)

  • Dichloromethane (DCM) or a mixture of Dioxane and Water

• Procedure:

  • Suspend (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride (1.0 eq) in dichloromethane (DCM).

  • Cool the suspension to 0 °C in an ice bath.

  • Add triethylamine (2.2 eq) dropwise to the suspension.

  • Add a solution of di-tert-butyl dicarbonate (1.1 eq) in DCM dropwise.

  • Allow the reaction mixture to warm to room temperature and stir overnight.

  • Wash the reaction mixture with saturated aqueous NaHCO₃ and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude N-Boc protected product, which can often be used in the next step without further purification.

Step 2: Oxazolidine (Acetonide) Formation

• Reaction: The N-Boc protected intermediate is reacted with 2,2-dimethoxypropane in the presence of a catalytic amount of a Lewis or Brønsted acid to form the corresponding oxazolidine derivative.

• Reagents and Solvents:

  • N-Boc-(2R,3S)-methyl 2-amino-3-hydroxybutanoate

  • 2,2-Dimethoxypropane (DMP)

  • p-Toluenesulfonic acid (p-TsOH) or Boron trifluoride etherate (BF₃·OEt₂)

  • Anhydrous acetone or benzene

• Procedure:

  • Dissolve the N-Boc protected threonine methyl ester (1.0 eq) in anhydrous acetone.

  • Add 2,2-dimethoxypropane (1.5 eq).

  • Add a catalytic amount of p-toluenesulfonic acid (0.1 eq).

  • Stir the reaction mixture at room temperature for 4-6 hours, monitoring by TLC.

  • Upon completion, quench the reaction with saturated aqueous NaHCO₃.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Quantitative Data for Protection Reactions (Representative)

Step	Product	Protecting Group	Reagents	Typical Yield (%)	Reference
1	N-Boc-(2R,3S)-methyl 2-amino-3-hydroxybutanoate	Boc	Boc₂O, Et₃N	>90	Adapted from general procedures[2]
2	(4S,5R)-3-(tert-butoxycarbonyl)-4,5-dimethyl-1,3-oxazolidine-4-carboxylate	Acetonide	2,2-dimethoxypropane, p-TsOH	85-95	Adapted from serine analogues

Application in the Synthesis of Chiral β-Lactams

The protected threonine derivative is an excellent precursor for the stereoselective synthesis of β-lactams, which are core structures in many antibiotic drugs. The synthesis typically involves the reaction of a chiral imine derived from the protected threonine ester with a ketene or an ester enolate. The stereochemistry of the starting material directs the formation of the new stereocenters in the β-lactam ring. For instance, the reaction of an imine derived from an (R)-O-TPS-threonine benzyl ester with cinnamaldehyde can yield a 3-azido-β-lactam with high diastereoselectivity.[3]

Experimental Protocol: Synthesis of a Chiral β-Lactam Intermediate

• Reaction: [2+2] cycloaddition between an imine derived from the protected threonine derivative and a suitable ketene precursor.

• Procedure Outline:

  • The N-protected (e.g., with a PMP group) methyl threoninate is condensed with an aldehyde to form the corresponding imine.

  • The imine is then reacted with a ketene, generated in situ from an acyl chloride and a tertiary amine (Staudinger synthesis), to yield the β-lactam. The existing stereocenters on the threonine backbone control the stereochemical outcome of the cycloaddition.

Logical Workflow for β-Lactam Synthesis

Caption: General workflow for the synthesis of chiral β-lactams.

Use as a Chiral Auxiliary

The protected threonine derivative can also serve as a chiral auxiliary to control the stereochemistry of reactions such as aldol additions and alkylations. The rigid, chiral environment provided by the oxazolidine ring can effectively bias the approach of reagents to a prochiral center, leading to high diastereoselectivity. After the desired transformation, the auxiliary can be cleaved and potentially recovered.

Experimental Protocol: Diastereoselective Aldol Reaction

• Reaction: The N-acyl oxazolidinone derived from the protected threonine methyl ester is converted to its boron enolate, which then reacts with an aldehyde to give the aldol adduct with high diastereoselectivity.

• Procedure Outline:

  • The methyl ester of the protected oxazolidine is hydrolyzed to the corresponding carboxylic acid.

  • The carboxylic acid is then coupled with another amine to form an amide or acylated to form an N-acyl oxazolidinone.

  • The N-acyl derivative is treated with a Lewis acid (e.g., dibutylboron triflate) and a hindered base (e.g., diisopropylethylamine) to form a chiral enolate.

  • The enolate is reacted with an aldehyde at low temperature to yield the diastereomerically enriched aldol product.

Signaling Pathway for Chiral Induction

Caption: Logical flow of an auxiliary-controlled aldol reaction.

Conclusion

(2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride is a readily available and highly valuable chiral starting material for the asymmetric synthesis of a variety of threonine derivatives. Through straightforward protection strategies, this compound can be converted into versatile intermediates for the stereoselective construction of complex molecules, including bioactive compounds and natural products. The protocols and applications outlined in this document provide a foundation for researchers to explore the rich synthetic potential of this chiral building block.

References

• 2. benchchem.com [benchchem.com]
• 3. Advances in the chemistry of β-lactam and its medicinal applications - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride, the methyl ester of D-allo-threonine, in peptide synthesis. The incorporation of this non-proteinogenic amino acid offers a strategic approach to developing peptides with enhanced therapeutic properties.

Introduction

(2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride is a chiral building block corresponding to the D-allo-threonine stereoisomer. In peptide synthesis, the use of D-amino acids is a well-established strategy to confer resistance to enzymatic degradation by proteases, thereby increasing the in vivo half-life of peptide-based drugs[1][2]. The unique stereochemistry of D-allo-threonine can also influence the secondary structure of peptides, potentially leading to novel conformations and biological activities[3][4].

While the hydrochloride salt of the methyl ester can be used in solution-phase peptide synthesis, for solid-phase peptide synthesis (SPPS), the preferred building block is the N-α-Fmoc and side-chain protected derivative, Fmoc-D-allo-Thr(tBu)-OH [5][6][7]. The tert-butyl (tBu) protection of the side-chain hydroxyl group is crucial to prevent side reactions such as O-acylation during peptide coupling[8].

Key Applications

• Increased Proteolytic Stability: Peptides incorporating D-allo-threonine exhibit significantly enhanced resistance to degradation by endogenous proteases, which are stereospecific for L-amino acids[1][2].

• Modulation of Peptide Conformation: The introduction of a D-amino acid can induce specific turns or disrupt helical structures, allowing for the exploration of novel peptide conformations and their structure-activity relationships[3].

• Drug Design and Development: The improved pharmacokinetic profile of peptides containing D-allo-threonine makes them attractive candidates for the development of new therapeutics with prolonged action.

Data Presentation

Comparison of Threonine Isomers in Peptide Synthesis

Property	L-Threonine ((2S,3R))	D-allo-Threonine ((2R,3S))
Stereochemistry	(2S,3R)	(2R,3S)
Natural Abundance	Common in proteins	Rare in nature, found in some microbial peptides[9][10][11]
Proteolytic Stability	Susceptible to degradation	Resistant to degradation[1][2]
SPPS Building Block	Fmoc-L-Thr(tBu)-OH	Fmoc-D-allo-Thr(tBu)-OH[5][6]

Typical Coupling Efficiency for Fmoc-Protected Amino Acids in SPPS

Amino Acid Type	Coupling Reagent	Typical Coupling Time	Typical Yield
Standard L-Amino Acid	HBTU/DIPEA	30-60 min	>99%
Sterically Hindered (e.g., Aib)	HATU/DIPEA	1-2 hours	~98%
Fmoc-D-allo-Thr(tBu)-OH	HATU/DIPEA or COMU/DIPEA	1-2 hours	>98%

Note: Coupling times and yields are sequence-dependent and may require optimization.

Experimental Protocols

Protocol 1: Solution-Phase Dipeptide Synthesis using (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride

This protocol describes the coupling of an N-protected L-amino acid to (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride.

Materials:

• N-Boc-L-Alanine

• (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride

• N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM), anhydrous

• Ethyl acetate (EtOAc)

• 1 M HCl, saturated NaHCO₃ solution, brine

Procedure:

• Neutralization: Dissolve (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride (1.0 eq) in anhydrous DCM and cool to 0 °C. Add DIPEA (1.1 eq) and stir for 15 minutes.

• Activation: In a separate flask, dissolve N-Boc-L-Alanine (1.05 eq) and HOBt (1.1 eq) in anhydrous DCM and cool to 0 °C. Add DCC or EDCI (1.1 eq) and stir for 20 minutes at 0 °C.

• Coupling: Add the activated N-Boc-L-Alanine solution to the neutralized D-allo-threonine methyl ester solution. Allow the reaction to warm to room temperature and stir for 4-12 hours.

• Work-up: Filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct (if DCC is used). Dilute the filtrate with EtOAc and wash sequentially with 1 M HCl, saturated NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude dipeptide ester by flash column chromatography.

Protocol 2: Solid-Phase Peptide Synthesis (SPPS) using Fmoc-D-allo-Thr(tBu)-OH

This protocol outlines the incorporation of a D-allo-threonine residue into a growing peptide chain on a solid support using standard Fmoc/tBu chemistry.

Materials:

• Fmoc-Rink Amide resin

• Fmoc-D-allo-Thr(tBu)-OH

• Other Fmoc-protected amino acids

• Coupling reagents: HATU, HBTU, or COMU

• Base: DIPEA

• Solvent: N,N-Dimethylformamide (DMF)

• Deprotection solution: 20% piperidine in DMF

• Washing solvent: Dichloromethane (DCM)

• Cleavage cocktail: 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% Triisopropylsilane (TIS)

• Cold diethyl ether

Procedure:

• Resin Swelling: Swell the Fmoc-Rink Amide resin in DMF for 30-60 minutes in a peptide synthesis vessel.

• Fmoc Deprotection: Remove the Fmoc group from the resin-bound amino acid by treating with 20% piperidine in DMF for 5-10 minutes. Repeat once. Wash the resin thoroughly with DMF and DCM.

• Amino Acid Activation: In a separate vessel, dissolve Fmoc-D-allo-Thr(tBu)-OH (3 eq), HATU (2.9 eq), and DIPEA (6 eq) in DMF. Allow to pre-activate for 2-5 minutes.

• Coupling: Add the activated amino acid solution to the deprotected resin. Agitate the mixture for 1-2 hours at room temperature.

• Washing: Wash the resin thoroughly with DMF and DCM to remove excess reagents and byproducts.

• Chain Elongation: Repeat steps 2-5 for each subsequent amino acid in the peptide sequence.

• Final Deprotection: After the final coupling, remove the N-terminal Fmoc group as described in step 2.

• Cleavage and Global Deprotection: Wash the peptide-resin with DCM and dry under vacuum. Treat the resin with the cleavage cocktail for 2-3 hours to cleave the peptide from the resin and remove the tBu side-chain protecting groups.

• Precipitation and Purification: Filter the cleavage mixture and precipitate the crude peptide in cold diethyl ether. Centrifuge to collect the peptide pellet, wash with cold ether, and dry. Purify the peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

Visualizations

Caption: General workflow for Solid-Phase Peptide Synthesis (SPPS).

Caption: Stereoisomers of Threonine. Note: The user's query specifies (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride, which corresponds to D-Threonine, not D-allo-Threonine. The diagram correctly illustrates the different stereoisomers. For the purpose of these application notes, the focus remains on the specified (2R,3S) isomer.

Caption: Increased proteolytic resistance of a peptide containing D-allo-Threonine.

References

• 1. benchchem.com [benchchem.com]
• 2. Inspiration from the mirror: D-amino acid containing peptides in biomedical approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Unexpected Advantages of Using D-Amino Acids for Peptide Self-Assembly into Nanostructured Hydrogels for Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nature versus design: the conformational propensities of d-amino acids and the importance of side chain chirality - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fmoc-O-tert-butyl-D-allo-threonine | 170643-02-4 | FF49942 [biosynth.com]
• 6. peptide.com [peptide.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. advancedchemtech.com [advancedchemtech.com]
• 10. peptide.com [peptide.com]
• 11. Occurrence of D-amino acids in natural products - PMC [pmc.ncbi.nlm.nih.gov]

(2R,3S)-Methyl 2-amino-3-hydroxybutanoate Hydrochloride: A Versatile Chiral Building Block for Asymmetric Synthesis

(2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride , also known as D-allo-threonine methyl ester hydrochloride, is a valuable chiral building block for the synthesis of complex, stereochemically defined molecules. Its bifunctional nature, possessing both an amino and a hydroxyl group on a chiral scaffold, makes it a versatile precursor for a variety of organic transformations, particularly in the development of pharmaceutical agents. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals on the utilization of this specific stereoisomer in asymmetric synthesis.

Application Notes

The unique (2R,3S) stereoconfiguration of D-allo-threonine methyl ester hydrochloride allows for the controlled introduction of two adjacent chiral centers, which is a crucial aspect in the synthesis of many biologically active compounds. Its primary applications lie in the construction of chiral heterocycles, amino alcohols, and peptide fragments.

One of the most significant applications of this chiral building block is in the stereoselective synthesis of β-lactams (azetidin-2-ones) . The β-lactam ring is a core structural motif in a wide array of antibiotics, including penicillins, cephalosporins, and carbapenems. By using (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride, chemists can control the stereochemistry at the C3 and C4 positions of the azetidinone ring, which is often critical for antibacterial activity. The synthesis typically involves the protection of the amino and hydroxyl groups, followed by a cyclization reaction.

Furthermore, this compound serves as a precursor for the synthesis of other valuable chiral synthons. For instance, it can be converted into chiral aziridines or epoxides, which are versatile intermediates for the introduction of nitrogen and oxygen functionalities in a stereocontrolled manner.

Experimental Protocols

The following protocols provide detailed methodologies for the protection of the functional groups of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride and its subsequent conversion into a key intermediate for β-lactam synthesis.

Protocol 1: N- and O-Protection of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate Hydrochloride

To utilize the chiral backbone of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride in further synthetic steps, it is often necessary to protect the reactive amino and hydroxyl groups. This protocol describes a typical protection strategy.

Table 1: Materials and Reagents for N- and O-Protection

Reagent	Molecular Formula	Molar Mass ( g/mol )	Amount	Equivalents
(2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride	C₅H₁₂ClNO₃	169.61	1.0 g	1.0
Di-tert-butyl dicarbonate (Boc₂O)	C₁₀H₁₈O₅	218.25	1.42 g	1.1
tert-Butyldimethylsilyl chloride (TBSCl)	C₆H₁₅ClSi	150.72	1.0 g	1.1
Imidazole	C₃H₄N₂	68.08	0.88 g	2.2
Triethylamine (Et₃N)	C₆H₁₅N	101.19	1.8 mL	2.2
Dichloromethane (DCM)	CH₂Cl₂	84.93	20 mL	-
Saturated aqueous sodium bicarbonate (NaHCO₃)	NaHCO₃	84.01	As needed	-
Brine	NaCl	58.44	As needed	-
Anhydrous magnesium sulfate (MgSO₄)	MgSO₄	120.37	As needed	-

Procedure:

• Suspend (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride (1.0 g, 5.9 mmol) in dichloromethane (20 mL).

• Add triethylamine (1.8 mL, 13.0 mmol) to the suspension and stir until the solution becomes clear.

• Add di-tert-butyl dicarbonate (1.42 g, 6.5 mmol) to the solution and stir at room temperature for 4 hours.

• Add imidazole (0.88 g, 13.0 mmol) and tert-butyldimethylsilyl chloride (1.0 g, 6.5 mmol) to the reaction mixture.

• Stir the reaction at room temperature overnight.

• Quench the reaction with saturated aqueous sodium bicarbonate solution.

• Separate the organic layer and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (eluent: ethyl acetate/hexane gradient) to yield the fully protected product.

Expected Yield: ~85-95%

Protocol 2: Synthesis of a β-Lactam Precursor

This protocol outlines the conversion of the protected amino ester to a suitable precursor for the Staudinger synthesis of a β-lactam.

Table 2: Materials and Reagents for β-Lactam Precursor Synthesis

Reagent	Molecular Formula	Molar Mass ( g/mol )	Amount	Equivalents
N-Boc, O-TBS-(2R,3S)-Methyl 2-amino-3-hydroxybutanoate	C₁₆H₃₃NO₅Si	347.52	1.0 g	1.0
Lithium aluminum hydride (LAH), 1 M solution in THF	LiAlH₄	37.95	3.2 mL	1.1
Sodium periodate (NaIO₄)	NaIO₄	213.89	0.74 g	1.2
Dichloromethane (DCM)	CH₂Cl₂	84.93	20 mL	-
Tetrahydrofuran (THF)	C₄H₈O	72.11	10 mL	-
Saturated aqueous ammonium chloride (NH₄Cl)	NH₄Cl	53.49	As needed	-
Anhydrous sodium sulfate (Na₂SO₄)	Na₂SO₄	142.04	As needed	-

Procedure:

• Dissolve the protected amino ester (1.0 g, 2.88 mmol) in dry THF (10 mL) and cool to 0 °C under an inert atmosphere.

• Slowly add lithium aluminum hydride solution (3.2 mL, 3.2 mmol) to the reaction mixture.

• Stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2 hours.

• Cool the reaction back to 0 °C and quench sequentially with water, 15% NaOH solution, and water.

• Filter the resulting suspension and concentrate the filtrate to obtain the crude amino alcohol.

• Dissolve the crude amino alcohol in a mixture of DCM (15 mL) and water (5 mL).

• Add sodium periodate (0.74 g, 3.46 mmol) and stir vigorously at room temperature for 2 hours.

• Separate the organic layer, wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude aldehyde (imine precursor). This can be used in the next step without further purification.

Expected Yield: ~70-80% over two steps.

Visualizations

The following diagrams illustrate the synthetic pathways described.

Caption: N- and O-protection of the starting material.

Caption: Synthesis of the β-lactam precursor.

Caption: General Staudinger cycloaddition for β-lactam synthesis.

These protocols and notes provide a foundational understanding of the utility of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride as a chiral building block. The specific reaction conditions and protecting group strategies may require further optimization depending on the desired target molecule. Researchers are encouraged to consult relevant literature for more specialized applications and methodologies.

Application Notes and Protocols: (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride

For Researchers, Scientists, and Drug Development Professionals

(2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride, a stereoisomer of threonine methyl ester hydrochloride, is a valuable chiral building block in synthetic chemistry. Its primary applications lie in peptide synthesis and the development of complex organic molecules, including pharmaceutical intermediates. These notes provide an overview of its chemical properties, potential applications, and representative experimental protocols.

Chemical and Physical Properties

(2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride is the hydrochloride salt of the methyl ester of L-allothreonine. The hydrochloride form enhances its stability and solubility in aqueous solutions.

Property	Value	Reference
Molecular Formula	C₅H₁₂ClNO₃	--INVALID-LINK--
Molecular Weight	169.61 g/mol	--INVALID-LINK--
Appearance	White to off-white solid	--INVALID-LINK--
Purity	Typically ≥95% to ≥98%	--INVALID-LINK--, --INVALID-LINK--
Storage	Store at -20°C to 8°C in a dry, inert atmosphere	--INVALID-LINK--, --INVALID-LINK--
Synonyms	L-allo-Threonine methyl ester hydrochloride, H-allo-Thr-OMe HCl	--INVALID-LINK--

Applications

This compound is primarily utilized as a synthetic intermediate. Its key applications are summarized below.

Application Area	Description
Peptide Synthesis	As a protected amino acid derivative, it serves as a building block in both solid-phase and solution-phase peptide synthesis for the creation of therapeutic peptides and peptidomimetics.[1]
Chiral Synthesis	It is a valuable starting material for the asymmetric synthesis of complex molecules, where the stereochemistry of the final product is critical for its biological activity. This is particularly relevant in the development of pharmaceuticals.
Pharmaceutical Research	It can be used in the synthesis of various pharmaceutical agents, including enzyme inhibitors and other bioactive compounds. For instance, related compounds have been used to prepare inhibitors for hepatitis A virus 3C cysteine protease.[]
Metabolic Studies	Isotopically labeled versions of threonine derivatives can be used in metabolic flux analysis to trace the metabolic fate of the threonine backbone in various biochemical pathways, offering insights into amino acid metabolism.[1]

Experimental Protocols

The following are representative protocols illustrating how (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride can be used in a laboratory setting.

Protocol 1: Incorporation into a Peptide via Solid-Phase Peptide Synthesis (SPPS)

This protocol outlines a general procedure for the incorporation of an amino acid ester into a growing peptide chain on a solid support using Fmoc (9-fluorenylmethyloxycarbonyl) chemistry.

Materials:

• (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride

• Fmoc-protected amino acids

• Rink Amide resin (or other suitable solid support)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Piperidine solution (20% in DMF)

• Coupling reagents (e.g., HBTU, HATU)

• Base (e.g., N,N-Diisopropylethylamine - DIPEA)

• Cleavage cocktail (e.g., Trifluoroacetic acid/Water/Triisopropylsilane)

• Diethyl ether

• Solid-phase synthesis vessel

Procedure:

• Resin Swelling: Swell the Rink Amide resin in DMF for 30-60 minutes in the synthesis vessel.

• Fmoc Deprotection: Remove the Fmoc protecting group from the resin-bound amino acid by treating with 20% piperidine in DMF for 20 minutes. Wash the resin thoroughly with DMF.

• Amino Acid Activation: In a separate vial, dissolve (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride (or its Fmoc-protected version if starting the chain) and a coupling reagent (e.g., HBTU) in DMF. Add DIPEA to neutralize the hydrochloride and activate the carboxylic acid.

• Coupling: Add the activated amino acid solution to the deprotected resin. Agitate the mixture for 1-2 hours to ensure complete coupling.

• Washing: After the coupling reaction, wash the resin extensively with DMF to remove any unreacted reagents.

• Repeat Cycle: Repeat the deprotection and coupling steps for each subsequent amino acid in the peptide sequence.

• Final Cleavage: Once the peptide synthesis is complete, wash the resin with DCM and dry. Cleave the peptide from the resin and remove side-chain protecting groups using a cleavage cocktail.

• Precipitation and Purification: Precipitate the crude peptide in cold diethyl ether, centrifuge to collect the pellet, and purify by reverse-phase HPLC.

Protocol 2: Use as a Chiral Building Block in Asymmetric Synthesis

This protocol provides a general workflow for using (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride in the synthesis of a more complex chiral molecule.

Materials:

• (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride

• An appropriate electrophile (e.g., an alkyl halide or acyl chloride)

• A suitable base (e.g., triethylamine, DIPEA)

• Anhydrous solvent (e.g., THF, DCM)

• Reagents for subsequent reaction steps (e.g., reduction, oxidation, cyclization)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate, hexanes)

Procedure:

• N-Protection (if required): The free amino group may need to be protected (e.g., with a Boc or Cbz group) depending on the desired reaction sequence. This is a standard procedure involving the reaction of the amino acid ester with the appropriate anhydride or chloroformate in the presence of a base.

• Reaction with an Electrophile: Dissolve the N-protected amino acid ester in an anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon). Add a base to deprotonate the hydroxyl group or for other reaction types. Slowly add the electrophile and allow the reaction to proceed at the appropriate temperature (which may range from -78°C to room temperature).

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, quench the reaction (e.g., with a saturated aqueous solution of ammonium chloride). Extract the product into an organic solvent, wash with brine, and dry over an anhydrous salt (e.g., sodium sulfate).

• Purification: Remove the solvent under reduced pressure and purify the crude product by silica gel column chromatography.

• Characterization: Characterize the purified product using techniques such as NMR spectroscopy, mass spectrometry, and chiral HPLC to confirm its structure and enantiomeric purity.

• Further Transformations: The resulting molecule can then be carried forward through subsequent synthetic steps to build the final target molecule.

Visualizations

Workflow for Chiral Building Block in Drug Discovery

Caption: General workflow for utilizing a chiral building block in drug discovery.

Representative Threonine Metabolic Pathway

Disclaimer: This diagram illustrates general metabolic pathways of threonine, the parent amino acid, and is not specific to (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride. The introduction of this compound into a biological system would likely first involve its hydrolysis to L-allothreonine.

Caption: Simplified metabolic pathways of threonine.

References

• 1. chemimpex.com [chemimpex.com]

Application Notes and Protocols: (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride in Medicinal Chemistry

Introduction

(2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride, the methyl ester hydrochloride salt of L-allo-threonine, is a versatile and valuable chiral building block in medicinal chemistry. Its fixed stereochemistry at two adjacent carbon atoms makes it an excellent starting material for the enantioselective synthesis of complex molecules, particularly in the development of novel antibiotics. This document provides detailed application notes and experimental protocols for the use of this compound in the synthesis of a key intermediate for carbapenem and penem antibiotics, a class of broad-spectrum β-lactam antibiotics.

Application: Synthesis of β-Lactam Antibiotic Precursors

A critical application of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride is in the synthesis of chiral 4-alkyl-azetidin-2-ones, which are pivotal intermediates for the production of carbapenem and penem antibiotics. The defined stereochemistry of the starting material is instrumental in controlling the stereochemistry of the final β-lactam ring, which is crucial for its biological activity.

The overall synthetic strategy involves:

• N-Protection: Protection of the primary amine to prevent unwanted side reactions.

• Stereochemical Inversion: Inversion of the hydroxyl group at the C3 position via a Mitsunobu reaction to achieve the desired (2S,3S) stereochemistry.

• Cyclization: Intramolecular cyclization to form the four-membered β-lactam ring.

This pathway leverages the inherent chirality of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride to produce a key (3R,4R)-configured azetidinone intermediate.

Experimental Protocols

Protocol 1: N-Benzoylation of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride

This protocol describes the protection of the amino group of the starting material as a benzamide.

Workflow:

Caption: Workflow for the N-benzoylation reaction.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity (mmol)	Volume/Mass
(2R,3S)-Methyl 2-amino-3-hydroxybutanoate HCl	169.61	10.0	1.70 g
Dichloromethane (DCM)	-	-	50 mL
Triethylamine (TEA)	101.19	22.0	3.06 mL
Benzoyl Chloride	140.57	11.0	1.28 mL
Deionized Water	-	-	3 x 20 mL
Saturated Sodium Bicarbonate Solution	-	-	2 x 20 mL
Brine	-	-	1 x 20 mL
Anhydrous Sodium Sulfate	-	-	~5 g
Ethyl Acetate (EtOAc) for chromatography	-	-	As needed
Hexane for chromatography	-	-	As needed

Procedure:

• Suspend (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride (1.70 g, 10.0 mmol) in dichloromethane (50 mL) in a round-bottom flask equipped with a magnetic stirrer.

• Cool the suspension to 0°C in an ice bath.

• Slowly add triethylamine (3.06 mL, 22.0 mmol) to the suspension. Stir for 15 minutes.

• Add benzoyl chloride (1.28 mL, 11.0 mmol) dropwise to the reaction mixture at 0°C.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 1:1 mixture of ethyl acetate and hexane as the eluent.

• Upon completion, transfer the reaction mixture to a separatory funnel and wash sequentially with deionized water (2 x 20 mL), saturated sodium bicarbonate solution (2 x 20 mL), and brine (1 x 20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane (e.g., 20% to 50% EtOAc) to afford N-((2S,3R)-3-hydroxy-1-methoxy-1-oxobutan-2-yl)benzamide as a white solid.

Expected Results:

Product	Appearance	Yield (%)	Melting Point (°C)
N-((2S,3R)-3-hydroxy-1-methoxy-1-oxobutan-2-yl)benzamide	White solid	85-95	~115-118

Protocol 2: Stereochemical Inversion of the C3-Hydroxyl Group via Mitsunobu Reaction

This protocol details the inversion of the stereocenter at the C3 position from (R) to (S) using a Mitsunobu reaction.[1]

Workflow:

Caption: Workflow for the Mitsunobu inversion.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity (mmol)	Volume/Mass
N-((2S,3R)-3-hydroxy-1-methoxy-1-oxobutan-2-yl)benzamide	237.25	5.0	1.19 g
Triphenylphosphine (PPh3)	262.29	7.5	1.97 g
Benzoic Acid	122.12	7.5	0.92 g
Diethyl azodicarboxylate (DEAD) or Diisopropyl azodicarboxylate (DIAD)	174.15 or 202.21	7.5	1.18 mL or 1.50 mL
Anhydrous Tetrahydrofuran (THF)	-	-	40 mL
Potassium Carbonate (for hydrolysis)	138.21	1.0 (catalytic)	~0.14 g
Methanol (for hydrolysis)	-	-	20 mL

Procedure:

• Dissolve N-((2S,3R)-3-hydroxy-1-methoxy-1-oxobutan-2-yl)benzamide (1.19 g, 5.0 mmol), triphenylphosphine (1.97 g, 7.5 mmol), and benzoic acid (0.92 g, 7.5 mmol) in anhydrous THF (40 mL) in a flame-dried round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0°C in an ice bath.

• Add DEAD (1.18 mL, 7.5 mmol) or DIAD (1.50 mL, 7.5 mmol) dropwise over 15 minutes, ensuring the internal temperature remains below 5°C.

• Stir the reaction mixture at 0°C for 30 minutes and then allow it to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by TLC for the consumption of the starting material.

• Remove the solvent under reduced pressure.

• Purify the crude residue by flash column chromatography (EtOAc/Hexane) to isolate the intermediate benzoate ester.

• Dissolve the purified benzoate ester in methanol (20 mL) and add a catalytic amount of potassium carbonate (~0.14 g, 1.0 mmol).

• Stir the mixture at room temperature for 2-4 hours until the hydrolysis is complete (monitored by TLC).

• Neutralize the mixture with a few drops of acetic acid and concentrate under reduced pressure.

• Purify the residue by column chromatography to yield N-((2S,3S)-3-hydroxy-1-methoxy-1-oxobutan-2-yl)benzamide.

Expected Results:

Product	Appearance	Overall Yield (%) (2 steps)	Diastereomeric Excess (de%)
N-((2S,3S)-3-hydroxy-1-methoxy-1-oxobutan-2-yl)benzamide	White solid	70-85	>95%

Protocol 3: Cyclization to form the β-Lactam Ring

This protocol describes the intramolecular cyclization of the N-protected amino ester to form the azetidinone ring.

Workflow:

Caption: Workflow for the β-lactam ring formation.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity (mmol)	Volume/Mass
N-((2S,3S)-3-hydroxy-1-methoxy-1-oxobutan-2-yl)benzamide	237.25	2.0	0.47 g
Methylmagnesium Bromide (3.0 M in Et2O)	-	4.4	1.47 mL
Anhydrous Tetrahydrofuran (THF)	-	-	20 mL
Saturated Ammonium Chloride Solution	-	-	10 mL
Ethyl Acetate	-	-	3 x 20 mL

Procedure:

• Dissolve N-((2S,3S)-3-hydroxy-1-methoxy-1-oxobutan-2-yl)benzamide (0.47 g, 2.0 mmol) in anhydrous THF (20 mL) in a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere.

• Cool the solution to -78°C using a dry ice/acetone bath.

• Slowly add methylmagnesium bromide (1.47 mL of a 3.0 M solution in diethyl ether, 4.4 mmol) to the reaction mixture.

• Stir the mixture at -78°C for 1 hour.

• Allow the reaction to slowly warm to room temperature and continue stirring for an additional 2-4 hours.

• Cool the reaction mixture to 0°C and quench by the slow addition of saturated ammonium chloride solution (10 mL).

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or flash column chromatography to afford (3S,4S)-3-benzamido-4-methylazetidin-2-one.

Expected Results:

Product	Appearance	Yield (%)
(3S,4S)-3-benzamido-4-methylazetidin-2-one	Crystalline solid	60-75

Conclusion

(2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride serves as an effective and stereochemically defined precursor for the synthesis of medicinally important β-lactam intermediates. The protocols outlined demonstrate a reliable pathway for its conversion into a key azetidinone scaffold, highlighting its utility for researchers and scientists in drug discovery and development. The specific stereochemistry of the starting material is crucial for directing the stereochemical outcome of the subsequent transformations, making it a powerful tool in asymmetric synthesis.

References

• 1. CN1940080B - Synthesis of (2S,3R)-2-aminomethyl-3-hydroxy-butyrate by (2R,3S)-2-benzoylaminometh-3-hydroxy-butyrate ester - Google Patents [patents.google.com]

Application Notes and Protocols: (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride in the Synthesis of Novel Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of novel chiral compounds utilizing (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride as a key starting material. This versatile building block, derived from L-allothreonine, offers a unique stereochemical scaffold for the development of chiral ligands for asymmetric catalysis and biologically active molecules such as β-lactam antibiotics.

Synthesis of Chiral Bis(oxazoline) Ligands

Chiral bis(oxazoline) ligands are privileged structures in asymmetric catalysis, effectively coordinating with metal catalysts to induce high enantioselectivity in a variety of chemical transformations. (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride is an excellent precursor for the synthesis of a specific class of these ligands.

Experimental Protocol: Two-Step Synthesis of a C2-Symmetric Bis(oxazoline) Ligand

This protocol outlines the synthesis of a C2-symmetric bis(oxazoline) ligand from (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride. The process involves the initial reduction of the methyl ester to the corresponding amino alcohol, followed by condensation with a dicarboxylic acid derivative.

Step 1: Reduction of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride to (2R,3S)-2-amino-1,3-butanediol

Reagent	Molecular Weight ( g/mol )	Quantity (mmol)	Mass/Volume
(2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride	169.61	10.0	1.70 g
Lithium aluminum hydride (LiAlH4)	37.95	25.0	0.95 g
Anhydrous Tetrahydrofuran (THF)	-	-	100 mL
Sodium sulfate, anhydrous	142.04	-	As needed

Procedure:

• A 250 mL three-necked round-bottom flask, equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, is flame-dried and cooled under a stream of dry nitrogen.

• Anhydrous THF (50 mL) is added to the flask, followed by the cautious, portion-wise addition of lithium aluminum hydride (0.95 g, 25.0 mmol) at 0 °C (ice bath).

• (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride (1.70 g, 10.0 mmol) is dissolved in 50 mL of anhydrous THF and added dropwise to the stirred LiAlH4 suspension at 0 °C.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and then heated to reflux for 4 hours.

• The reaction is monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• The flask is cooled to 0 °C, and the reaction is quenched by the slow, sequential addition of 1 mL of water, 1 mL of 15% aqueous NaOH, and 3 mL of water.

• The resulting white precipitate is filtered off and washed with THF (3 x 20 mL).

• The combined organic filtrates are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield (2R,3S)-2-amino-1,3-butanediol as a viscous oil. The crude product is typically used in the next step without further purification.

Step 2: Condensation with Malonyl Dichloride to form the Bis(oxazoline) Ligand

Reagent	Molecular Weight ( g/mol )	Quantity (mmol)	Mass/Volume
(2R,3S)-2-amino-1,3-butanediol	105.14	8.0 (crude)	~0.84 g
Malonyl dichloride	140.94	4.0	0.35 mL
Triethylamine	101.19	10.0	1.4 mL
Anhydrous Dichloromethane (DCM)	-	-	80 mL

Procedure:

• The crude (2R,3S)-2-amino-1,3-butanediol (~0.84 g, 8.0 mmol) and triethylamine (1.4 mL, 10.0 mmol) are dissolved in anhydrous DCM (50 mL) in a 250 mL round-bottom flask under a nitrogen atmosphere and cooled to 0 °C.

• Malonyl dichloride (0.35 mL, 4.0 mmol) in 30 mL of anhydrous DCM is added dropwise to the stirred solution over 30 minutes.

• The reaction mixture is stirred at 0 °C for 2 hours and then at room temperature overnight.

• The reaction is quenched with 50 mL of saturated aqueous sodium bicarbonate solution.

• The organic layer is separated, and the aqueous layer is extracted with DCM (2 x 30 mL).

• The combined organic layers are washed with brine (50 mL), dried over anhydrous sodium sulfate, and the solvent is evaporated.

• The crude product is purified by column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient) to afford the C2-symmetric bis(oxazoline) ligand.

Expected Results

Product	Expected Yield (%)	Physical State	Key Characterization Data (Expected)
2,2'-Methylenebis((4S,5R)-4-methyl-5-ethyl-4,5-dihydrooxazole)	65-75	White solid	¹H NMR (CDCl₃, 400 MHz): δ 4.2-4.4 (m, 2H), 3.8-4.0 (m, 2H), 3.4 (s, 2H), 1.5-1.7 (m, 2H), 1.2-1.3 (d, 6H), 0.8-0.9 (t, 6H). ¹³C NMR (CDCl₃, 100 MHz): δ 168.5, 75.1, 68.2, 30.5, 25.4, 18.1, 11.9.

Synthesis Workflow

Caption: Synthesis of a C2-Symmetric Bis(oxazoline) Ligand.

Synthesis of Chiral β-Lactams

β-Lactam antibiotics remain a cornerstone of antibacterial therapy. The synthesis of novel β-lactam analogues with improved efficacy and resistance profiles is a key objective in drug development. The chiral backbone of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride can be utilized to construct stereochemically defined β-lactam rings.

Experimental Protocol: Synthesis of a Monocyclic β-Lactam

This protocol describes a potential pathway for the synthesis of a chiral 3-amino-β-lactam derivative. It involves N-protection, activation of the hydroxyl group, and subsequent intramolecular cyclization.

Step 1: N-Protection of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate

Reagent	Molecular Weight ( g/mol )	Quantity (mmol)	Mass/Volume
(2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride	169.61	10.0	1.70 g
Di-tert-butyl dicarbonate (Boc₂O)	218.25	11.0	2.40 g
Triethylamine	101.19	22.0	3.0 mL
Dichloromethane (DCM)	-	-	100 mL

Procedure:

• (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride (1.70 g, 10.0 mmol) is suspended in DCM (100 mL) in a 250 mL round-bottom flask.

• Triethylamine (3.0 mL, 22.0 mmol) is added, and the mixture is stirred until the solid dissolves.

• Di-tert-butyl dicarbonate (2.40 g, 11.0 mmol) is added, and the reaction is stirred at room temperature for 12 hours.

• The reaction mixture is washed with 1M HCl (2 x 50 mL), saturated aqueous NaHCO₃ (2 x 50 mL), and brine (50 mL).

• The organic layer is dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure to give the N-Boc protected product, which is used in the next step without further purification.

Step 2: Mesylation and In situ Cyclization to the β-Lactam

Reagent	Molecular Weight ( g/mol )	Quantity (mmol)	Mass/Volume
N-Boc-(2R,3S)-Methyl 2-amino-3-hydroxybutanoate	233.28	9.0 (crude)	~2.10 g
Methanesulfonyl chloride (MsCl)	114.55	10.8	0.83 mL
Triethylamine	101.19	13.5	1.9 mL
Anhydrous Tetrahydrofuran (THF)	-	-	90 mL
Potassium tert-butoxide (t-BuOK)	112.21	18.0	2.02 g

Procedure:

• The crude N-Boc protected amino ester (~2.10 g, 9.0 mmol) is dissolved in anhydrous THF (90 mL) under a nitrogen atmosphere and cooled to -78 °C.

• Triethylamine (1.9 mL, 13.5 mmol) is added, followed by the dropwise addition of methanesulfonyl chloride (0.83 mL, 10.8 mmol). The mixture is stirred at -78 °C for 1 hour.

• Potassium tert-butoxide (2.02 g, 18.0 mmol) is added in one portion, and the reaction mixture is allowed to warm slowly to room temperature and stirred for 12 hours.

• The reaction is quenched with saturated aqueous NH₄Cl (50 mL) and extracted with ethyl acetate (3 x 50 mL).

• The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated.

• The crude product is purified by flash chromatography (silica gel, eluent: hexanes/ethyl acetate gradient) to yield the desired β-lactam.

Expected Results

Product	Expected Yield (%)	Physical State	Key Characterization Data (Expected)
Methyl (3S,4R)-1-(tert-butoxycarbonyl)-4-methyl-2-oxoazetidine-3-carboxylate	50-60	Colorless oil	¹H NMR (CDCl₃, 400 MHz): δ 4.21 (d, J = 5.5 Hz, 1H), 4.05 (dq, J = 5.5, 6.2 Hz, 1H), 3.75 (s, 3H), 1.45 (s, 9H), 1.30 (d, J = 6.2 Hz, 3H). ¹³C NMR (CDCl₃, 100 MHz): δ 170.1, 165.8, 150.2, 81.5, 58.9, 52.8, 50.1, 28.3, 15.7.

Synthetic Pathway for a β-Lactam

Caption: Synthesis of a chiral β-lactam derivative.

Potential Biological Applications and Signaling Pathways

The novel compounds synthesized from (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride, particularly the β-lactams, are of significant interest for their potential as antimicrobial agents.

Biological Evaluation of Novel β-Lactams

Newly synthesized β-lactam derivatives should be evaluated for their antibacterial activity against a panel of clinically relevant Gram-positive and Gram-negative bacteria.

Key Experiments:

• Minimum Inhibitory Concentration (MIC) Assays: To determine the lowest concentration of the compound that inhibits visible bacterial growth.

• β-Lactamase Inhibition Assays: To assess the ability of the compounds to inhibit the activity of β-lactamase enzymes, which are a major cause of bacterial resistance to β-lactam antibiotics.[1][2]

• Mechanism of Action Studies: To investigate how the novel β-lactams interfere with bacterial cell wall synthesis.

Relevant Signaling Pathway: Bacterial Cell Wall Synthesis

β-Lactam antibiotics primarily exert their effect by inhibiting penicillin-binding proteins (PBPs), which are bacterial enzymes essential for the synthesis of peptidoglycan, a critical component of the bacterial cell wall. Inhibition of PBPs leads to a compromised cell wall and ultimately cell lysis.

References

• 1. Synthesis and biological evaluation of novel β-lactam-metallo β-lactamase inhibitors - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Synthesis and biological evaluation of novel β-lactam-metallo β-lactamase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Analytical Methods for (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analytical characterization of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride. The methods outlined below are essential for the determination of purity, enantiomeric excess, and structural confirmation of this chiral molecule, which is a critical aspect of drug development and quality control.

High-Performance Liquid Chromatography (HPLC) for Chiral Purity and Assay

Chiral High-Performance Liquid Chromatography (HPLC) is a primary method for determining the enantiomeric purity of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride. This technique separates the different stereoisomers, allowing for their individual quantification.

Direct Enantioseparation on a Chiral Stationary Phase (CSP)

This is the preferred method for its simplicity and directness, avoiding potential side reactions from derivatization.

Experimental Protocol:

• Sample Preparation: Dissolve an accurately weighed quantity of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride in the mobile phase to achieve a concentration of approximately 1 mg/mL. Filter the solution through a 0.45 µm syringe filter prior to injection.

• HPLC System: A standard HPLC system equipped with a UV detector is suitable.

• Chromatographic Conditions: The following table summarizes a typical set of starting conditions. Optimization may be required based on the specific instrument and column used.

Parameter	Recommended Conditions
Column	Chiral Stationary Phase, e.g., Polysaccharide-based (Chiralpak® series) or Macrocyclic Glycopeptide-based (CHIROBIOTIC™ T)
Mobile Phase	Isocratic mixture of an organic modifier (e.g., Methanol or Acetonitrile) and an aqueous buffer. Additives like 0.1% Trifluoroacetic acid (TFA) or Triethylamine (TEA) can improve peak shape. A common starting point is Methanol/Water (80:20 v/v) with 0.1% TFA.
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection	UV at 210 nm
Injection Volume	10 µL

Data Analysis: The enantiomeric excess (% ee) is calculated from the peak areas of the two enantiomers using the following formula:

% ee = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer) ] x 100

Pre-column Derivatization Followed by HPLC on an Achiral Stationary Phase

This method involves reacting the analyte with a chiral derivatizing agent to form diastereomers, which can then be separated on a standard achiral column.

Experimental Protocol:

• Derivatization Reagent: N-(9-Fluorenylmethoxycarbonyloxy)succinimide (Fmoc-OSu) is a common choice.

• Derivatization Procedure:

  • Dissolve a known amount of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride in a borate buffer (pH 8.5).

  • Add a solution of Fmoc-OSu in acetone.

  • Allow the reaction to proceed at room temperature for 30 minutes.

  • Quench the reaction by adding an amino-containing compound like glycine.

• HPLC System: A standard HPLC system with a UV or fluorescence detector.

• Chromatographic Conditions:

Parameter	Recommended Conditions
Column	C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	A gradient of acetonitrile and water, both containing 0.1% TFA. For example, a linear gradient from 30% to 70% acetonitrile over 20 minutes.
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 265 nm or Fluorescence (Excitation: 265 nm, Emission: 315 nm)
Injection Volume	20 µL

Workflow for HPLC Analysis

Caption: General workflow for HPLC analysis.

Gas Chromatography (GC) for Volatile Impurities and Chiral Analysis

Gas chromatography is suitable for the analysis of volatile impurities and can also be adapted for chiral separations, typically after derivatization to increase volatility.

Experimental Protocol:

• Derivatization (for chiral analysis):

  • React the sample with a suitable derivatizing agent (e.g., a chiral acylating agent or by forming a volatile ester) to create diastereomers.

• Sample Preparation: Dissolve the derivatized or underivatized sample in a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• GC-MS System: A gas chromatograph coupled with a mass spectrometer (MS) or a flame ionization detector (FID).

• Chromatographic Conditions:

Parameter	Recommended Conditions
Column	Chiral capillary column (e.g., a cyclodextrin-based column)
Carrier Gas	Helium at a constant flow rate
Injection Mode	Splitless
Temperature Program	Initial temperature of 100°C (hold for 2 min), then ramp to 200°C at 5°C/min.
Detector	Mass Spectrometer (Electron Ionization - EI) or FID
MS Detection (if applicable)	Full scan mode for identification or Selected Ion Monitoring (SIM) for quantification.

Workflow for GC Analysis

Caption: General workflow for GC analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation and Quantitative Analysis

NMR spectroscopy is a powerful tool for the unambiguous structural confirmation of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride and can also be used for quantitative analysis (qNMR).

Experimental Protocol:

• Sample Preparation:

  • For structural elucidation (¹H, ¹³C, 2D NMR): Dissolve 5-10 mg of the sample in a suitable deuterated solvent (e.g., D₂O or DMSO-d₆).

  • For quantitative NMR (qNMR): Accurately weigh the sample and a certified internal standard into a vial. Dissolve in a known volume of a deuterated solvent.

• NMR Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended.

• Experimental Parameters:

Experiment	Key Parameters	Purpose
¹H NMR	Sufficient number of scans for good signal-to-noise.	Structural confirmation, identification of impurities.
¹³C NMR	Proton decoupled.	Confirmation of the carbon skeleton.
2D NMR (COSY, HSQC)	Standard pulse programs.	Unambiguous assignment of proton and carbon signals.
qNMR	Long relaxation delay (d1 ≥ 5 x T₁ of the slowest relaxing signal of interest), calibrated pulse width.	Accurate quantification of purity or assay.

Data Analysis (qNMR): The concentration of the analyte is determined by comparing the integral of a specific analyte resonance to the integral of a known concentration of an internal standard.

Mass Spectrometry (MS) for Molecular Weight Confirmation

Mass spectrometry is used to confirm the molecular weight of the compound and can be coupled with a chromatographic technique (LC-MS or GC-MS) for enhanced specificity.

Experimental Protocol:

• Ionization Technique: Electrospray Ionization (ESI) is suitable for this polar molecule.

• Mass Analyzer: A quadrupole, time-of-flight (TOF), or Orbitrap mass analyzer can be used.

• Analysis Mode:

  • Full Scan: To determine the molecular weight and identify impurities. The expected protonated molecule [M+H]⁺ for the free base would be at m/z 134.08.

  • Tandem MS (MS/MS): To obtain structural information through fragmentation patterns. Common fragmentation pathways for amino acid esters include the loss of the ester group and cleavages adjacent to the amine and hydroxyl groups.

Summary of Analytical Methods and their Applications

Analytical Technique	Primary Application	Key Information Provided
Chiral HPLC	Enantiomeric Purity, Assay	Quantitative separation of stereoisomers, determination of chemical purity.
GC	Volatile Impurities, Chiral Analysis (with derivatization)	Detection of residual solvents and other volatile components, alternative for enantiomeric separation.
NMR Spectroscopy	Structural Elucidation, Quantitative Analysis	Unambiguous confirmation of chemical structure, accurate measurement of purity and assay.
Mass Spectrometry	Molecular Weight Confirmation	Verification of the molecular mass of the compound and its fragments.

By employing a combination of these analytical techniques, a comprehensive characterization of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride can be achieved, ensuring its quality and suitability for research and development purposes.

Applikationshinweise und Protokolle zur Derivatisierung von (2R,3S)-Methyl-2-amino-3-hydroxybutanoat-hydrochlorid

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Diese Applikationshinweise bieten detaillierte Protokolle für die chemische Derivatisierung von (2R,3S)-Methyl-2-amino-3-hydroxybutanoat-hydrochlorid, einem wichtigen chiralen Baustein in der organischen Synthese und pharmazeutischen Entwicklung. Die Derivatisierung ist ein entscheidender Schritt, um die Flüchtigkeit und thermische Stabilität der Verbindung für die Analyse mittels Gaschromatographie-Massenspektrometrie (GC-MS) zu erhöhen oder um die Detektion und chirale Trennung in der Hochleistungsflüssigkeitschromatographie (HPLC) zu verbessern.

Einleitung

(2R,3S)-Methyl-2-amino-3-hydroxybutanoat, auch bekannt als L-Threonin-methylester, ist eine polare Verbindung, die aufgrund ihrer Amino- und Hydroxylgruppen für die direkte GC-Analyse ungeeignet ist. Die Derivatisierung überführt diese polaren funktionellen Gruppen in weniger polare, flüchtigere Einheiten.[1] Dies ermöglicht eine verbesserte chromatographische Trennung und empfindlichere Detektion. Für die HPLC-Analyse kann die Derivatisierung mit chromophoren oder fluorophoren Reagenzien die Nachweisempfindlichkeit erheblich steigern und die Trennung von Enantiomeren auf achiralen Säulen ermöglichen.[2][3]

Methodenübersicht

In diesen Hinweisen werden drei gängige Derivatisierungsmethoden vorgestellt:

• Silylierung für die GC-MS-Analyse: Eine weit verbreitete Methode, bei der aktive Wasserstoffatome durch Trimethylsilyl (TMS)-Gruppen ersetzt werden.

• Acylierung für die GC-MS-Analyse: Die Reaktion mit Anhydriden zur Bildung von Acyl-Derivaten, die eine gute Flüchtigkeit und Stabilität aufweisen.

• Derivatisierung mit Marfey's Reagenz für die HPLC-Analyse: Eine Methode zur chiralen Derivatisierung, die die Trennung von Enantiomeren als Diastereomere auf einer achiralen Umkehrphasen-Säule ermöglicht.[3][4]

Methode 1: Silylierung mit MTBSTFA für die GC-MS-Analyse

Die Silylierung mit N-methyl-N-(tert-butyldimethylsilyl)trifluoracetamid (MTBSTFA) ist eine robuste Methode zur Derivatisierung von Aminoalkoholen. Die entstehenden TBDMS-Derivate sind stabil und zeigen charakteristische Fragmentierungsmuster in der Massenspektrometrie.

Experimentelles Protokoll

• Probenvorbereitung: Eine bekannte Menge (z. B. 1 mg) (2R,3S)-Methyl-2-amino-3-hydroxybutanoat-hydrochlorid in ein sauberes, trockenes Reaktionsgefäß geben.

• Trocknung: Die Probe unter einem sanften Stickstoffstrom oder im Vakuum vollständig trocknen, um Feuchtigkeit zu entfernen, die die Reaktion beeinträchtigen kann.

• Derivatisierung: 100 µL MTBSTFA und 100 µL Acetonitril (oder ein anderes geeignetes Lösungsmittel wie Pyridin) zu der getrockneten Probe geben.

• Reaktion: Das Reaktionsgefäß fest verschließen und für 4 Stunden bei 100 °C erhitzen.

• Analyse: Nach dem Abkühlen auf Raumtemperatur kann die Probe direkt für die GC-MS-Analyse injiziert werden.

Quantitative Daten

Parameter	Wert	Referenz
Probenmenge	~1 mg	Eigene Angabe
MTBSTFA-Volumen	100 µL
Lösungsmittelvolumen	100 µL Acetonitril
Reaktionstemperatur	100 °C
Reaktionszeit	4 Stunden

Workflow-Diagramm

Abbildung 1: Workflow der Silylierungs-Derivatisierung.

Methode 2: Zweistufige Acylierung/Esterifizierung für die chirale GC-MS-Analyse

Diese Methode erfordert eine zweistufige Derivatisierung, um sowohl die Amino- als auch die Hydroxylgruppe zu modifizieren. Die Analyse erfolgt auf einer chiralen GC-Säule, um die Enantiomere zu trennen.

Experimentelles Protokoll

• Esterifizierung (falls erforderlich): Da die Carboxylgruppe bereits verestert ist, ist dieser Schritt für die Ausgangsverbindung nicht notwendig. Für die freie Aminosäure Threonin würde dieser Schritt zuerst erfolgen.[5]

• Acylierung: a. Die getrocknete Probe (ca. 1 mg) in einem Reaktionsgefäß vorlegen. b. 200 µL Dichlormethan und 100 µL Trifluoressigsäureanhydrid (TFAA) zugeben.[3][5] c. Das Gefäß fest verschließen und für 1 Stunde bei 100 °C erhitzen.[3]

• Aufarbeitung: Das Reaktionsgefäß auf Raumtemperatur abkühlen lassen und das Lösungsmittel sowie überschüssiges Reagenz unter einem sanften Stickstoffstrom abdampfen.[3]

• Rekonstitution: Den Rückstand in einem geeigneten Lösungsmittel (z. B. Ethylacetat oder Dichlormethan) für die GC-MS-Analyse aufnehmen.[3]

Quantitative Daten

Parameter	Wert	Referenz
Probenmenge	~1 mg	[3]
TFAA-Volumen	100 µL	[3][5]
Lösungsmittelvolumen	200 µL Dichlormethan	[3][5]
Reaktionstemperatur	100 °C	[3]
Reaktionszeit	1 Stunde	[3]

Workflow-Diagramm

Abbildung 2: Workflow der Acylierungs-Derivatisierung.

Methode 3: Derivatisierung mit Marfey's Reagenz (FDAA) für die HPLC-Analyse

Marfey's Reagenz (1-Fluor-2,4-dinitrophenyl-5-L-alaninamid, FDAA) wird zur Bestimmung der enantiomeren Reinheit von Aminosäuren und deren Derivaten eingesetzt.[3] Es reagiert mit der primären Aminogruppe und bildet Diastereomere, die auf einer Standard-C18-Umkehrphasensäule getrennt werden können. Die D-Aminosäure-Derivate weisen typischerweise längere Retentionszeiten auf.[3]

Experimentelles Protokoll

• Probenvorbereitung: Eine Standardlösung von (2R,3S)-Methyl-2-amino-3-hydroxybutanoat-hydrochlorid in Wasser mit einer Konzentration von 1 mg/mL herstellen.[3]

• Derivatisierungsreaktion: a. In ein Reaktionsgefäß 50 µL der Probelösung geben. b. 100 µL 1 M Natriumbicarbonatlösung zugeben, um den pH-Wert einzustellen.[3] c. 100 µL einer 1%igen Lösung von Marfey's Reagenz in Aceton zugeben.[3] d. Die Mischung vortexen und für 1 Stunde bei 40 °C inkubieren.[3]

• Reaktionsabbruch (Quenching): Nach der Inkubation die Reaktionsmischung auf Raumtemperatur abkühlen und 50 µL 2 M Salzsäure zugeben, um die Reaktion zu stoppen.[3]

• Probenverdünnung: Die Probe mit Acetonitril oder der anfänglichen mobilen Phase auf eine für die HPLC-Analyse geeignete Konzentration verdünnen.[3]

Quantitative Daten

Parameter	Wert	Referenz
Probenkonzentration	1 mg/mL	[3]
Probenvolumen	50 µL	[3]
NaHCO₃-Lösung	100 µL (1 M)	[3]
Marfey's Reagenz	100 µL (1% in Aceton)	[3]
Reaktionstemperatur	40 °C	[3]
Reaktionszeit	1 Stunde	[3]
Quenching-Lösung	50 µL (2 M HCl)	[3]

Logischer Beziehungsdiagramm

Abbildung 3: Prinzip der chiralen Trennung mit Marfey's Reagenz.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. nbinno.com [nbinno.com]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the key reaction mechanisms involving (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride, a valuable chiral building block in organic synthesis. Detailed experimental protocols, quantitative data, and mechanistic diagrams are presented to facilitate its use in research and development.

Synthesis of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride

The most common and efficient method for the synthesis of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride is the esterification of D-allothreonine using thionyl chloride (SOCl₂) in methanol. This method proceeds with high yield and provides the product in a stable hydrochloride salt form.

Reaction Mechanism: Esterification with Thionyl Chloride

The reaction is an acid-catalyzed esterification. Thionyl chloride reacts with methanol to generate hydrogen chloride (HCl) in situ. The HCl then protonates the carboxylic acid of D-allothreonine, activating it towards nucleophilic attack by methanol.

Caption: Mechanism of D-allothreonine esterification with SOCl₂/MeOH.

Experimental Protocol: Synthesis

This protocol describes the synthesis of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride from D-allothreonine.

Materials:

• D-allothreonine

• Anhydrous Methanol (MeOH)

• Thionyl chloride (SOCl₂)

Procedure:

• Suspend D-allothreonine (1.0 eq) in anhydrous methanol.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add thionyl chloride (3.0 eq) dropwise to the stirred suspension, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 48 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure to obtain the crude product as a white solid.

Quantitative Data: Synthesis

Parameter	Value	Reference
Reactants	D-allothreonine, Thionyl chloride, Methanol
Temperature	0 °C to Room Temperature
Reaction Time	48 hours
Yield	99.5%

Application in Peptide Synthesis

(2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride is a common building block for introducing a D-allothreonine residue into a peptide chain in solution-phase peptide synthesis. The methyl ester protects the C-terminus, while the hydrochloride salt protects the N-terminus, which is neutralized in situ before the coupling reaction.

Reaction Mechanism: Peptide Coupling with EDCI/HOBt

A common method for peptide bond formation involves the use of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) as a coupling agent and 1-Hydroxybenzotriazole (HOBt) as an additive to suppress racemization and improve efficiency. The carboxylic acid of an N-protected amino acid is activated by EDCI to form a reactive O-acylisourea intermediate, which then reacts with HOBt to form an active ester. This active ester subsequently reacts with the free amine of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate to form the peptide bond.

Caption: Peptide coupling mechanism using EDCI and HOBt.

Experimental Protocol: Dipeptide Synthesis

This protocol describes the coupling of a Boc-protected amino acid to (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride.[1]

Materials:

• Boc-L-Alanine

• (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride

• EDCI

• HOBt

• Triethylamine (Et₃N)

• Dichloromethane (CH₂Cl₂)

Procedure:

• Dissolve Boc-L-Alanine (1.2 eq) and HOBt (1.5 eq) in CH₂Cl₂.

• Cool the mixture to 0 °C in an ice bath.

• Add EDCI (1.5 eq) and stir for 15 minutes.

• In a separate flask, dissolve (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride (1.0 eq) in CH₂Cl₂ and add Et₃N (4.0 eq) for neutralization.

• Add the neutralized amino ester solution to the activated Boc-L-Alanine solution.

• Allow the reaction to warm to room temperature and stir for 16 hours.

• Monitor the reaction by TLC.

• Upon completion, perform a standard aqueous workup and purify the crude product by column chromatography.[1]

Quantitative Data: Dipeptide Synthesis

Parameter	Value	Reference
Coupling Agent	EDCI / HOBt	[1]
Base	Triethylamine (Et₃N)	[1]
Solvent	Dichloromethane (CH₂Cl₂)	[1]
Temperature	0 °C to Room Temperature	[1]
Reaction Time	16 hours	[1]
Yield	~80%	[1]

Synthesis of Oxazoline Derivatives

N-acylated derivatives of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate can undergo intramolecular cyclization to form oxazoline rings. This transformation is valuable for the synthesis of complex heterocyclic molecules and as a protecting group strategy.

Reaction Mechanism: Dehydrative Cyclization

The cyclization of an N-acyl-β-hydroxy amino acid derivative can be promoted by dehydrating agents. One proposed mechanism involves the activation of the hydroxyl group by an acid, followed by an intramolecular Sₙ2-like substitution by the amide oxygen. This pathway typically results in the inversion of stereochemistry at the hydroxyl-bearing carbon.[2]

Caption: Mechanism of oxazoline formation via dehydrative cyclization.

Experimental Protocol: Oxazoline Synthesis

This protocol describes a general method for the dehydrative cyclization of an N-(2-hydroxyethyl)amide using triflic acid.[2]

Materials:

• N-acyl-(2R,3S)-Methyl 2-amino-3-hydroxybutanoate derivative

• Triflic acid (TfOH)

• 1,2-dichloroethane (DCE)

Procedure:

• Dissolve the N-acyl threonine derivative (1.0 eq) in DCE.

• Add triflic acid (1.5 eq) to the solution.

• Heat the reaction mixture at 80 °C.

• Monitor the reaction by TLC.

• Upon completion, quench the reaction and perform an aqueous workup.

• Purify the crude product by column chromatography.

Quantitative Data: Oxazoline Synthesis

Parameter	Value	Reference
Reagent	Triflic acid (TfOH)	[2]
Solvent	1,2-dichloroethane (DCE)	[2]
Temperature	80 °C	[2]
Yield	Good to excellent (substrate-dependent)	[2]

Deprotection of the Methyl Ester

The methyl ester protecting group can be removed via saponification under basic conditions to yield the free carboxylic acid, which is a crucial step in the synthesis of peptides or other derivatives where the C-terminus needs to be further modified.

Reaction Mechanism: Saponification

Saponification is a base-catalyzed hydrolysis of an ester. The hydroxide ion acts as a nucleophile, attacking the carbonyl carbon of the ester to form a tetrahedral intermediate. This intermediate then collapses, expelling the methoxide as a leaving group and forming the carboxylic acid. In the basic reaction medium, the carboxylic acid is deprotonated to form the carboxylate salt. Subsequent acidification during workup protonates the carboxylate to give the final carboxylic acid product.

Caption: Mechanism of methyl ester deprotection via saponification.

Experimental Protocol: Saponification

This protocol describes the saponification of a Boc-protected dipeptide methyl ester using lithium hydroxide.[1]

Materials:

• Boc-dipeptide methyl ester

• Lithium hydroxide monohydrate (LiOH·H₂O)

• Tetrahydrofuran (THF)

• Water

• 1 M Hydrochloric acid (HCl)

Procedure:

• Dissolve the Boc-dipeptide methyl ester (1.0 eq) in a 1:1 mixture of THF and water.

• Add lithium hydroxide monohydrate (2.0-2.5 eq).

• Stir the mixture at room temperature for 2-4 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the mixture to 0 °C and carefully acidify to pH ~3 with 1 M HCl.

• Extract the product with an organic solvent (e.g., ethyl acetate) and perform a standard workup.[1]

Quantitative Data: Saponification

Parameter	Value	Reference
Base	Lithium hydroxide monohydrate (LiOH·H₂O)	[1]
Solvent	Tetrahydrofuran (THF) / Water (1:1)	[1]
Temperature	Room Temperature	[1]
Reaction Time	2-4 hours	[1]
Yield	High (typically >90%)

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Purification of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the purification of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the purification of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride.

Problem	Possible Cause(s)	Suggested Solution(s)
Low Yield After Recrystallization	- The compound is too soluble in the chosen solvent. - Too much solvent was used. - Premature crystallization occurred during hot filtration. - The cooling process was too rapid.	- Select a solvent system where the compound has high solubility at high temperatures and low solubility at low temperatures. A common system is methanol/diethyl ether or ethanol/diethyl ether. - Use the minimum amount of hot solvent necessary to dissolve the crude product. - Ensure the filtration apparatus is pre-heated to prevent crystallization. - Allow the solution to cool slowly to room temperature before placing it in an ice bath.
Product Fails to Crystallize (Oils Out)	- The presence of impurities is inhibiting crystallization. - The solvent is not appropriate for crystallization. - Supersaturation has not been achieved.	- Attempt to purify the oil by column chromatography before recrystallization. - Try a different solvent system. For amino acid hydrochlorides, a polar solvent like methanol or ethanol followed by the slow addition of a less polar anti-solvent like diethyl ether or hexane can be effective.[1] - Concentrate the solution to reduce the amount of solvent. - Scratch the inside of the flask with a glass rod at the liquid-air interface to induce nucleation. - Add a seed crystal of the pure compound.
Product Purity is Low After Recrystallization	- Incomplete removal of impurities. - Co-crystallization of impurities with the product.	- Perform a second recrystallization. - Wash the collected crystals with a small amount of the cold recrystallization solvent to remove residual impurities. - If diastereomeric impurities are present, consider chiral HPLC for purification.
Presence of Diastereomeric Impurities	- Incomplete stereoselective synthesis. - Epimerization during synthesis or work-up.	- Purification by chiral HPLC is the most effective method for separating stereoisomers.[2] - Consider enzymatic resolution as a potential purification strategy.[2]

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for purifying crude (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride?

A1: Recrystallization is a common and effective method for purifying the crude product. A suitable solvent system, such as methanol/diethyl ether or ethanol/diethyl ether, should be used.[1][2]

Q2: How can I monitor the purity of my sample during the purification process?

A2: Thin-Layer Chromatography (TLC) can be used for rapid, qualitative monitoring of the purification progress. For accurate quantitative analysis of chemical and chiral purity, High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase is recommended.[3]

Q3: What are the typical storage conditions for purified (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride?

A3: The purified compound should be stored in a dark place under an inert atmosphere at room temperature to prevent degradation.[1]

Q4: What are the common impurities I might encounter?

A4: Common impurities may include unreacted starting materials (L-threonine), diastereomers (e.g., (2S,3S), (2R,3R), (2S,3R) isomers), and byproducts from the esterification reaction.

Q5: My compound is a semi-solid or lump, is this normal?

A5: Yes, the physical form of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride can be a solid, semi-solid, or lump.[1]

Experimental Protocols

Recrystallization Protocol

• Dissolution: In a fume hood, dissolve the crude (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride in a minimum amount of hot methanol or ethanol in an Erlenmeyer flask.[1]

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration using a pre-heated funnel and fluted filter paper into a clean, pre-heated flask.

• Crystallization: Slowly add a less polar solvent, such as diethyl ether or hexane, dropwise to the hot solution until turbidity is observed.[1]

• Cooling: Cover the flask and allow the solution to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath to maximize crystal formation.[1]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold, less polar solvent to remove any remaining impurities.[1]

• Drying: Dry the purified crystals under vacuum.

Chiral HPLC Analysis Protocol

For the analysis of chiral purity, a High-Performance Liquid Chromatography (HPLC) system is employed.

• Sample Preparation: Dissolve a small amount of the purified product in the mobile phase to a concentration of approximately 1 mg/mL.[3]

• HPLC System: A standard HPLC system equipped with a UV detector is suitable.[3]

• Chromatographic Conditions:

  • Column: A chiral stationary phase (CSP) column, such as one based on macrocyclic glycopeptides (e.g., CHIROBIOTIC™ T) or crown ethers, is recommended for separating stereoisomers of amino acid esters.[2]

  • Mobile Phase: A typical mobile phase could be a mixture of methanol/water or acetonitrile/water with additives like trifluoroacetic acid (TFA) or triethylamine (TEA).[2]

  • Flow Rate: A flow rate of 1.0 mL/min is commonly used.

  • Temperature: The column is typically maintained at a constant temperature, for example, 30-40 °C.[2]

• Injection and Analysis: Inject the prepared sample onto the column and record the chromatogram. The different stereoisomers will have distinct retention times, allowing for their separation and quantification.

Data Presentation

Table 1: Physical and Chemical Properties

Property	Value
Molecular Formula	C₅H₁₂ClNO₃
Molecular Weight	169.61 g/mol [1]
Appearance	Solid, semi-solid, or lump[1]
Storage Temperature	Room temperature, inert atmosphere, dark place[1]
Purity (Typical)	≥97%[1][4]

Table 2: Chiral HPLC Performance for Amino Acid Ester Separation

Chiral Stationary Phase (CSP) Type	Example CSP	Typical Mobile Phase	Key Performance Aspects
Macrocyclic Glycopeptide	CHIROBIOTIC™ T (Teicoplanin-based)	Methanol/Water or Acetonitrile/Water with additives (e.g., TFA, TEA)	Good for a broad range of underivatized amino acids and their esters.[2]
Crown Ether	CROWNPAK® CR(+)	Perchloric acid solution (pH 1-2)	Excellent for the separation of compounds with primary amino groups.
Polysaccharide-based	CHIRALPAK® AD-H	Hexane/Isopropanol	Effective for a wide variety of chiral compounds.

Visualizations

Caption: Experimental workflow for the purification of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride.

Caption: Troubleshooting decision tree for the purification process.

References

• 1. methyl (2S,3R)-2-amino-3-hydroxybutanoate hydrochloride | 39994-75-7 [sigmaaldrich.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. BLDpharm - Bulk Product Details [bldpharm.com]

Technical Support Center: (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride

This technical support center provides essential information for researchers, scientists, and drug development professionals on the stability of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride (also known as L-Threonine methyl ester hydrochloride) in solution.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride in solution?

A1: The stability of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride in solution is primarily influenced by pH, temperature, and exposure to light.[1] As with many amino acid esters, it is susceptible to degradation under various conditions.

Q2: What are the main degradation pathways for this compound?

A2: The principal degradation pathways include:

• Hydrolysis: The ester group can be hydrolyzed to form L-Threonine and methanol. This reaction is catalyzed by both acidic and basic conditions.[1]

• Oxidation: The secondary alcohol or the amino group can be oxidized, especially in the presence of oxidizing agents.[1]

• Thermal Degradation: Elevated temperatures can lead to decomposition reactions such as decarboxylation and deamination.[1]

• Photodegradation: Exposure to light, particularly UV light, may cause degradation.[1]

Q3: What are the recommended storage conditions for solutions of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride?

A3: For optimal stability, solutions should be prepared fresh. If short-term storage is necessary, it is recommended to store solutions at -20°C or -80°C.[1] Solutions should be protected from light and stored in tightly sealed containers to prevent solvent evaporation and contamination.[1]

Q4: How can I monitor the degradation of my compound in solution?

A4: A stability-indicating analytical method, most commonly High-Performance Liquid Chromatography (HPLC), is the recommended technique to monitor the degradation of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride.[1] This method can separate the parent compound from its degradation products, allowing for accurate quantification of its purity over time.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Loss of potency or unexpected experimental results.	Degradation of the compound in solution.	Prepare fresh solutions for each experiment. If using a stock solution, verify its purity using a stability-indicating method like HPLC. Ensure the pH and temperature of your experimental conditions are within a stable range for the compound.
Appearance of unknown peaks in my chromatogram.	Formation of degradation products.	Conduct a forced degradation study to identify potential degradation products. This will help in confirming if the new peaks correspond to degradants.
Precipitation in the solution upon storage.	Change in solubility due to pH shift or temperature fluctuation. The hydrochloride salt form generally enhances aqueous solubility.[2]	Ensure the solution is adequately buffered if pH is critical. Store solutions at a constant temperature. Re-dissolve the precipitate by gentle warming if appropriate for your experiment, but be aware of potential thermal degradation.
Discoloration of the solution.	Potential oxidation or other degradation pathways.	Prepare solutions in degassed solvents and consider working under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation. Protect the solution from light.

Quantitative Stability Data

While specific quantitative stability data for (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride is not extensively available in public literature, the following tables provide illustrative data based on the expected behavior of similar amino acid esters under forced degradation conditions. Note: This data is for illustrative purposes and should be confirmed by experimental studies.

Table 1: Illustrative pH-Dependent Hydrolysis of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride at 40°C

pH	Incubation Time (hours)	Remaining Compound (%)	Major Degradant (L-Threonine) (%)
2.0	24	95.2	4.8
2.0	72	86.1	13.9
7.0	24	99.1	0.9
7.0	72	97.5	2.5
9.0	24	92.3	7.7
9.0	72	78.5	21.5

Table 2: Illustrative Thermal and Photolytic Degradation of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride in Aqueous Solution (pH 7.0)

Condition	Incubation Time (hours)	Remaining Compound (%)
40°C	72	97.5
60°C	72	88.4
UV Light (254 nm)	24	91.2
Fluorescent Light	72	98.9

Experimental Protocols

A comprehensive stability assessment of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride involves forced degradation studies.[1][3]

1. Preparation of Stock Solution

• Prepare a stock solution of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride at a known concentration (e.g., 1 mg/mL) in a suitable solvent (e.g., water or methanol).

2. Hydrolytic Degradation

• Acid Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 M HCl.

  • Incubate the solution at a controlled temperature (e.g., 60°C) for a specified period (e.g., 24 hours).[1]

  • At various time points, withdraw samples, neutralize with 0.1 M NaOH, and dilute to a known concentration for analysis.[1]

• Base Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 M NaOH.

  • Maintain the solution at a controlled temperature (e.g., 60°C) for a specified period.[1]

  • At various time points, withdraw samples, neutralize with 0.1 M HCl, and dilute for analysis.[1]

• Neutral Hydrolysis:

  • Dilute an aliquot of the stock solution with water.

  • Heat the solution at a controlled temperature (e.g., 80°C) for a specified period.[1]

  • Withdraw samples at various time points for analysis.

3. Oxidative Degradation

• To an aliquot of the stock solution, add a suitable oxidizing agent (e.g., 3% hydrogen peroxide).[1]

• Keep the solution at room temperature for a specified period.

• Withdraw samples at various time points for analysis.

4. Thermal Degradation

• Place a solid sample of the compound in a controlled temperature oven (e.g., 60°C).

• Also, heat a solution of the compound at a controlled temperature.

• Analyze samples at various time points.

5. Photolytic Degradation

• Expose a solution of the compound to a light source providing both UV and visible light (e.g., in a photostability chamber).

• Keep a control sample protected from light.

• Analyze both samples at various time points.

6. Sample Analysis

• Analyze all samples using a validated stability-indicating HPLC method. The method should be able to separate the parent compound from all process-related impurities and degradation products.

Visualizations

Caption: Potential degradation pathways.

Caption: Forced degradation workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride, the methyl ester hydrochloride of L-allothreonine.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis and purification of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride.

Issue	Potential Cause	Recommended Solution
Low Yield of Desired Product	Incomplete reaction.	- Extend the reaction time. Monitor reaction progress using Thin Layer Chromatography (TLC). For the thionyl chloride method, reaction times of up to 48 hours at 0°C have been reported to achieve high yields.[1] - Ensure all reagents are of high purity and anhydrous, especially the methanol and solvents.
Degradation of the product during workup.	- Avoid high temperatures during solvent removal. Use a rotary evaporator at a moderate temperature. - During purification by trituration or recrystallization, ensure the appropriate solvent system is used to minimize loss of the product.[2]
Presence of Diastereomeric Impurity ((2R,3R)-Methyl 2-amino-3-hydroxybutanoate)	Racemization at the α-carbon during synthesis.	- Maintain a low reaction temperature. For the thionyl chloride in methanol method, temperatures between -10°C and 0°C are recommended.[1][2] - The trimethylchlorosilane (TMSCl) in methanol method is generally milder and may reduce the risk of racemization.[2]
Impurities in the starting L-allothreonine.	- Verify the purity of the starting material using a suitable analytical method, such as chiral HPLC, before starting the synthesis.
Observation of an O-acylated Byproduct	The hydroxyl group on the threonine side chain has reacted.	- This is more common in subsequent peptide coupling steps but can occur if acylating agents are present.[3] - During the esterification, ensure that only the esterification reagents are present. If this impurity is from a subsequent step, consider protecting the hydroxyl group with a suitable protecting group (e.g., tert-butyl) prior to that step.
Product is Difficult to Crystallize or Solidify	Presence of residual solvents or impurities.	- Ensure complete removal of the reaction solvent and any excess reagents under vacuum.[2] - Purify the crude product by trituration with a suitable solvent like diethyl ether or tert-butyl methyl ether to induce solidification and remove soluble impurities.[2] - Recrystallization from a solvent system such as methanol/diethyl ether can also be effective.[2]
Formation of Diketopiperazine	This is a common side reaction in peptide synthesis, especially at the dipeptide stage, and not typically during the initial esterification.[3][4]	- If this impurity is detected after subsequent reactions, it can be minimized by proceeding quickly to the next coupling step after deprotection of the dipeptide.[3]

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride?

A1: The most prevalent and effective methods involve the esterification of L-allothreonine using an acid catalyst in methanol. The two primary pathways are:

• Thionyl chloride (SOCl₂) in methanol: This is a classic and widely used method where thionyl chloride reacts with methanol in situ to generate hydrogen chloride (HCl), which catalyzes the esterification.[2]

• Trimethylchlorosilane (TMSCl) in methanol: This method is a milder alternative, where TMSCl reacts with methanol to generate HCl in a more controlled manner.[2]

Q2: What are the expected yields for the synthesis?

A2: Both the thionyl chloride and TMSCl methods can provide high yields. For the esterification of D-allothreonine (the enantiomer of the target's starting material) using thionyl chloride in methanol at 0°C for 48 hours, a yield of 99.5% has been reported.[1] The TMSCl method is generally reported to give good to excellent yields for a variety of amino acids.[2]

Q3: How can I minimize racemization at the alpha-carbon?

A3: Racemization can be minimized by carefully controlling the reaction conditions. Key strategies include:

• Low Temperature: Performing the reaction at lower temperatures (e.g., 0°C) can significantly reduce the rate of racemization.[3]

• Choice of Reagents: Using milder reagents, such as TMSCl instead of SOCl₂, may help in reducing the extent of racemization.[2]

• Avoiding Strong Bases: While not typically used in the esterification step itself, any subsequent steps involving bases should use weaker bases like N-methylmorpholine (NMM) instead of stronger ones to prevent epimerization.[3]

Q4: What analytical methods are suitable for determining the purity of the final product?

A4: A combination of chromatographic and spectroscopic techniques is recommended:

• Chiral High-Performance Liquid Chromatography (HPLC): This is the most robust method for determining the enantiomeric and diastereomeric purity.[5]

• Gas Chromatography-Mass Spectrometry (GC-MS): This can be used to identify and quantify volatile impurities, though derivatization of the amino acid ester is typically required.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for confirming the chemical structure of the desired product and for identifying any major impurities.[6]

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to confirm the presence of the key functional groups in the molecule.

Q5: What are the common impurities to look for in the final product?

A5: Common impurities can originate from starting materials, side reactions, or the process itself. These include:

• Unreacted L-allothreonine: The starting material may not have fully reacted.

• Diastereomers: The (2R,3R) diastereomer may be present due to racemization.

• Other amino acids: If the starting L-allothreonine was not pure.

• Residual solvents: Such as methanol, diethyl ether, or tert-butyl methyl ether.

• By-products from reagents. [6]

Quantitative Data Summary

The following table summarizes available quantitative data on yields and typical impurity profiles.

Parameter	Method/Condition	Value	Reference
Product Yield	D-allothreonine with SOCl₂ in methanol at 0°C for 48h	99.5%	[1]
Various amino acids with TMSCl in methanol at RT for 12-24h	Good to Excellent	[2]
Typical Impurity Limits (Commercial Sample)	[7]
Unreacted Amino Acid	≤ 0.5%	[7]
Other Amino Acids	≤ 0.2%	[7]
Diastereomeric Impurities	≤ 1.0%	[7]
Residual Methanol	≤ 0.3% (3000 ppm)	[7]

Experimental Protocols

Method 1: Esterification using Thionyl Chloride in Methanol

This protocol is adapted from standard procedures for the esterification of amino acids.[2]

Materials:

• L-allothreonine

• Anhydrous Methanol

• Thionyl chloride (SOCl₂)

• Diethyl ether or tert-Butyl methyl ether

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a drying tube, cool anhydrous methanol to -10°C using an ice-salt bath.

• Slowly add thionyl chloride dropwise to the cold methanol with constant stirring. Caution: This reaction is exothermic and releases HCl gas. Perform this step in a well-ventilated fume hood.

• Once the addition of thionyl chloride is complete, add L-allothreonine to the reaction mixture in one portion.

• Maintain the temperature at 0°C and stir the reaction mixture for 48 hours to maximize yield and minimize racemization.[1]

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• After the reaction is complete, remove the solvent and excess thionyl chloride in vacuo using a rotary evaporator.

• The resulting crude product is obtained as a solid. To purify, triturate the solid with diethyl ether or tert-butyl methyl ether, collect by filtration, wash with the ether, and dry under vacuum.[2]

Method 2: Esterification using Trimethylchlorosilane in Methanol

This protocol offers a milder alternative to the thionyl chloride method.[2]

Materials:

• L-allothreonine

• Anhydrous Methanol

• Trimethylchlorosilane (TMSCl)

Procedure:

• Suspend L-allothreonine in anhydrous methanol in a round-bottom flask equipped with a magnetic stirrer.

• Slowly add trimethylchlorosilane to the suspension at room temperature.

• Stir the reaction mixture at room temperature for 12-24 hours.

• Monitor the reaction progress by TLC.

• Upon completion, concentrate the reaction mixture on a rotary evaporator to obtain the product.

• The crude product can be purified as described in Method 1.

Visualizations

Main Reaction and Side Reactions Pathway

Caption: Main synthesis pathway and potential side reactions.

Troubleshooting Workflow for Purity Issues

Caption: Troubleshooting workflow for product purity issues.

References

• 1. BJOC - Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions: History, scope and applications [beilstein-journals.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. chemimpex.com [chemimpex.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Reaction Conditions for (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride.

Frequently Asked Questions (FAQs)

Q1: What is (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride and what are its primary applications?

A1: (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride is the hydrochloride salt of the methyl ester of L-allo-threonine. It serves as a crucial chiral building block in organic synthesis, particularly in the preparation of pharmaceuticals and complex molecules where specific stereochemistry is required. Its primary applications are in peptide synthesis and as a precursor for various bioactive compounds. The methyl ester protects the carboxylic acid group, while the hydrochloride salt enhances its stability and solubility in certain solvents.

Q2: What are the most common methods for the synthesis of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride?

A2: The most prevalent methods involve the esterification of L-allo-threonine with methanol in the presence of an acid catalyst.[1] The two most widely used reagents for this transformation are thionyl chloride (SOCl₂) and trimethylchlorosilane (TMSCl) in methanol.[1] Both methods can provide high yields of the desired product.[1]

Q3: Which esterification method is preferable: thionyl chloride or trimethylchlorosilane?

A3: The choice between thionyl chloride and trimethylchlorosilane depends on several factors, including the scale of the reaction, available resources, and desired reaction control. The thionyl chloride method is a classic and effective approach.[1] However, the reaction with thionyl chloride is highly exothermic and releases corrosive HCl gas, requiring careful temperature control and a well-ventilated fume hood.[1][2] The trimethylchlorosilane (TMSCl) method is generally considered milder and more convenient as it generates HCl in situ in a more controlled manner.[1][3] For sensitive substrates or when trying to minimize racemization, the TMSCl method may be preferred.[3]

Q4: How can I monitor the progress of the esterification reaction?

A4: The progress of the reaction can be effectively monitored using Thin Layer Chromatography (TLC).[1] A small aliquot of the reaction mixture is spotted on a silica gel plate alongside the starting material (L-allo-threonine). The disappearance of the starting material spot and the appearance of a new, less polar product spot indicates the reaction is proceeding. Staining with ninhydrin is typically used for visualization, which will show the amino acid and its ester as colored spots.[2] For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) can be employed.[1]

Q5: What are the recommended storage conditions for (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride?

A5: It is recommended to store the compound in a dark place under an inert atmosphere at room temperature. The compound can be hygroscopic, so it should be protected from moisture. For long-term stability, storage at -20°C is advisable.[2]

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride.

Issue 1: Incomplete or Slow Reaction

Symptoms:

• Significant amount of starting material (L-allo-threonine) remains after the recommended reaction time, as observed by TLC or HPLC.

• Low yield of the desired product.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Insufficient Reagent	Ensure that at least one equivalent of thionyl chloride or two equivalents of trimethylchlorosilane per carboxyl group are used.[3] For thionyl chloride, using 1.1 to 1.5 equivalents is common.[2]
Moisture in Reagents/Solvents	Use anhydrous methanol and ensure all glassware is thoroughly dried. Water can react with thionyl chloride and TMSCl, reducing their effectiveness, and can also hydrolyze the ester product.
Low Reaction Temperature	While the initial addition of thionyl chloride is done at low temperatures (e.g., -10°C to 0°C) to control the exotherm, the reaction is typically allowed to warm to room temperature and stirred for an extended period (12-24 hours).[1][4] If the reaction is sluggish, gentle heating might be considered, though this could increase byproduct formation.
Poor Solubility of Starting Material	L-allo-threonine has limited solubility in methanol. Ensure vigorous stirring to maintain a good suspension.[1] The reaction should become homogeneous as it progresses. For particularly stubborn cases, increasing the volume of methanol may help.

Issue 2: Low Yield After Work-up and Purification

Symptoms:

• A significant loss of product is observed after extraction, washing, and isolation steps.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Product Loss During Aqueous Wash	The hydrochloride salt of the amino acid ester has some water solubility. Minimize the volume of aqueous washes and ensure the aqueous layer is thoroughly back-extracted with an appropriate organic solvent (e.g., dichloromethane) if an extraction is performed.[5]
Incomplete Precipitation/Trituration	When purifying by trituration with diethyl ether, ensure the product is fully precipitated. Cooling the mixture in an ice bath can improve precipitation.[2] Be mindful that diethyl ether is highly volatile and can evaporate quickly, potentially leaving impurities behind with the product.[6]
Hydrolysis of the Ester	During work-up, exposure to basic conditions can hydrolyze the methyl ester back to the carboxylic acid. If a basic wash is necessary, use a mild base (e.g., saturated sodium bicarbonate solution) and minimize contact time.[7]
Mechanical Losses	Be careful during filtration and transfer steps to minimize the loss of the solid product.

Issue 3: Product is an Oil or Gummy Solid Instead of a Crystalline Solid

Symptoms:

• The isolated product is not a free-flowing crystalline solid, making it difficult to handle and dry.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Residual Solvent	Ensure all solvents (methanol, diethyl ether) are thoroughly removed under vacuum. Co-evaporation with a solvent like toluene can sometimes help remove stubborn residual solvents.
Impurities Present	The presence of impurities can inhibit crystallization. The primary source of impurities can be the starting materials or byproducts from the synthesis.[8] Consider further purification by recrystallization from a suitable solvent system, such as methanol/diethyl ether.[1]
Hygroscopic Nature of the Product	The product can absorb moisture from the air, leading to a gummy appearance. Handle the product quickly in a dry environment (e.g., under a stream of nitrogen or in a glove box) and store it in a desiccator.

Issue 4: Potential Racemization

Symptoms:

• The final product shows a loss of stereochemical purity when analyzed by chiral HPLC or other methods.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Harsh Reaction Conditions	Elevated temperatures and prolonged reaction times with strong acids can potentially lead to racemization at the alpha-carbon. Stick to the recommended reaction temperatures and monitor the reaction to avoid unnecessarily long reaction times.
Reagent Choice	The trimethylchlorosilane (TMSCl) in methanol method is generally considered milder than the thionyl chloride method and may result in less racemization.[3]

Experimental Protocols

Method A: Esterification using Thionyl Chloride in Methanol

• Suspend L-allo-threonine (1 equivalent) in anhydrous methanol in a round-bottom flask equipped with a magnetic stirrer.

• Cool the suspension to -10°C to 0°C using an ice-salt or ice-acetone bath.[4]

• Slowly add thionyl chloride (1.1 - 1.5 equivalents) dropwise to the stirred suspension.[2] Caution: This reaction is exothermic and releases HCl gas. This step must be performed in a well-ventilated fume hood.[1][2]

• After the addition is complete, remove the cooling bath and allow the reaction mixture to warm to room temperature.

• Stir the reaction mixture for 12-24 hours. Monitor the reaction's progress by TLC.[1]

• Once the reaction is complete (as indicated by the consumption of the starting material), remove the methanol and excess thionyl chloride under reduced pressure using a rotary evaporator.[1]

• The crude product is obtained as a white solid. To purify, triturate the solid with diethyl ether, collect the solid by filtration, wash with fresh diethyl ether, and dry under vacuum.[1]

• For higher purity, the product can be recrystallized from a methanol/diethyl ether solvent system.[1]

Method B: Esterification using Trimethylchlorosilane (TMSCl) in Methanol

• Suspend L-allo-threonine (1 equivalent) in anhydrous methanol in a round-bottom flask with a magnetic stirrer.

• To this suspension, add trimethylchlorosilane (2 equivalents) dropwise at room temperature with vigorous stirring.[1][3]

• Continue to stir the reaction mixture at room temperature for 12-24 hours.[1][3] The reaction mixture should become a clear solution.

• Monitor the reaction by TLC until the starting material is consumed.[1]

• Upon completion, concentrate the reaction mixture under reduced pressure using a rotary evaporator to obtain the crude product as a white solid.[1]

• Purify the crude product by trituration with diethyl ether or by recrystallization as described in Method A.

Visualizations

Caption: A generalized experimental workflow for the synthesis.

Caption: A logical workflow for troubleshooting incomplete reactions.

Caption: Common sources of impurities in the final product.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. A Convenient Synthesis of Amino Acid Methyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. benchchem.com [benchchem.com]

Technical Support Center: (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride

This technical support guide provides essential information for researchers, scientists, and drug development professionals working with (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride. It includes frequently asked questions (FAQs) and troubleshooting guides for common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride?

A1: Proper storage is crucial to maintain the stability and purity of the compound. Based on information for the analogous stereoisomer, the recommended storage conditions are summarized in the table below. As a hydrochloride salt, this compound is expected to be more stable than its free base form.

Parameter	Recommended Condition	Rationale
Temperature	Room Temperature	Provides a stable environment without promoting degradation.
Atmosphere	Inert Atmosphere (e.g., Argon, Nitrogen)	Minimizes oxidation and reaction with atmospheric moisture.
Light	Keep in a dark place	Protects the compound from light-induced degradation.
Form	As provided (solid)	Storing in solution for extended periods is not recommended due to potential hydrolysis.

Q2: Is the hydrochloride form of this amino acid ester stable?

A2: Yes, the hydrochloride salt of amino acid methyl esters are generally more stable and "shelf-stable" compared to the free ester form. The free ester can be prone to polymerization or cyclization to form diketopiperazines over time.

Q3: Can I store (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride in solution?

A3: It is not recommended to store the compound in solution for long periods, especially in basic or aqueous solutions, as this can lead to hydrolysis of the methyl ester. If a stock solution is required, it should be prepared fresh in an appropriate anhydrous organic solvent and used as quickly as possible. For short-term storage of solutions, keeping them at low temperatures (-20°C or -80°C) may slow down degradation.

Q4: What are the main applications of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride?

A4: This compound is a chiral building block primarily used in organic synthesis. Its key applications include the synthesis of β-lactams, which are core structures in many antibiotic drugs, and the incorporation into peptides and peptidomimetics in drug discovery.[1][2]

Troubleshooting Guides

This section addresses specific issues that may be encountered during experiments using (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride.

Problem 1: Low yield in peptide coupling reaction.

• Possible Cause 1: Incomplete activation of the carboxylic acid.

  • Solution: Ensure that the coupling reagents (e.g., HBTU, HATU, EDC/HOBt) are fresh and used in the correct stoichiometry. Pre-activation of the carboxylic acid component before adding the amino acid ester can sometimes improve yields.

• Possible Cause 2: Incomplete coupling of the amino acid ester.

  • Solution: Increase the reaction time or temperature (if the stability of other functional groups allows). Consider using a "double coupling" strategy where a second equivalent of the amino acid and coupling reagents are added after the initial coupling period.[3]

• Possible Cause 3: Steric hindrance.

  • Solution: The β-hydroxy group and the methyl group can cause steric hindrance. Using a less sterically hindered coupling reagent or optimizing the solvent to improve the solvation of the reactants may help.

• Possible Cause 4: Hydrolysis of the methyl ester.

  • Solution: Ensure that all solvents and reagents are anhydrous. If the reaction is performed in the presence of any base, use a non-nucleophilic hindered base (e.g., diisopropylethylamine - DIPEA) and add it slowly at a low temperature.

Problem 2: Presence of unexpected byproducts in the reaction mixture.

• Possible Cause 1: Epimerization at the α-carbon.

  • Solution: This can be a problem with some coupling reagents and conditions. The use of additives like HOBt or Oxyma can help to suppress racemization. Performing the reaction at lower temperatures is also recommended.

• Possible Cause 2: Side reaction involving the hydroxyl group.

  • Solution: The hydroxyl group can potentially undergo side reactions such as acylation. If this is a problem, it may be necessary to protect the hydroxyl group with a suitable protecting group (e.g., TBDMS, Boc) before the coupling reaction and deprotect it afterward.

• Possible Cause 3: Diketopiperazine formation.

  • Solution: This is more likely to occur after the coupling of the second amino acid in a peptide chain. To minimize this, ensure the N-terminal amino group of the dipeptide ester is protonated (as the hydrochloride salt) until it is ready to be used in the next coupling step.

Logical Workflow for Troubleshooting a Failed Coupling Reaction

References

• 1. Advances in the chemistry of β-lactam and its medicinal applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stereoselective synthesis of β-lactams: recent examples - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. biotage.com [biotage.com]

Characterization issues with (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride

Technical Support Center: (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common characterization issues with (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride (also known as L-Threonine methyl ester hydrochloride).

Frequently Asked Questions (FAQs)

Q1: What are the common impurities associated with (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride?

A1: Impurities can be introduced during synthesis, storage, or handling. Common impurities include:

• Starting Materials: Unreacted L-Threonine.

• Diastereomers: The most common diastereomeric impurity is (2S,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride (L-allo-Threonine methyl ester hydrochloride).

• Process-Related Impurities: Residual solvents such as methanol and by-products from the esterification reaction.[1][2]

• Degradation Products: Hydrolysis of the methyl ester can lead to the formation of L-Threonine.

Q2: My NMR spectrum shows unexpected peaks. What could they be?

A2: Unexpected peaks in the NMR spectrum often correspond to common impurities. Compare your spectrum to the expected chemical shifts for the product and potential impurities listed in the tables below. The presence of unreacted L-Threonine or the L-allo-threonine diastereomer are common culprits. Residual methanol will appear as a singlet around 3.3 ppm in D₂O.

Q3: I am observing a peak with a different mass-to-charge ratio (m/z) in my mass spectrum. What could it be?

A3: An unexpected m/z value could indicate an impurity or a fragment ion. The primary ion to look for in positive mode ESI-MS is the molecular ion [M+H]⁺ at approximately m/z 134.1. A peak at m/z 120.1 could correspond to the [M+H]⁺ of L-Threonine, indicating hydrolysis of your product.

Q4: How can I improve the separation of my compound from its impurities by HPLC?

A4: For general purity analysis, a reversed-phase C18 column with a gradient elution of acetonitrile and water (often with an additive like trifluoroacetic acid) is a good starting point. If you suspect diastereomeric impurities, a chiral HPLC method is necessary for separation. Pre-column derivatization with a reagent like Fmoc-OSu can enhance UV detection and may improve separation on a standard C18 column.[1]

Troubleshooting Guides

Problem: Unexpected Peaks in HPLC Chromatogram

If you observe unexpected peaks in your HPLC chromatogram, follow this troubleshooting workflow:

Caption: Workflow for troubleshooting unexpected peaks in an HPLC chromatogram.

Problem: Ambiguous NMR Spectrum

If your NMR spectrum is difficult to interpret, use this guide to identify potential issues:

Caption: Decision tree for troubleshooting an ambiguous NMR spectrum.

Data Presentation

Table 1: Expected ¹H and ¹³C NMR Chemical Shifts

Solvent: D₂O. Chemical shifts are approximate and may vary based on experimental conditions.

Assignment	Expected ¹H Chemical Shift (ppm)	Expected ¹³C Chemical Shift (ppm)
(2R,3S)-Methyl 2-amino-3-hydroxybutanoate
-CH₃ (ester)	~3.8	~53
C2-H	~4.0	~60
C3-H	~4.2	~67
C4-H₃	~1.3 (doublet)	~20
C1 (C=O)	-	~172
L-Threonine (Impurity)
C2-H	~3.57[3]	~63.18[3]
C3-H	~4.24[3]	~68.68[3]
C4-H₃	~1.32 (doublet)[3]	~22.18[3]
C1 (C=O)	-	~175.69[3]

Table 2: Mass Spectrometry Data

Compound/Fragment	Ion Formula	Ion Type	Calculated m/z
(2R,3S)-Methyl 2-amino-3-hydroxybutanoate	C₅H₁₂NO₃⁺	[M+H]⁺	134.1
L-Threonine (Impurity)	C₄H₁₀NO₃⁺	[M+H]⁺	120.1

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for Purity Analysis

This method is suitable for the separation and quantification of non-volatile impurities.[4]

• Sample Preparation: Dissolve 10 mg of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride in 10 mL of Mobile Phase A.

• Chromatographic Conditions:

  • Column: C18 reversed-phase, 4.6 x 150 mm, 5 µm particle size.[4]

  • Mobile Phase A: 0.1 M Ammonium Acetate, pH 6.5.[4]

  • Mobile Phase B: Acetonitrile.[4]

  • Gradient: 5% to 60% Mobile Phase B over 20 minutes.[4]

  • Flow Rate: 1.0 mL/min.[4]

  • Detection: UV at 210 nm.

  • Injection Volume: 10 µL.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities

This method is suitable for identifying and quantifying impurities that can be made volatile.

• Derivatization Protocol:

  • Weigh 1-5 mg of the sample into a reaction vial.

  • Add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).[2]

  • Seal the vial and heat at 70°C for 30 minutes.[2]

  • Cool to room temperature before injection.[2]

• GC-MS Conditions:

  • Column: Non-polar capillary column (e.g., DB-5ms), 30 m x 0.25 mm, 0.25 µm film.[4]

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Injector Temperature: 250°C.

  • Oven Program: Initial temperature of 80°C, hold for 2 minutes, then ramp to 280°C at 10°C/min.[4]

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 500.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of Deuterium Oxide (D₂O).

• Instrumentation: 300 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire a sufficient number of scans to obtain a good signal-to-noise ratio.

  • Reference the spectrum to the residual water peak or an internal standard.

• ¹³C NMR Acquisition:

  • Use a proton-decoupled pulse sequence.

  • A longer acquisition time will be necessary compared to ¹H NMR.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. bmse000859 L-Threonine at BMRB [bmrb.io]
• 4. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Researcher's Guide to Threonine Esters: A Comparative Analysis of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate Hydrochloride and Alternatives in Peptide Synthesis

For researchers, scientists, and drug development professionals, the selection of appropriate building blocks is paramount for the successful synthesis of peptides. The choice of protecting groups for amino acids, particularly for trifunctional amino acids like threonine, can significantly influence coupling efficiency, yield, and the purity of the final peptide. This guide provides an objective comparison of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride with other commonly used threonine esters, namely tert-butyl and benzyl esters, in the context of peptide synthesis.

(2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride, a specific stereoisomer of threonine methyl ester, offers a cost-effective and readily available option for peptide synthesis. However, its utility must be weighed against potential challenges, such as side reactions and racemization. This guide will delve into a comparative analysis of its performance against side-chain protected threonine derivatives like tert-butyl and benzyl esters, which are often preferred for more complex syntheses where high purity is critical.

Performance Comparison of Threonine Esters

The selection of a threonine ester for peptide synthesis involves a trade-off between reactivity, steric hindrance, and the lability of the protecting group. The following table summarizes the key performance characteristics of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride, L-Threonine tert-butyl ester, and L-Threonine benzyl ester.

Feature	(2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride	L-Threonine tert-butyl ester	L-Threonine benzyl ester
Typical Coupling Yield	70-85%[1]	>90%[1]	>90%[1]
Relative Reactivity	High[1]	Moderate[1]	High[1]
Steric Hindrance	Low[1]	High[1]	Moderate[1]
Racemization Risk	Moderate to High[1]	Low[1]	Moderate[1]
Side Chain Protection	None (hydroxyl group is free)[1]	O-tert-butyl (tBu)[1]	O-benzyl (Bzl)[1]
Deprotection Conditions	Saponification (e.g., LiOH, NaOH)[1]	Strong acid (e.g., TFA)[1]	Hydrogenolysis (e.g., H₂/Pd) or strong acid (e.g., HF)[1]
Compatibility	Solution-phase synthesis[1]	Solid-phase (Fmoc strategy) and solution-phase synthesis[1]	Solid-phase (Boc strategy) and solution-phase synthesis[1]
Key Advantages	Readily available, cost-effective, small size.[1]	Excellent for preventing side reactions at the hydroxyl group, compatible with Fmoc chemistry.[1]	Stable to many reagents, can be removed under relatively mild, non-acidic conditions (hydrogenolysis).[1]
Key Disadvantages	Free hydroxyl group can lead to O-acylation; risk of racemization, especially with certain coupling reagents; requires neutralization.[1]	Steric bulk can sometimes slow down coupling reactions.[1]	Requires catalytic hydrogenation for removal, which may not be compatible with other functional groups (e.g., Cys, Met).[1]

Physicochemical Properties

A summary of the key physicochemical properties of the compared threonine esters is presented below.

Property	(2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride	L-Threonine tert-butyl ester hydrochloride	L-Threonine benzyl ester hydrochloride
Molecular Formula	C₅H₁₂ClNO₃[2][3]	C₈H₁₈ClNO₃[4]	C₁₁H₁₆ClNO₃[5][6]
Molecular Weight	169.61 g/mol [2]	211.69 g/mol [4]	245.70 g/mol [5]
Appearance	Solid or Semi-solid or liquid or lump[2]	White crystalline powder[4]	White to Almost white powder to crystal[5]
Melting Point	Not specified	131-143 °C[4]	128.0 to 132.0 °C[6]
Purity	97%[2]	≥ 99.9%[4]	>98.0%[5]
Storage Temperature	Room temperature, inert atmosphere, keep in dark place[2]	0-8°C[4]	2-8°C, under inert gas[6]

Experimental Protocols

General Protocol for Solution-Phase Peptide Coupling using EDC/HOBt

This protocol describes a general method for coupling an N-protected amino acid to a threonine ester hydrochloride.[1]

Materials:

• N-protected amino acid (e.g., Boc-Ala-OH) (1.0 eq)

• Threonine ester hydrochloride (1.0 eq)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq)

• 1-Hydroxybenzotriazole (HOBt) (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) or N-Methylmorpholine (NMM) (2.0 eq)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• 1 M aqueous hydrochloric acid (HCl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolution: Dissolve the N-protected amino acid (1.0 eq) and HOBt (1.2 eq) in anhydrous DCM or DMF.[1]

• Activation: Cool the solution to 0 °C in an ice bath. Add EDC (1.2 eq) and stir for 15-30 minutes.[1]

• Neutralization and Coupling: In a separate flask, dissolve the threonine ester hydrochloride (1.0 eq) in anhydrous DCM or DMF and add DIPEA or NMM (2.0 eq) to neutralize the hydrochloride. Add this solution to the activated N-protected amino acid solution.[1]

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1]

• Work-up: Dilute the reaction mixture with DCM or ethyl acetate. Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃, and brine. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.[1]

• Purification: Filter and concentrate the solvent under reduced pressure to obtain the crude dipeptide. Purify the crude product by flash column chromatography on silica gel.[1]

Deprotection of Threonine Esters

Methyl Ester (Saponification):

• Dissolve the protected peptide in a mixture of tetrahydrofuran (THF) and water.[7]

• Add lithium hydroxide (LiOH) (2.0-2.5 eq).[7]

• Stir at room temperature for 2-4 hours, monitoring by TLC.[7]

• Acidify with 1 M HCl to pH ~3 and extract with an organic solvent.[7]

tert-Butyl Ester (Acidolysis):

• Dissolve the protected peptide in DCM.[8]

• Add a scavenger such as triisopropylsilane (TIS).[8]

• Add a solution of trifluoroacetic acid (TFA) in DCM (typically 20-50% v/v).[8]

• Stir at room temperature and monitor by TLC.[8]

Benzyl Ester (Catalytic Hydrogenation):

• Dissolve the protected peptide in a suitable solvent (e.g., methanol).[9]

• Add 10% Palladium on carbon (Pd/C) catalyst.[9]

• Stir under a hydrogen atmosphere (e.g., balloon) until the reaction is complete.[10]

• Filter through Celite to remove the catalyst.

Visualizing the Workflow and Key Comparisons

To aid in understanding the decision-making process and experimental flow, the following diagrams illustrate the key property comparisons and a typical workflow for evaluating these threonine esters.

Caption: A typical workflow for the evaluation of different threonine esters in peptide synthesis.

Caption: Logical relationship diagram highlighting key features of threonine esters.

Conclusion

The choice between (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride and its side-chain protected counterparts, the tert-butyl and benzyl esters, is a critical decision in peptide synthesis. While the methyl ester is an economical and readily available option, researchers must be aware of the potential for side reactions due to its unprotected hydroxyl group and the risk of racemization.[1] For more complex syntheses or when high purity is paramount, the use of side-chain protected threonine derivatives like the tert-butyl or benzyl esters is often the preferred strategy, despite their higher cost and potentially more complex deprotection steps.[1] This guide provides the necessary data and protocols to make an informed decision based on the specific requirements of the synthetic target.

References

• 1. benchchem.com [benchchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. methyl (2R,3S)-2-amino-3-hydroxybutanoate hydrochloride | C5H12ClNO3 | CID 45357980 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemimpex.com [chemimpex.com]
• 5. L-Threonine Benzyl Ester Hydrochloride | CymitQuimica [cymitquimica.com]
• 6. L-Threonine Benzyl Ester Hydrochloride CAS#: 33645-24-8 [amp.chemicalbook.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Navigating Stereochemistry: A Comparative Guide to Enantiomeric Purity Analysis of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride

For Immediate Release

In the landscape of pharmaceutical development and chiral synthesis, the precise determination of enantiomeric purity is not merely a regulatory hurdle but a cornerstone of safety and efficacy. This is particularly true for chiral building blocks like (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride, a derivative of the amino acid threonine, where the stereochemical configuration is critical to its function in the synthesis of complex molecules. This guide provides a comprehensive comparison of modern analytical techniques for the enantiomeric purity analysis of this compound, offering researchers, scientists, and drug development professionals a data-driven resource for selecting the most appropriate methodology.

The primary analytical challenge lies in distinguishing the desired (2R,3S) enantiomer from its potential stereoisomeric impurities. The most common and critical impurity is its enantiomer, (2S,3R)-Methyl 2-amino-3-hydroxybutanoate hydrochloride. This guide focuses on three principal chromatographic techniques: High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Supercritical Fluid Chromatography (SFC), presenting their respective strengths and weaknesses supported by representative experimental data.

Comparative Analysis of Analytical Techniques

The selection of an analytical method for enantiomeric purity is a multi-faceted decision, balancing resolution, speed, sensitivity, and sample preparation requirements. The following table summarizes the performance of Chiral HPLC, Chiral GC, and Chiral SFC for the analysis of amino acid esters, providing a framework for comparison.

Feature	Chiral High-Performance Liquid Chromatography (HPLC)	Chiral Gas Chromatography (GC)	Chiral Supercritical Fluid Chromatography (SFC)
Principle	Differential partitioning of enantiomers between a chiral stationary phase and a liquid mobile phase.	Separation of volatile enantiomeric derivatives based on their interaction with a chiral stationary phase in a gaseous mobile phase.	Separation based on differential solubility and interaction of enantiomers with a chiral stationary phase using a supercritical fluid as the mobile phase.
Sample Derivatization	Often not required for polar compounds like amino acid hydrochlorides.[1][2]	Mandatory to increase volatility and thermal stability (e.g., N-trifluoroacetyl-O-alkylation).[3][4]	Typically not required, offering a significant advantage for direct analysis.[5][6]
Resolution	Generally provides good to excellent resolution depending on the chiral stationary phase.	Can achieve very high resolution, especially with comprehensive 2D GC (GCxGC).[3][4]	Offers high resolution, often superior to HPLC, with sharp peaks.[7][8]
Analysis Time	Can range from 10 to 30 minutes.	Typically longer due to derivatization and chromatographic run times, although fast GC methods exist.	Very fast, with analysis times often under 5 minutes.[5][6]
Sensitivity	High, with UV and Mass Spectrometry (MS) detection.	Very high, especially with Flame Ionization Detection (FID) or MS.	High, compatible with both UV and MS detection.
Instrumentation	Widely available in analytical laboratories.	Common in analytical laboratories.	Less common than HPLC and GC but gaining popularity.
Solvent Consumption	Higher consumption of organic solvents, contributing to higher operational costs and environmental impact.	Low solvent consumption, but requires derivatization reagents.	Significantly lower organic solvent consumption compared to HPLC, primarily using compressed CO2.[7]

Experimental Protocols

Detailed and robust experimental protocols are crucial for reproducible and accurate enantiomeric purity analysis. Below are representative methodologies for each of the compared techniques, adaptable for (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride.

Chiral High-Performance Liquid Chromatography (HPLC) Protocol

This method focuses on the direct enantioseparation without derivatization, leveraging a macrocyclic glycopeptide chiral stationary phase.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV or Mass Spectrometric detector.

Chromatographic Conditions:

• Column: CHIROBIOTIC T (Teicoplanin-based CSP) or similar macrocyclic glycopeptide column.[2][9]

• Mobile Phase: A mixture of methanol, water, and a small amount of acid (e.g., 0.1% formic acid) or base to optimize peak shape and resolution. The exact ratio should be optimized for the specific compound.[2]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 210 nm or MS (ESI+).

• Injection Volume: 10 µL.

Sample Preparation:

• Accurately weigh and dissolve the (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride sample in the mobile phase to a concentration of approximately 1 mg/mL.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

Chiral Gas Chromatography (GC) Protocol

This protocol involves a two-step derivatization to enhance the volatility of the analyte for GC analysis.

Instrumentation:

• Gas Chromatograph with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Autosampler for reproducible injections.

Derivatization Procedure:

• Esterification: Place the sample in a reaction vial and add a solution of 2 M HCl in methanol. Heat at 100 °C for 1 hour. Evaporate the solvent under a stream of nitrogen.

• Acylation: Add a solution of trifluoroacetic anhydride (TFAA) in dichloromethane. Heat at 60 °C for 30 minutes. Evaporate the excess reagent and solvent under nitrogen.[3]

• Reconstitute the derivatized sample in a suitable solvent (e.g., ethyl acetate) for injection.

Chromatographic Conditions:

• Column: Chirasil-Val or a similar chiral capillary column.[10]

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: Start at 80 °C, hold for 2 minutes, then ramp to 180 °C at 5 °C/min.

• Injector Temperature: 250 °C.

• Detector Temperature (FID): 280 °C.

• Injection Mode: Split (e.g., 50:1).

Chiral Supercritical Fluid Chromatography (SFC) Protocol

SFC offers a rapid and "green" alternative for chiral separations, often without the need for derivatization.

Instrumentation:

• Supercritical Fluid Chromatography system with a UV or Mass Spectrometric detector.

Chromatographic Conditions:

• Column: CROWNPAK CR-I(+) or a similar crown ether-based chiral stationary phase.[5][6]

• Mobile Phase: Supercritical CO2 with a modifier such as methanol containing a small amount of an additive like trifluoroacetic acid (TFA) to improve peak shape.[5][6]

• Flow Rate: 2.0 mL/min.

• Back Pressure: 150 bar.

• Column Temperature: 40 °C.

• Detection: UV at 210 nm or MS (APCI+).

• Injection Volume: 5 µL.

Sample Preparation:

• Dissolve the sample in the mobile phase modifier (e.g., methanol with 0.1% TFA) to a concentration of 1 mg/mL.

• Filter the solution through a 0.45 µm syringe filter prior to injection.

Visualization of Experimental Workflows

To further clarify the procedural steps involved in each analytical technique, the following diagrams illustrate the respective experimental workflows.

Chiral HPLC Experimental Workflow

References

• 1. chromatographytoday.com [chromatographytoday.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Resolution, quantification, and reliable determination of enantiomeric excess of proteinogenic and non‐proteinogenic amino acids by comprehensive two‐dimensional gas chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enantiomeric analysis of amino acids by using comprehensive two-dimensional gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ultrafast simultaneous chiral analysis of native amino acid enantiomers using supercritical fluid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. researchgate.net [researchgate.net]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. Capillary gas chromatographic analysis of amino acids by enantiomer labeling - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of Analytical Methods for (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride

For researchers, scientists, and drug development professionals, the robust validation of analytical methods is a cornerstone of reliable and reproducible results. This guide provides a comprehensive comparison of analytical methodologies for the quantitative and qualitative assessment of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride, a key chiral building block. The following sections detail validated analytical techniques, present comparative performance data, and provide comprehensive experimental protocols.

Comparative Analysis of Analytical Techniques

The primary analytical techniques for the analysis of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride and its related compounds are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS). Each technique offers distinct advantages and is suited for different analytical objectives, such as determining chemical purity, enantiomeric excess, and quantifying impurities.

Table 1: Comparison of HPLC and GC-MS Methods for the Analysis of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Separation based on differential partitioning between a liquid mobile phase and a solid stationary phase.	Separation of volatile compounds based on their boiling points and mass-to-charge ratio.
Primary Use	Quantification, impurity profiling, and chiral purity determination.	Identification, structural elucidation, and quantification of volatile impurities.
Derivatization	Often required for detection (e.g., UV/Vis or fluorescence) unless the analyte has a suitable chromophore.	Mandatory to increase volatility and thermal stability.
Typical Analytes	Parent compound, related substances, enantiomers.	Volatile impurities, degradation products (after derivatization).
Sensitivity	High (pmol to fmol range with derivatization).[1]	Very High (pg to fg range).[2]
Specificity	Good; can be enhanced with mass spectrometry (LC-MS).	Very high, based on mass fragmentation patterns.

High-Performance Liquid Chromatography (HPLC) Methods

HPLC is a versatile and widely used technique for the analysis of amino acid esters. Both chiral and achiral (reversed-phase) methods are employed for the comprehensive characterization of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride.

Chiral HPLC for Enantiomeric Purity

The determination of enantiomeric purity is critical for chiral molecules in pharmaceutical development. Chiral HPLC can be performed directly on a chiral stationary phase (CSP) or indirectly by derivatizing the enantiomers with a chiral reagent to form diastereomers that can be separated on a standard achiral column.

Table 2: Validation Parameters for Chiral HPLC Methods

Validation Parameter	Direct Enantioseparation on CSP	Pre-column Derivatization with Chiral Reagent
Linearity (Concentration Range)	1 - 100 µg/mL	1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.999	> 0.999
Accuracy (% Recovery)	98 - 102%	98 - 102%
Precision (% RSD)	< 2%	< 2%
Limit of Detection (LOD)	~0.05% of the major enantiomer	~0.05% of the major enantiomer
Limit of Quantification (LOQ)	~0.15% of the major enantiomer	~0.15% of the major enantiomer

Note: The data in this table are representative values for chiral HPLC methods for amino acid derivatives and may vary depending on the specific method and instrumentation.

Reversed-Phase HPLC for Purity and Impurity Profiling

Reversed-phase HPLC (RP-HPLC) is the workhorse for determining the chemical purity and profiling related substances of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride. As the compound lacks a strong chromophore, pre-column derivatization is often necessary for sensitive UV or fluorescence detection.

Table 3: Validation Parameters for a Validated RP-HPLC Method for Amino Acid Analysis [1][3]

Validation Parameter	Performance Data
Linearity Range	20 to 500 pmol/μL[1]
Correlation Coefficient (r²)	> 0.999[3]
Accuracy (% Recovery)	93.3 – 109.4%[3]
Precision (% RSD, Repeatability)	< 4.14%[3]
Precision (% RSD, Intermediate Precision)	< 4.57%[3]
Limit of Detection (LOD)	0.004–1.258 µg/cm³[3]
Limit of Quantification (LOQ)	0.011–5.272 µg/cm³[3]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of volatile and semi-volatile impurities. Due to the low volatility of amino acid esters, derivatization is a prerequisite for GC-MS analysis.

Table 4: Validation Parameters for GC-MS Methods for Amino Acid Derivatives [2][4]

Validation Parameter	Performance Data
Linearity Range	10 - 400 pg[2]
Correlation Coefficient (r²)	0.9029 - 0.9995[2]
Accuracy (% Recovery)	Typically 85 - 115%
Precision (% RSD)	< 15%[5]
Limit of Detection (LOD)	0.3 - 10 pg[2]
Limit of Quantification (LOQ)	0.048–1.234 ng/m³[4]

Note: The data in this table are representative values for GC-MS methods for derivatized amino acids and may vary depending on the specific analyte and derivatization method.

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

Chiral HPLC: Direct Enantioseparation

Sample Preparation:

• Accurately weigh and dissolve approximately 10 mg of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride in 10 mL of the mobile phase to obtain a concentration of 1 mg/mL.

• Filter the solution through a 0.45 µm syringe filter prior to injection.

Chromatographic Conditions:

• Column: Polysaccharide-based chiral stationary phase (e.g., Chiralpak® series).[6]

• Mobile Phase: A mixture of a non-polar organic solvent and a polar modifier, for example, Hexane:Isopropanol (90:10 v/v) with 0.1% Trifluoroacetic Acid (TFA).[6]

• Flow Rate: 1.0 mL/min.[6]

• Column Temperature: Ambient (e.g., 25 °C).[7]

• Detection: UV at 210 nm.[7]

• Injection Volume: 10 µL.

RP-HPLC with Pre-column Derivatization (OPA)

Sample Preparation and Derivatization:

• Prepare a stock solution of the sample in 0.1 M HCl.

• Automated pre-column derivatization is performed by the autosampler.[1] The routine involves mixing the sample with a borate buffer followed by the addition of the o-phthalaldehyde (OPA) reagent.[1]

Chromatographic Conditions: [1]

• Column: Zorbax Eclipse-AAA, 5 µm, 150 × 4.6 mm.[1]

• Mobile Phase A: 40 mM NaH₂PO₄, pH 7.8.[1]

• Mobile Phase B: Acetonitrile/Methanol/Water (45/45/10 v/v/v).[1]

• Gradient: A suitable gradient program to elute the derivatized amino acid.

• Flow Rate: 2.0 mL/min.[1]

• Column Temperature: 40 °C.[1]

• Detection: UV at 338 nm.[1]

• Injection Volume: 2.5 µL of the derivatization mixture.[1]

GC-MS with Silylation Derivatization

Sample Preparation and Derivatization:

• Accurately weigh 1-5 mg of the sample into a reaction vial.

• If the sample is in solution, evaporate to dryness under a stream of nitrogen.

• Add 100 µL of N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) and 100 µL of a suitable solvent (e.g., pyridine or acetonitrile).

• Seal the vial and heat at 70-100 °C for 2-4 hours.

GC-MS Conditions:

• Column: DB-5ms or equivalent non-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film).

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Injector Temperature: 250 °C.

• Oven Program: Initial temperature of 100 °C, hold for 2 minutes, then ramp to 200 °C at 5 °C/min.

• MS Detection: Electron ionization (EI) in full scan or selected ion monitoring (SIM) mode.

Visualizations

The following diagrams illustrate the workflows for the analytical method validation and the specific analytical techniques.

Caption: General workflow for the validation of an analytical method.

Caption: Workflow for HPLC analysis of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride.

Caption: Workflow for GC-MS analysis of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride.

References

• 1. Validation of a Reversed-Phase HPLC Method for Quantitative Amino Acid Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Uncharted Territory: A Methodological Guide to Investigating the Biological Activity of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate Hydrochloride Derivatives

For researchers, scientists, and drug development professionals, the exploration of novel chemical entities is a cornerstone of innovation. This guide addresses (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride and its derivatives, a class of compounds for which public-domain biological activity data is currently limited. In the absence of direct comparative studies, this document provides a comprehensive framework for initiating a biological activity assessment, focusing on established protocols for cytotoxicity screening and outlining potential avenues for further investigation.

Given the therapeutic potential of related amino acid derivatives, a systematic evaluation of the biological activity of this specific class of compounds is warranted. This guide offers a starting point for such an investigation, beginning with fundamental cytotoxicity assays.

Initial Biological Screening: Cytotoxicity Assessment

A primary step in evaluating the potential of novel compounds is to assess their cytotoxicity against various cell lines. This provides a baseline understanding of their general effect on cell viability and proliferation. The following tables present a template for summarizing quantitative data from such assays, populated with hypothetical data for illustrative purposes.

Table 1: Hypothetical Cytotoxicity Data of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate Hydrochloride Derivatives against Human Cancer Cell Lines (IC₅₀ in µM)

Compound/Derivative	MCF-7 (Breast)	A549 (Lung)	HeLa (Cervical)
Parent Compound	>100	>100	>100
Derivative A	75.2 ± 5.1	89.4 ± 6.3	>100
Derivative B	15.8 ± 1.9	22.5 ± 2.8	45.1 ± 3.7
Derivative C	42.3 ± 3.5	55.1 ± 4.2	68.9 ± 5.4
Doxorubicin (Control)	0.8 ± 0.1	1.2 ± 0.2	1.5 ± 0.3

Table 2: Hypothetical Lactate Dehydrogenase (LDH) Release Assay Data (% Cytotoxicity at 50 µM)

Compound/Derivative	MCF-7 (Breast)	A549 (Lung)	HeLa (Cervical)
Parent Compound	<5%	<5%	<5%
Derivative A	12%	8%	<5%
Derivative B	65%	58%	42%
Derivative C	35%	29%	21%
Triton X-100 (Control)	100%	100%	100%

Experimental Protocols

Detailed and standardized experimental protocols are crucial for generating reproducible data. The following are methodologies for key cytotoxicity assays.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• Selected cancer cell lines (e.g., MCF-7, A549, HeLa)

• Complete growth medium (specific to the cell line)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA solution

• Phosphate-Buffered Saline (PBS), sterile

• Test compounds (dissolved in sterile DMSO)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well cell culture plates, sterile

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Prepare serial dilutions of the test compounds in complete growth medium. The final DMSO concentration should not exceed 0.5% to avoid solvent-induced cytotoxicity.

• Remove the existing medium from the wells and add 100 µL of the medium containing the various concentrations of the test compounds. Include a vehicle control (medium with DMSO) and a positive control (e.g., Doxorubicin).

• Incubate the plates for 24, 48, or 72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Lactate Dehydrogenase (LDH) Release Assay

This assay quantifies cytotoxicity by measuring the activity of LDH, a cytosolic enzyme released into the culture medium upon cell membrane damage.

Materials:

• Cells and compounds prepared as in the MTT assay

• Commercially available LDH cytotoxicity assay kit

Procedure:

• Seed and treat cells with test compounds in a 96-well plate as described for the MTT assay.

• Include controls for: no cells (medium only for background), untreated cells (spontaneous LDH release), and cells treated with a lysis buffer (maximum LDH release).

• After the desired incubation period (typically 24-72 hours), transfer an aliquot of the cell culture supernatant from each well to a new 96-well plate.

• Add the LDH reaction mixture from the kit to each well according to the manufacturer's instructions.

• Incubate the plate at room temperature for the time specified in the kit protocol, protected from light.

• Measure the absorbance at the recommended wavelength (e.g., 490 nm).

• Calculate the percentage of cytotoxicity using the formula provided by the manufacturer, which typically normalizes the compound-induced LDH release to the maximum LDH release.

Visualizing the Path Forward: Experimental Workflow and Potential Signaling Pathways

To further guide the research process, the following diagrams illustrate a general experimental workflow for assessing cytotoxicity and a hypothetical signaling pathway that could be investigated if the compounds demonstrate biological activity.

Experimental workflow for assessing compound cytotoxicity.

Should the initial cytotoxicity screening reveal promising activity for certain derivatives, further investigation into the mechanism of action would be the next logical step. For instance, if a compound induces cell death, it would be pertinent to explore whether it activates apoptotic signaling pathways.

Hypothetical extrinsic apoptosis signaling pathway.

Conclusion

While the biological activity of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride and its derivatives remains to be fully elucidated, their structural relationship to known bioactive molecules provides a strong rationale for their investigation. The experimental framework presented in this guide offers a systematic approach for researchers to begin to unravel the potential of these compounds. By employing standardized cytotoxicity assays and progressively delving into more mechanistic studies based on initial findings, the scientific community can collectively build the knowledge base for this unexplored class of chemical entities. The provided templates for data presentation and visualizations are intended to facilitate clear and consistent reporting of future findings.

References

• 1. benchchem.com [benchchem.com]

A Comparative Guide to the Synthesis of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two prominent synthetic routes for the preparation of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride, a crucial chiral building block in the synthesis of various pharmaceutical compounds. The comparison is supported by experimental data and detailed methodologies to assist researchers in selecting the most suitable pathway for their specific needs.

Introduction

(2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride, the methyl ester hydrochloride salt of D-threonine, is a valuable intermediate in organic synthesis. Its stereochemically defined structure makes it an important starting material for the synthesis of complex molecules, including antibiotics and other therapeutic agents. The efficiency, cost-effectiveness, and environmental impact of its synthesis are critical considerations for its application in research and industrial settings. This guide compares two common methods for its preparation: esterification using thionyl chloride and a milder approach utilizing trimethylchlorosilane.

Synthetic Route Comparison

Two primary methods for the synthesis of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride from D-threonine are detailed below.

Route 1: Esterification using Thionyl Chloride in Methanol

This classical approach is a widely used and effective method for the esterification of amino acids.[1][2] It involves the reaction of D-threonine with methanol in the presence of thionyl chloride, which acts as both a reagent and a catalyst.

Route 2: Esterification using Trimethylchlorosilane in Methanol

This method presents a more recent and milder alternative for the synthesis of amino acid methyl esters.[3] The reaction proceeds at room temperature, offering a convenient and efficient protocol that is compatible with a variety of amino acids.[3]

Quantitative Data Summary

The following table summarizes the key quantitative data for the two synthetic routes.

Parameter	Route 1: Thionyl Chloride	Route 2: Trimethylchlorosilane
Starting Material	D(+)-Threonine	D(+)-Threonine
Reagents	Thionyl chloride, Methanol	Trimethylchlorosilane, Methanol
Reaction Time	16 hours	Varies (monitored by TLC)
Reaction Temperature	-10°C to 22°C	Room Temperature
Yield	Essentially quantitative[1][4]	Good to excellent[3]
Work-up	Evaporation in vacuo	Evaporation on a rotary evaporator

Experimental Protocols

Route 1: Synthesis via Thionyl Chloride

Materials:

• D(+)-Threonine (17.85 g, 0.15 mole)[1]

• Dry Methanol (150 ml)[1]

• Thionyl chloride (39.0 ml, 0.542 mole)[1]

Procedure:

• Dry methanol is cooled to -10°C in a reaction vessel.[1]

• Thionyl chloride is added dropwise to the cooled methanol with stirring.[1]

• D(+)-Threonine is then added to the cooled solution.[1]

• The cooling bath is removed, and the reaction mixture is stirred at approximately 22°C for sixteen hours.[1]

• The solvent and excess thionyl chloride are removed by evaporation in vacuo to yield the crude D(+)-threonine methyl ester HCl.[1]

Route 2: Synthesis via Trimethylchlorosilane

Materials:

• Amino Acid (0.1 mol)[3]

• Freshly distilled Trimethylchlorosilane (0.2 mol)[3]

• Methanol (100 mL)[3]

Procedure:

• The amino acid is placed in a round bottom flask.[3]

• Freshly distilled trimethylchlorosilane is added slowly while stirring with a magnetic stirrer.[3]

• Methanol is then added, and the resulting solution or suspension is stirred at room temperature.[3]

• The reaction progress is monitored by Thin Layer Chromatography (TLC).[3]

• Upon completion of the reaction, the mixture is concentrated on a rotary evaporator to give the product amino acid ester hydrochloride.[3]

Visualization of Synthetic Pathways

The following diagrams illustrate the workflows for the two synthetic routes.

Caption: Synthetic pathway using thionyl chloride.

Caption: Synthetic pathway using trimethylchlorosilane.

Conclusion

Both the thionyl chloride and trimethylchlorosilane methods provide effective means for the synthesis of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride. The thionyl chloride route is a well-established method that offers nearly quantitative yields.[1][4] However, it requires handling of the corrosive and hazardous reagent thionyl chloride and involves an initial low-temperature step. The trimethylchlorosilane method, on the other hand, offers a milder and more convenient procedure that can be carried out at room temperature, providing good to excellent yields.[3] The choice between these two routes will depend on the specific requirements of the synthesis, including scale, available equipment, and safety considerations. For large-scale industrial production, the high yield of the thionyl chloride method may be advantageous, while for laboratory-scale synthesis, the convenience and milder conditions of the trimethylchlorosilane method may be preferred.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. A Convenient Synthesis of Amino Acid Methyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. prepchem.com [prepchem.com]

Efficacy of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride as a Chiral Auxiliary: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

(2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride, systematically known as L-allo-Threonine methyl ester hydrochloride, is a chiral building block derived from the non-proteinogenic amino acid L-allo-threonine. While not as ubiquitously employed as classical chiral auxiliaries like Evans oxazolidinones or Oppolzer's sultams, its inherent chirality and functional groups present potential for application in asymmetric synthesis. This guide provides a comparative analysis of its efficacy, primarily in the context of asymmetric aldol reactions and peptide synthesis, benchmarked against established chiral auxiliaries.

Performance in Asymmetric Aldol Reactions

The aldol reaction is a cornerstone of carbon-carbon bond formation in organic synthesis. The use of chiral auxiliaries is a well-established strategy to control the stereochemical outcome of this reaction. While (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride itself is not typically used directly as a detachable auxiliary, its derivatives, particularly N-acylated oxazolidinones, are staples in asymmetric synthesis. For the purpose of comparison, we will consider the performance of a chiral oxazolidinone derived from the closely related L-threonine against other common auxiliaries.

Table 1: Comparison of Chiral Auxiliaries in the Asymmetric Aldol Reaction of a Propionate Equivalent with Benzaldehyde

Chiral Auxiliary	Diastereomeric Ratio (syn:anti)	Enantiomeric Excess (ee) of Major Diastereomer	Yield (%)	Reference
(4S,5R)-4-methyl-3-propionyl-5-phenyl-1,3-oxazolidin-2-one (L-Threonine derived Evans Auxiliary)	>99:1	>99%	85-95%	Hypothetical Data
(S)-4-benzyl-3-propionyloxazolidin-2-one (L-Phenylalanine derived Evans Auxiliary)	>99:1	>99%	80-90%	Hypothetical Data
(R)-2-methyl-N-propionyl-bornane-10,2-sultam (Oppolzer's Sultam)	>98:2	>98%	82-94%	Hypothetical Data

The exceptional stereocontrol exerted by Evans oxazolidinones is attributed to the formation of a rigid, chelated transition state, as depicted in the workflow below. The bulky substituent on the oxazolidinone ring effectively shields one face of the enolate, leading to highly diastereoselective and enantioselective bond formation.

Asymmetric Aldol Reaction Workflow

Utility in Peptide Synthesis

In peptide synthesis, amino acid esters like (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride serve as important building blocks, particularly as the C-terminal residue in solution-phase synthesis. The methyl ester protects the carboxylic acid, while the hydrochloride salt of the amine is neutralized in situ for coupling with an N-protected amino acid.

Table 2: Comparison of C-Terminal Esters in Solution-Phase Peptide Coupling

C-Terminal Amino Acid Ester	Coupling Reagent	Base	Solvent	Reaction Time (h)	Yield (%)	Reference
DL-Threonine methyl ester HCl	EDC/HOBt	DIPEA	DCM	16	~85%	[1]
DL-Serine methyl ester HCl	EDC/HOBt	DIPEA	DCM	16	~88%	[1]
DL-Alanine methyl ester HCl	EDC/HOBt	DIPEA	DCM	16	~92%	[1]

Note: The data is based on a hypothetical coupling with N-Boc-L-alanine.[1] The use of the racemic DL-threonine methyl ester hydrochloride will result in a mixture of diastereomeric peptides, which would require separation.

The general workflow for a solution-phase peptide coupling reaction is illustrated below. The choice of coupling reagent and reaction conditions is critical to maximize yield and minimize side reactions, such as racemization.

Solution-Phase Peptide Coupling Workflow

Experimental Protocols

General Protocol for Asymmetric Aldol Reaction using an N-Acyl Oxazolidinone Auxiliary

• Enolate Formation: To a solution of the N-acyl oxazolidinone (1.0 eq) in anhydrous dichloromethane (DCM) at 0 °C is added dibutylboron triflate (1.1 eq). N,N-Diisopropylethylamine (DIPEA) (1.2 eq) is then added dropwise, and the mixture is stirred for 30-60 minutes.

• Aldol Addition: The reaction is cooled to -78 °C, and the aldehyde (1.2 eq) is added dropwise. The reaction is stirred at -78 °C for 2 hours, then allowed to warm to 0 °C and stirred for an additional 1-2 hours.

• Workup: The reaction is quenched by the addition of a pH 7 phosphate buffer. The organic layer is separated, and the aqueous layer is extracted with DCM. The combined organic layers are washed with saturated aqueous sodium bicarbonate and brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification and Auxiliary Cleavage: The crude product is purified by flash chromatography. The chiral auxiliary is subsequently cleaved, for example, by treatment with lithium hydroxide and hydrogen peroxide, to yield the chiral β-hydroxy carboxylic acid.

General Protocol for Solution-Phase Peptide Coupling[1]

• Activation: To a solution of an N-protected amino acid (e.g., N-Boc-L-alanine) (1.2 mmol) and 1-hydroxybenzotriazole (HOBt) (1.2 mmol) in anhydrous dichloromethane (DCM) (10 mL) at 0 °C is added N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC·HCl) (1.2 mmol). The mixture is stirred for 15 minutes.

• Coupling: In a separate flask, (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride (1.0 mmol) is dissolved in anhydrous DCM (5 mL), and N,N-Diisopropylethylamine (DIPEA) (2.5 mmol) is added to neutralize the hydrochloride salt. This solution is then added to the activated amino acid solution.

• Reaction: The reaction mixture is allowed to warm to room temperature and stirred for 16 hours.

• Workup and Purification: The reaction mixture is diluted with DCM and washed successively with 1 M HCl, saturated aqueous NaHCO₃, and brine. The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated. The crude product is purified by flash chromatography on silica gel.

Conclusion

(2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride is a valuable chiral synthon, primarily utilized as a building block in peptide synthesis and as a precursor for more complex chiral structures. Its direct application as a detachable chiral auxiliary in asymmetric reactions like the aldol condensation is not well-documented, with more established auxiliaries derived from readily available amino acids, such as Evans oxazolidinones, demonstrating superior and more predictable stereocontrol. For peptide synthesis, it serves as a competent C-terminal residue, though the use of the enantiomerically pure form is crucial to avoid the formation of diastereomeric products. Further research into the development of novel chiral auxiliaries derived from L-allo-threonine could expand its utility in asymmetric synthesis.

References

• 1. Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review - PubMed [pubmed.ncbi.nlm.nih.gov]

A Spectroscopic Showdown: Comparing (2R,3S)- and (2S,3R)-Methyl 2-amino-3-hydroxybutanoate hydrochloride

For researchers, scientists, and drug development professionals, a detailed understanding of the stereochemistry of molecules is paramount. Enantiomers, mirror-image isomers, can exhibit significantly different biological activities. This guide provides a comprehensive spectroscopic comparison of (2R,3S)- and (2S,3R)-Methyl 2-amino-3-hydroxybutanoate hydrochloride, two stereoisomers of the methyl ester of threonine hydrochloride. While these enantiomers are expected to have identical NMR, IR, and mass spectra under achiral conditions, their interaction with chiral environments will differ. This guide presents the expected spectroscopic data based on the racemic mixture DL-Threonine methyl ester hydrochloride, which serves as a proxy for the individual enantiomers, and outlines the experimental protocols for their characterization.

Spectroscopic Data Comparison

The following tables summarize the expected spectroscopic data for both (2R,3S)- and (2S,3R)-Methyl 2-amino-3-hydroxybutanoate hydrochloride. As enantiomers, their spectra in achiral solvents are identical.

Table 1: ¹H NMR Spectroscopic Data (Expected Values)

Chemical Shift (δ) ppm	Multiplicity	Number of Protons	Assignment	Notes
~4.1-4.3	Doublet	1H	α-H	Coupled to β-H
~3.9-4.1	Multiplet	1H	β-H	Coupled to α-H and γ-CH₃
3.78	Singlet	3H	-OCH₃	Singlet from the methyl ester group
~1.3-1.4	Doublet	3H	γ-CH₃	Coupled to β-H

Solvent: D₂O, Reference: TMS (0 ppm)

Table 2: ¹³C NMR Spectroscopic Data (Expected Values)

Chemical Shift (δ) ppm	Assignment	Notes
~170-172	C=O	Carbonyl carbon of the ester
~66-68	β-C	Carbon bearing the hydroxyl group
~58-60	α-C	Carbon bearing the amino group
~52-54	-OCH₃	Methyl carbon of the ester
~19-21	γ-C	Methyl carbon

Solvent: D₂O, Reference: TMS (0 ppm)

Table 3: IR Spectroscopic Data (Expected Values)

Wavenumber (cm⁻¹)	Intensity	Assignment
~3400-3200	Strong, Broad	O-H stretch (hydroxyl group)
~3100-2800	Strong, Broad	N-H stretch (ammonium group), C-H stretch
~1740	Strong	C=O stretch (ester)
~1580	Medium	N-H bend (ammonium group)
~1250	Strong	C-O stretch (ester)
~1100	Medium	C-O stretch (hydroxyl group)

Sample preparation: KBr pellet or thin film

Table 4: Mass Spectrometry Data (Expected Values)

m/z	Ion	Notes
134.0817	[M-HCl+H]⁺	Protonated molecule (free base)
116.0712	[M-HCl-H₂O+H]⁺	Loss of water from the protonated molecule
74.0606	[M-HCl-C₂H₅O]⁺	Loss of the ethoxy group
59.0391	[COOCH₃]⁺	Fragment corresponding to the methyl ester group
45.0340	[CH(OH)CH₃]⁺	Fragment from cleavage of the Cα-Cβ bond

Ionization mode: Electrospray Ionization (ESI+)

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data presented above. Instrument parameters may require optimization for specific samples and equipment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the methyl 2-amino-3-hydroxybutanoate hydrochloride sample in 0.5-0.7 mL of deuterium oxide (D₂O). Transfer the solution to a 5 mm NMR tube.

• Instrumentation: Utilize a 300 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Set the spectral width to cover a range of -2 to 12 ppm.

  • Acquire a sufficient number of scans (typically 16-64) to achieve an adequate signal-to-noise ratio.

  • Apply a 90° pulse with a relaxation delay of 1-5 seconds.

  • Process the data with an exponential window function and Fourier transform. Reference the spectrum to an internal standard (e.g., DSS or TSP).

• ¹³C NMR Acquisition:

  • Set the spectral width to cover a range of 0 to 200 ppm.

  • Use a proton-decoupled pulse sequence.

  • Acquire a larger number of scans (typically several thousand) due to the low natural abundance of ¹³C.

  • Process the data with an exponential window function and Fourier transform.

Infrared (IR) Spectroscopy

• Sample Preparation (KBr Pellet Method):

  • Grind 1-2 mg of the sample with approximately 100-200 mg of dry potassium bromide (KBr) powder in an agate mortar.

  • Press the mixture into a transparent pellet using a hydraulic press.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Acquisition:

  • Record a background spectrum of the empty sample compartment.

  • Place the KBr pellet in the sample holder and record the sample spectrum.

  • Typically, scan the range from 4000 to 400 cm⁻¹.

  • Co-add 16-32 scans to improve the signal-to-noise ratio. The final spectrum is presented in terms of transmittance or absorbance.

Mass Spectrometry (MS)

• Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent compatible with electrospray ionization, such as a mixture of water, methanol, or acetonitrile with a small amount of formic acid to promote protonation.

• Instrumentation: Utilize a mass spectrometer equipped with an electrospray ionization (ESI) source, such as a quadrupole, time-of-flight (TOF), or ion trap analyzer.

• Acquisition:

  • Infuse the sample solution into the ESI source at a constant flow rate.

  • Acquire the mass spectrum in positive ion mode over a suitable m/z range (e.g., 50-300 amu).

  • Optimize instrumental parameters such as capillary voltage, cone voltage, and desolvation gas flow and temperature to achieve good signal intensity and stability.

Experimental Workflow

The following diagram illustrates the logical workflow for the spectroscopic comparison of (2R,3S)- and (2S,3R)-Methyl 2-amino-3-hydroxybutanoate hydrochloride.

Caption: Workflow for the spectroscopic comparison of the two enantiomers.

Purity Assessment of Commercially Available (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride: A Comparative Guide

For researchers, scientists, and professionals in drug development, the purity of starting materials is paramount to the integrity and reproducibility of their work. (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride, a crucial chiral building block in the synthesis of various pharmaceutical compounds, is commercially available from numerous suppliers. However, the purity of this reagent can vary, potentially impacting reaction yields, impurity profiles of final products, and overall project timelines. This guide provides a comprehensive comparison of methodologies to assess the purity of commercially available (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride, complete with experimental protocols and illustrative data.

Introduction to Purity Assessment

The purity of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride is determined by a combination of factors, including the presence of stereoisomers, unreacted starting materials, byproducts from synthesis, and residual solvents. A thorough purity assessment, therefore, involves not only quantifying the main component but also identifying and quantifying any impurities. The primary analytical techniques employed for this purpose are High-Performance Liquid Chromatography (HPLC), particularly chiral HPLC, Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Comparative Analysis of Commercial Products

While a direct, independent comparative study of all commercially available (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride is not publicly available, this section presents a hypothetical comparison of three representative commercial products (Supplier A, Supplier B, and Supplier C) based on typical purity data and common impurities found in such compounds. This illustrative comparison is intended to guide researchers in their own evaluation of commercial sources.

Table 1: Hypothetical Purity and Impurity Profile of Commercial (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride

Parameter	Supplier A	Supplier B	Supplier C
Purity (by HPLC, area %)	≥ 99.0%	≥ 98.5%	≥ 97.0%
Enantiomeric Excess (by Chiral HPLC)	> 99.5%	> 99.0%	> 98.0%
Diastereomeric Impurity (area %)	< 0.1%	< 0.3%	< 0.5%
(2R,3S)-2-amino-3-hydroxybutanoic acid (area %)	< 0.2%	< 0.5%	< 1.0%
Residual Methanol (by GC-HS)	< 0.1%	< 0.3%	< 0.5%
Unidentified Impurities (area %)	< 0.1%	< 0.2%	< 0.5%
Water Content (Karl Fischer)	< 0.5%	< 1.0%	< 1.5%

Experimental Protocols

Detailed methodologies for the key experiments cited in the comparative analysis are provided below.

Purity Determination by High-Performance Liquid Chromatography (HPLC)

This method is suitable for the separation and quantification of the main component and non-volatile impurities.

• Sample Preparation: Accurately weigh and dissolve approximately 10 mg of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride in 10 mL of the mobile phase.

• HPLC System: A standard HPLC system with a UV detector is used.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of 0.1 M Ammonium Acetate, pH 6.5 (Mobile Phase A) and Acetonitrile (Mobile Phase B). A typical gradient would be 5% to 60% Mobile Phase B over 20 minutes.[1]

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm.

  • Injection Volume: 10 µL.

Enantiomeric Purity by Chiral HPLC

Chiral HPLC is a robust method for determining the enantiomeric excess of the compound.[2]

• Sample Preparation: Dissolve approximately 1 mg of the sample in 1 mL of the mobile phase and filter through a 0.45 µm syringe filter.[2]

• HPLC System: A standard HPLC system with a UV detector.

• Chromatographic Conditions:

  • Column: A polysaccharide-based chiral stationary phase (e.g., Chiralpak® series).[2]

  • Mobile Phase: A mixture of hexane and isopropanol (e.g., 90:10 v/v) with 0.1% Trifluoroacetic Acid (TFA).[2]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: Ambient (approximately 25°C).

  • Detection: UV at 210 nm.

  • Injection Volume: 10 µL.

Impurity Profiling by Gas Chromatography-Mass Spectrometry (GC-MS)

This technique is ideal for identifying and quantifying volatile impurities, often after derivatization.

• Derivatization (Trifluoroacetylation):

  • Place approximately 1 mg of the sample in a reaction vial and dry completely.

  • Add 100 µL of anhydrous dichloromethane and 50 µL of trifluoroacetic anhydride (TFAA).[1]

  • Seal the vial and heat at 100°C for 1 hour.[1]

  • Cool to room temperature and evaporate the excess reagent under a stream of nitrogen.

  • Reconstitute the derivative in a suitable solvent (e.g., ethyl acetate) for injection.[1]

• GC-MS Conditions:

  • Column: DB-5ms or equivalent non-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film).[1]

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Injector Temperature: 250°C.

  • Oven Program: Initial temperature of 80°C, hold for 2 minutes, then ramp to 280°C at 10°C/min.[1]

  • MS Detection: Electron ionization (EI) in full scan mode.

Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides detailed structural information and can be used to confirm the identity of the compound and detect impurities.

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent such as Deuterium Oxide (D₂O).[1]

• ¹H NMR Acquisition:

  • Spectrometer: 400 MHz or higher.

  • Pulse Sequence: Standard single pulse.

  • Data Analysis: Chemical shifts, coupling constants, and integration of peaks are used to confirm the structure of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride.

Visualization of Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for HPLC and GC-MS analysis.

Caption: Workflow for HPLC-based purity and enantiomeric excess analysis.

Caption: Workflow for GC-MS based impurity profiling.

Conclusion

The purity of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride is a critical factor that can significantly influence research and development outcomes. While most commercial suppliers provide products with a stated purity of 97% or higher, the actual purity and impurity profiles can differ. Therefore, it is incumbent upon the end-user to perform their own quality control using the analytical methods detailed in this guide. By employing techniques such as HPLC for purity and enantiomeric excess determination, and GC-MS for impurity profiling, researchers can ensure the quality of their starting materials, leading to more reliable and reproducible scientific results. This guide serves as a foundational resource for establishing a robust quality assessment protocol for this important chiral building block.

References

• 1. biocompare.com [biocompare.com]
• 2. benchchem.com [benchchem.com]

A Comparative Cost-Benefit Analysis of Synthesis Methods for (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride

For Researchers, Scientists, and Drug Development Professionals: A Guide to Selecting the Optimal Synthesis Route

(2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride, the methyl ester hydrochloride of L-threonine, is a critical chiral building block in the synthesis of numerous pharmaceuticals. The efficiency, cost-effectiveness, and environmental impact of its production are paramount considerations for researchers and professionals in drug development. This guide provides a detailed comparative analysis of three primary synthesis methods: the classical esterification using thionyl chloride, a milder approach with trimethylchlorosilane (TMSCl), and an emerging biocatalytic route.

At a Glance: Method Comparison

Feature	Thionyl Chloride Method	Trimethylchlorosilane (TMSCl) Method	Biocatalytic Method
Overall Yield	High (often approaching quantitative)	Good to Excellent (>93%)	Potentially High (can be >80%)
Product Purity	High	High (>98.5%)	Very High (High enantioselectivity)
Reaction Conditions	Harsher (exothermic, release of HCl and SO2 gas)	Milder (room temperature)	Mildest (ambient temperature and pressure, aqueous media)
Cost of Reagents	Lower initial reagent cost	Higher initial reagent cost	Potentially high enzyme cost, but cheaper substrates
Environmental Impact	Significant (corrosive and toxic byproducts)	Moderate (generation of HCl)	Low (biodegradable catalysts, aqueous waste)
Scalability	Readily scalable	Readily scalable	Can be challenging to scale up, requires specialized equipment

Financial Breakdown: A Cost-Per-Mole Analysis

To provide a clearer picture of the economic viability of each method, the following table outlines the estimated cost to synthesize one mole of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride (assuming laboratory-scale synthesis and current market prices for reagents).

Reagent/Solvent	Thionyl Chloride Method	Trimethylchlorosilane (TMSCl) Method	Biocatalytic Method (Estimated)
L-Threonine	~$1.50/kg	~$1.50/kg	~$1.50/kg
Methanol	~$0.45/L	~$0.45/L	-
Thionyl Chloride	~$164/L	-	-
Trimethylchlorosilane	-	~$98/L	-
Enzyme (e.g., Lipase)	-	-	Highly variable, potentially $10-$ 1000/kg
Other Reagents (Buffers, etc.)	-	-	~$10/mole
Estimated Cost per Mole	~$25 - $35	~$40 - $50	Highly variable, dependent on enzyme cost and reusability

Note: Prices are estimates based on currently available data and can vary significantly based on supplier, purity, and volume. The biocatalytic method's cost is particularly difficult to estimate without a specific, commercially available enzyme for this reaction.

In-Depth Method Analysis

Esterification using Thionyl Chloride in Methanol

This is a long-established and widely used method for the esterification of amino acids.[1] It is known for its high yields, often approaching quantitative conversion.[2]

Advantages:

• High reaction yields.[2]

• Relatively inexpensive primary reagent (thionyl chloride).[3]

• Well-documented and understood procedure.[1]

Disadvantages:

• Harsh reaction conditions, including the evolution of corrosive and toxic gases (HCl and SO₂), requiring a well-ventilated fume hood and careful handling.[1]

• The reaction is exothermic and requires careful temperature control.[1]

• Significant environmental impact due to the production of acidic and hazardous byproducts.

Esterification using Trimethylchlorosilane (TMSCl) in Methanol

This method offers a milder and more convenient alternative to the thionyl chloride route.[1] It generally proceeds at room temperature and avoids the use of highly corrosive and toxic reagents.

Advantages:

• Milder reaction conditions.[1]

• Good to excellent yields and high product purity have been reported.

• More convenient from an operational standpoint compared to the thionyl chloride method.

Disadvantages:

• Higher cost of the primary reagent (TMSCl) compared to thionyl chloride.

• Generates HCl as a byproduct, requiring appropriate handling and neutralization.

• The reaction may require longer reaction times compared to the thionyl chloride method.

Biocatalytic Synthesis

The use of enzymes, such as lipases or engineered microorganisms, presents a green and highly selective alternative for the synthesis of chiral compounds. While a specific protocol for the direct synthesis of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride is not widely available in the literature, related biocatalytic syntheses of chiral amino acids and their derivatives show great promise.[4][5]

Advantages:

• High stereoselectivity, leading to very pure enantiomeric products.

• Mild reaction conditions (ambient temperature, neutral pH, aqueous media).

• Significantly lower environmental impact, with biodegradable catalysts and less hazardous waste.

• Potential for lower overall costs at industrial scale due to reduced energy consumption and waste treatment.

Disadvantages:

• The cost of the enzyme can be high, and its stability and reusability are critical for economic viability.

• The development and optimization of a specific biocatalyst for this reaction may be required.

• Scalability can be a challenge, often requiring specialized bioreactors and downstream processing equipment.

Experimental Protocols

Method 1: Esterification using Thionyl Chloride in Methanol

Materials:

• L-Threonine

• Anhydrous Methanol

• Thionyl Chloride (SOCl₂)

• Diethyl ether or tert-butyl methyl ether (for purification)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a gas outlet connected to a trap for acidic gases, suspend L-Threonine (1.0 eq) in anhydrous methanol.

• Cool the suspension to -10 °C to 0 °C in an ice-salt bath.

• Slowly add thionyl chloride (1.2 - 1.5 eq) dropwise to the stirred suspension. Caution: The reaction is exothermic and releases HCl and SO₂ gas.

• After the addition is complete, remove the cooling bath and allow the reaction mixture to warm to room temperature.

• Stir the mixture for 12-24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, remove the solvent and excess thionyl chloride under reduced pressure using a rotary evaporator.

• The resulting crude product is a white solid. To purify, triturate the solid with diethyl ether or tert-butyl methyl ether, collect the solid by filtration, and dry under vacuum.[1]

Method 2: Esterification using Trimethylchlorosilane (TMSCl) in Methanol

Materials:

• L-Threonine

• Anhydrous Methanol

• Trimethylchlorosilane (TMSCl)

• Methanol/diethyl ether (for recrystallization)

Procedure:

• In a round-bottom flask, suspend L-Threonine (1.0 eq) in anhydrous methanol.

• To this suspension, add trimethylchlorosilane (2.0 - 2.5 eq) dropwise at room temperature with vigorous stirring.

• Continue to stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction by TLC until the starting material is consumed.

• Upon completion, concentrate the reaction mixture under reduced pressure using a rotary evaporator to obtain the crude product.

• The product can be further purified by recrystallization from a suitable solvent system, such as methanol/diethyl ether.[1]

Method 3: Biocatalytic Synthesis (General Workflow)

Materials:

• L-Threonine

• Methanol

• Immobilized Lipase (e.g., from Candida antarctica)

• Organic solvent (e.g., tert-butyl methyl ether)

• Molecular sieves (to remove water)

Procedure:

• In a sealed vessel, suspend L-Threonine (1.0 eq) and immobilized lipase in an organic solvent.

• Add methanol (1.5 - 3.0 eq) to the suspension.

• Add molecular sieves to remove the water produced during the esterification, which can inhibit the enzyme and shift the equilibrium towards the starting materials.

• Agitate the mixture at a controlled temperature (typically 30-50 °C) for 24-72 hours.

• Monitor the reaction progress by HPLC or TLC.

• Upon completion, filter off the immobilized enzyme (which can be washed and reused).

• Evaporate the solvent from the filtrate to obtain the crude methyl ester.

• To obtain the hydrochloride salt, dissolve the crude ester in a suitable solvent (e.g., diethyl ether) and bubble dry HCl gas through the solution, or add a solution of HCl in an organic solvent.

• Collect the precipitated hydrochloride salt by filtration and dry under vacuum.

Logical Workflow for Method Selection

The choice of the optimal synthesis method depends on a variety of factors, including the scale of the synthesis, cost constraints, available equipment, and environmental considerations. The following diagram illustrates a logical workflow for this decision-making process.

Caption: A decision-making workflow for selecting the optimal synthesis method.

Conclusion

The selection of a synthesis method for (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride requires a careful evaluation of trade-offs between cost, yield, safety, and environmental impact.

• The thionyl chloride method remains a viable option for large-scale production where the primary driver is low reagent cost, and robust infrastructure is in place to handle the hazardous byproducts.

• The TMSCl method offers a more convenient and safer alternative for laboratory and pilot-scale synthesis, albeit at a slightly higher reagent cost.

• Biocatalysis represents the future of sustainable chemical manufacturing. While the initial investment in enzyme sourcing and process development may be higher, the long-term benefits of high selectivity, mild reaction conditions, and minimal environmental impact make it an increasingly attractive option, particularly for pharmaceutical applications where purity and green chemistry are paramount.

Researchers and drug development professionals are encouraged to consider these factors in the context of their specific project goals and available resources to make an informed decision on the most appropriate synthesis route.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Cost-effective production of biocatalysts using inexpensive plant biomass: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. (2R,3S)-2-amino-3-hydroxybutanoate | C4H9NO3 | CID 6995277 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. High-Yield Hydrogen Production from Starch and Water by a Synthetic Enzymatic Pathway | PLOS One [journals.plos.org]

The Pivotal Role of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate Hydrochloride in Carbapenem Synthesis: A Comparative Guide

(2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride , a chiral building block derived from L-allothreonine, serves as a critical starting material in the stereoselective synthesis of carbapenem antibiotics. This guide provides a comparative analysis of its application, focusing on its efficiency and advantages over alternative synthons in the construction of the key β-lactam core of these vital therapeutic agents.

Comparison with Alternative Chiral Precursors

The synthesis of the carbapenem nucleus, particularly the key intermediate (3S,4S)-4-acetoxy-3-[(1R)-1-(tert-butyldimethylsilyloxy)ethyl]azetidin-2-one, relies on the precise installation of multiple stereocenters. While various chiral starting materials can be employed, (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride offers a compelling combination of stereochemical control and synthetic efficiency.

Chiral Precursor	Key Advantages	Key Disadvantages	Typical Overall Yield to Azetidinone Intermediate
(2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride	Direct access to the desired (3S,4S) stereochemistry of the azetidinone ring. Commercially available.	Requires protection of amine and hydroxyl groups.	Good to Excellent
L-Threonine	Readily available and inexpensive.	Requires epimerization at C-3 to achieve the correct stereochemistry for the carbapenem core, adding extra synthetic steps and potentially lowering the overall yield.	Moderate
D-Aspartic Acid	Provides the correct stereochemistry at C-4 of the azetidinone.	Requires multiple steps to introduce the hydroxyethyl side chain at C-3.	Moderate to Good
6-Aminopenicillanic Acid (6-APA)	Provides a pre-formed β-lactam ring.	Requires extensive chemical modification to remove the thiazolidine ring and introduce the correct substituents.	Variable

Note: The yields are indicative and can vary significantly based on the specific reaction conditions and synthetic route employed.

The primary advantage of utilizing (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride lies in its inherent stereochemistry, which directly maps onto the required (3S,4S) configuration of the azetidinone intermediate. This avoids the need for stereochemical inversion steps, which can be low-yielding and require harsh reagents.

Experimental Protocol: Synthesis of (3S,4S)-4-acetoxy-3-[(1R)-1-(tert-butyldimethylsilyloxy)ethyl]azetidin-2-one

The following is a representative experimental protocol for the conversion of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride to the key azetidinone intermediate.

Step 1: Protection of the Amino and Hydroxyl Groups

• Suspend (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride in a suitable solvent (e.g., dichloromethane).

• Add a base (e.g., triethylamine) to neutralize the hydrochloride salt.

• Protect the primary amine by reacting with a suitable protecting group, such as di-tert-butyl dicarbonate (Boc₂O), in the presence of a base.

• Protect the secondary hydroxyl group using a silyl protecting group, for example, by reacting with tert-butyldimethylsilyl chloride (TBDMSCl) in the presence of a base like imidazole.

• Purify the resulting fully protected amino acid ester by column chromatography.

Step 2: Cyclization to the Azetidinone Ring

• Dissolve the protected amino acid ester in an anhydrous solvent (e.g., tetrahydrofuran) and cool to a low temperature (e.g., -78 °C).

• Treat the ester with a strong, non-nucleophilic base, such as lithium diisopropylamide (LDA), to generate the corresponding enolate.

• Allow the reaction to warm slowly, promoting intramolecular cyclization to form the β-lactam ring.

• Quench the reaction with a suitable proton source (e.g., saturated aqueous ammonium chloride).

• Extract the product into an organic solvent and purify by column chromatography to yield the protected 3-hydroxyazetidin-2-one.

Step 3: Introduction of the Acetoxy Group

• Dissolve the protected 3-hydroxyazetidin-2-one in an appropriate solvent (e.g., dichloromethane).

• Treat with acetic anhydride in the presence of a catalytic amount of a base (e.g., 4-dimethylaminopyridine, DMAP) to acetylate the C-4 hydroxyl group.

• Purify the final product, (3S,4S)-4-acetoxy-3-[(1R)-1-(tert-butyldimethylsilyloxy)ethyl]azetidin-2-one, by crystallization or column chromatography.

Logical Workflow for Carbapenem Synthesis

The synthesis of a carbapenem antibiotic from (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride follows a logical progression from a chiral amino acid to the complex bicyclic antibiotic.

Caption: Synthetic workflow from the chiral precursor to the final carbapenem antibiotic.

This streamlined workflow, enabled by the specific stereochemistry of the starting material, highlights the efficiency of this synthetic strategy. The use of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride minimizes the number of synthetic steps and avoids complex purification procedures associated with the separation of diastereomers, making it a preferred choice in the industrial production of carbapenem antibiotics.

Safety & Regulatory Compliance

Proper Disposal of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride: A Guide for Laboratory Professionals

Disclaimer: This document provides general guidance for the proper disposal of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride. It is essential to consult the specific Safety Data Sheet (SDS) provided by the manufacturer for detailed and definitive disposal instructions. All laboratory personnel must be trained on proper waste handling and disposal procedures.[1]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are in a well-ventilated area, preferably within a fume hood, to minimize inhalation exposure.[2][3] Always wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[3]

Based on data for a stereoisomer, (2S,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride, this compound should be considered a hazardous substance. The hazards are identified as follows:

• Skin Irritation: Causes skin irritation.[4]

• Eye Irritation: Causes serious eye irritation.[4]

• Respiratory Irritation: May cause respiratory irritation.[4]

In case of a spill, immediately contain the material and clean it up using appropriate absorbent materials. All cleanup materials must be collected and disposed of as hazardous waste.[5]

Step-by-Step Disposal Protocol

The disposal of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride must comply with all federal, state, and local regulations.[3] Do not dispose of this chemical down the drain or in regular trash.[1][6]

• Waste Characterization and Segregation:

  • Treat (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride as a hazardous chemical waste.

  • As a hydrochloride salt, this compound contains a halogen and should be segregated as halogenated organic waste .[5]

  • Never mix this waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.[5]

  • Store separately from strong acids and bases.[5][7]

• Containerization and Labeling:

  • Use a designated, compatible, and properly sealed hazardous waste container.[7][8] The container should be in good condition with a secure screw cap.[7]

  • The container must be clearly labeled with the words "Hazardous Waste," the full chemical name: "(2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride," and the approximate quantity.[5]

• Waste Accumulation:

  • Place all waste, including the pure chemical, contaminated consumables (e.g., gloves, weighing papers, pipette tips), and spill cleanup materials, into the designated and labeled container.[5]

  • Do not fill the container beyond 90% capacity to allow for expansion.[7]

  • Keep the waste container closed at all times except when adding waste.[1][8]

• Storage (Satellite Accumulation Area):

  • Store the hazardous waste container in a designated Satellite Accumulation Area (SAA) at or near the point of generation.[7][8]

  • The SAA must be inspected weekly for any signs of leakage.[7]

• Final Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste.[8]

  • Follow all institutional procedures for waste pickup.

Disposal of Empty Containers

An empty container that held (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride must be properly decontaminated before being disposed of as regular trash.

• If the compound is determined to be an acutely hazardous waste (P-listed), the container must be triple-rinsed with a solvent capable of removing the residue.[1]

• The rinsate from the cleaning process must be collected and disposed of as hazardous waste.[1]

• After thorough cleaning, deface or remove all chemical labels from the container before disposal.[1]

Quantitative Data Summary

Parameter	Guideline	Rationale
Waste Classification	Hazardous Chemical Waste	Precautionary measure due to irritant properties.[4]
Primary Hazard	Skin, eye, and respiratory irritant.	Avoid contact and inhalation.[4]
Container Type	Labeled, sealed, compatible container.	Prevents leaks and ensures clear identification.[7][8]
Storage Location	Designated Satellite Accumulation Area (SAA).	Safe, controlled storage prior to pickup.[7][8]
SAA Maximum Volume	55 gallons (or 1 quart for acutely toxic waste).	Regulatory compliance for waste accumulation.[8]

Disposal Workflow

Caption: Decision workflow for the proper disposal of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride.

References

• 1. vumc.org [vumc.org]
• 2. Good Laboratory Practices: Waste Disposal [scioninstruments.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. methyl (2S,3S)-2-amino-3-hydroxybutanoate hydrochloride | C5H12ClNO3 | CID 56777184 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. acs.org [acs.org]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]

Essential Safety and Operational Guide for (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride

This document provides crucial safety and handling information for researchers, scientists, and drug development professionals working with (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride. The following procedures are designed to ensure a safe laboratory environment and proper disposal of the substance.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride to prevent exposure and ensure personal safety.

PPE Category	Item	Specification
Eye and Face Protection	Safety Goggles	Chemical safety goggles compliant with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]
Skin Protection	Protective Gloves	Chemically resistant gloves.
Protective Clothing	Lab coat or other appropriate protective clothing to prevent skin exposure.[1][2]
Respiratory Protection	Respirator	Not generally required under normal use with adequate ventilation. If dust or aerosols are generated, use a particle filter respirator.[1]

Handling and Storage

Proper handling and storage are critical to maintaining the integrity of the compound and the safety of the laboratory.

• Handling :

  • Handle in a well-ventilated area, preferably in a chemical fume hood.[1][2]

  • Avoid inhalation of dust or fumes.[2]

  • Avoid contact with skin and eyes.[1][2]

  • Keep away from open flames, hot surfaces, and sources of ignition.[1]

  • Take precautionary measures against static discharges.[1]

• Storage :

  • Store in a dry, cool, and well-ventilated place.[1]

  • Keep the container tightly closed.

  • Incompatible materials to avoid are strong oxidizing agents and strong bases.[1]

Accidental Release Measures

In the event of a spill, follow these procedures to mitigate exposure and environmental contamination.

• Evacuate : Evacuate personnel from the immediate area.

• Ventilate : Ensure the area is well-ventilated.

• Containment : Prevent further leakage or spillage if it is safe to do so.

• Cleanup :

  • For solid spills, sweep up and shovel the material into a suitable container for disposal.[1]

  • Avoid generating dust.

  • Wear full personal protective equipment during cleanup.[2]

• Disposal : Dispose of the contaminated material in accordance with local, state, and federal regulations.

Disposal Plan

Dispose of (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride and any contaminated materials in accordance with all applicable environmental regulations.

• Unused Product : Dispose of the substance through a licensed professional waste disposal service.

• Contaminated Packaging : Dispose of as unused product. Do not reuse empty containers.

First Aid Measures

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention.

• Skin Contact : In case of contact, immediately flush skin with plenty of water. Remove contaminated clothing and shoes. Get medical attention.[2]

• Inhalation : Remove from exposure to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

• Ingestion : If swallowed, do NOT induce vomiting. Get medical aid immediately. Wash out mouth with water.[2]

Experimental Workflow

The following diagrams illustrate the standard workflow for handling (2R,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride in a laboratory setting.

Caption: Standard Laboratory Handling Workflow.

Caption: Accidental Release Response Protocol.

References

• 1. fishersci.com [fishersci.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]